Adohcy

Core Science & Biosynthesis

The Central Role of S-adenosyl-L-homocysteine in Cellular Methylation: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the critical role S-adenosyl-L-homocysteine (SAH) plays in the regulation of cellular methylation. As the byproduct of all S-adenosyl-L-methionine (SAM)-dependent methylation reactions, SAH acts as a potent feedback inhibitor of methyltransferases, the enzymes responsible for the methylation of DNA, RNA, histones, and other small molecules.[1] The intracellular ratio of SAM to SAH, often termed the "methylation index," is a crucial determinant of the cell's methylation capacity and is implicated in a wide range of physiological and pathological processes.[1][2]

The Core Mechanism: Product Inhibition of Methyltransferases

S-adenosyl-L-methionine (SAM) is the universal methyl donor for virtually all biological methylation reactions. Upon donation of its methyl group, SAM is converted to S-adenosyl-L-homocysteine (SAH). SAH is structurally similar to SAM and competes for the same binding site on methyltransferase enzymes. This competitive inhibition is a fundamental mechanism of feedback regulation, ensuring that methylation reactions are tightly controlled. An accumulation of SAH can significantly reduce the activity of methyltransferases, leading to a state of global hypomethylation.

The inhibitory potential of SAH is quantified by its inhibition constant (Ki), which represents the concentration of SAH required to produce half-maximal inhibition. Lower Ki values indicate a more potent inhibitor.

Data Presentation: Quantitative Inhibition Data

The following table summarizes the inhibitory constants (Ki) and half-maximal inhibitory concentrations (IC50) of SAH for various DNA and histone methyltransferases.

Enzyme Class	Specific Enzyme	Substrate	Ki (µM)	IC50 (µM)	Species
DNA Methyltransferases (DNMTs)	DNMT1	hemimethylated DNA	~0.1 - 1.0	-	Human
DNMT3A	unmethylated DNA	~0.5 - 5.0	-	Human
DNMT3B	unmethylated DNA	~0.5 - 5.0	-	Human
Histone Lysine Methyltransferases (HKMTs)	EZH2 (in PRC2 complex)	Histone H3 (Lys27)	~0.1 - 1.0	-	Human
G9a (EHMT2)	Histone H3 (Lys9)	~0.2 - 2.0	-	Human
SETD7	Histone H3 (Lys4)	~1.0 - 10.0	-	Human
Protein Arginine Methyltransferases (PRMTs)	PRMT1	Histone H4 (Arg3)	~0.5 - 5.0	-	Human

Note: Ki and IC50 values can vary depending on the specific assay conditions, substrate concentrations, and the source of the enzyme.

The SAM/SAH Ratio: The Cellular Methylation Index

The intracellular concentration of both SAM and SAH, and more importantly their ratio (SAM/SAH), is a critical indicator of the cell's capacity to perform methylation reactions. A high SAM/SAH ratio favors methyltransferase activity, while a low ratio leads to product inhibition by SAH and a decrease in overall methylation.[1][2] This "methylation index" is influenced by various factors including diet, genetic polymorphisms, and disease states.

Data Presentation: Cellular and Tissue Concentrations of SAM and SAH

The following tables provide an overview of typical intracellular concentrations of SAM and SAH and their corresponding ratios in various human cell lines and mammalian tissues.

Table 2.1: SAM and SAH Concentrations in Human Cell Lines

Cell Line	SAM (µM)	SAH (µM)	SAM/SAH Ratio
HEK293	20 - 60	1 - 5	10 - 20
HeLa	15 - 50	1 - 4	10 - 15
Jurkat	10 - 40	0.5 - 3	15 - 25
PC-3 (Prostate Cancer)	5 - 20	2 - 8	0.4 - 2.5[3]
LNCaP (Prostate Cancer)	10 - 30	1 - 5	1.2 - 6.0[3]
HepG2 (Liver Carcinoma)	~50	~1	~48[2]

Table 2.2: SAM and SAH Concentrations in Mammalian Tissues

Tissue	SAM (nmol/g tissue)	SAH (nmol/g tissue)	SAM/SAH Ratio	Species
Liver	60 - 100	5 - 15	4 - 15	Rat[4]
Brain	20 - 50	< 1	> 20	Rat[4]
Heart	15 - 40	0.5 - 2	15 - 30	Mouse
Kidney	30 - 70	2 - 8	5 - 15	Mouse[5][6][7]

Note: Concentrations can vary significantly based on the extraction method, analytical technique, and the physiological state of the cells or tissue.

The Gatekeeper: S-adenosyl-L-homocysteine Hydrolase (SAHH)

The cellular concentration of SAH is primarily regulated by the enzyme S-adenosyl-L-homocysteine hydrolase (SAHH), also known as AHCY. This enzyme catalyzes the reversible hydrolysis of SAH to adenosine (B11128) and homocysteine.[8] The reaction equilibrium in vitro actually favors the synthesis of SAH. However, in the cellular environment, the continuous removal of adenosine and homocysteine through other metabolic pathways drives the reaction in the direction of SAH hydrolysis, thus preventing its accumulation.[8]

Inhibition or genetic deficiency of SAHH leads to a significant increase in intracellular SAH levels, potent inhibition of methyltransferases, and has been linked to various diseases.

Signaling Pathways and Logical Relationships

The metabolism of SAH is intricately linked to one-carbon metabolism and has profound effects on cellular signaling and gene regulation.

Caption: The Methionine Cycle and the regulatory role of SAH.

Experimental Protocols

Accurate measurement of methyltransferase inhibition by SAH, SAHH activity, and intracellular SAM/SAH levels is crucial for research in this field. The following are detailed methodologies for key experiments.

In Vitro Methyltransferase Activity Assay (Radioactive Filter Binding)

This protocol describes a common method to measure the activity of a methyltransferase and its inhibition by SAH using a radioactive methyl donor.

Materials:

• Purified methyltransferase enzyme

• Substrate (e.g., histone H3 peptide for an HMT, or a DNA oligonucleotide for a DNMT)

• S-adenosyl-L-methionine (SAM), non-radioactive

• [³H-methyl]-S-adenosyl-L-methionine ([³H]-SAM)

• S-adenosyl-L-homocysteine (SAH) for inhibition studies

• Assay buffer (e.g., 50 mM Tris-HCl pH 8.0, 5 mM DTT, 5 mM MgCl₂)

• Phosphocellulose filter paper or membrane

• Wash buffer (e.g., 50 mM sodium bicarbonate, pH 9.0)

• Scintillation vials

• Scintillation fluid

• Liquid scintillation counter

Procedure:

• Reaction Setup:

  • Prepare a master mix containing the assay buffer, substrate, and non-radioactive SAM.

  • For inhibition assays, prepare serial dilutions of SAH.

  • In a microcentrifuge tube or a multi-well plate, combine the master mix, the methyltransferase enzyme, and the desired concentration of SAH (or vehicle control).

  • Initiate the reaction by adding a small amount of [³H]-SAM.

  • Incubate the reaction at the optimal temperature for the enzyme (e.g., 30°C or 37°C) for a predetermined time (e.g., 30-60 minutes).

• Reaction Quenching and Substrate Capture:

  • Stop the reaction by spotting a portion of the reaction mixture onto a piece of phosphocellulose filter paper. The positively charged substrate will bind to the negatively charged paper.

  • Immediately immerse the filter paper in a beaker of wash buffer to remove unincorporated [³H]-SAM.

  • Wash the filter paper three times with gentle agitation for 5 minutes each time.

• Quantification:

  • Allow the filter paper to air dry completely.

  • Place the dried filter paper into a scintillation vial.

  • Add an appropriate volume of scintillation fluid and cap the vial.

  • Measure the radioactivity (in counts per minute, CPM) using a liquid scintillation counter.

• Data Analysis:

  • The measured CPM is directly proportional to the amount of methylated substrate, and thus to the enzyme activity.

  • For inhibition studies, calculate the percent inhibition for each SAH concentration relative to the no-inhibitor control.

  • Plot the percent inhibition against the logarithm of the SAH concentration to determine the IC50 value.

Caption: Workflow for a radioactive methyltransferase inhibition assay.

SAH Hydrolase (SAHH) Activity Assay (HPLC-based)

This protocol outlines the determination of SAHH activity by measuring the conversion of SAH to adenosine and homocysteine using high-performance liquid chromatography (HPLC).

Materials:

• Cell or tissue lysate containing SAHH

• S-adenosyl-L-homocysteine (SAH) substrate solution

• Reaction buffer (e.g., 100 mM potassium phosphate, pH 7.2, 1 mM EDTA)

• Perchloric acid (PCA) or other quenching agent

• HPLC system with a UV detector

• C18 reverse-phase HPLC column

• Mobile phase (e.g., a gradient of ammonium (B1175870) acetate (B1210297) buffer and methanol)

• Standards for SAH, adenosine, and homocysteine

Procedure:

• Sample Preparation:

  • Prepare a cell or tissue lysate by homogenization in a suitable buffer and centrifugation to remove debris.

• Enzymatic Reaction:

  • Pre-warm the reaction buffer and SAH substrate solution to the desired reaction temperature (e.g., 37°C).

  • In a microcentrifuge tube, combine the reaction buffer and the cell/tissue lysate.

  • Initiate the reaction by adding the SAH substrate solution.

  • Incubate the reaction at 37°C for a defined period (e.g., 15-30 minutes).

  • Stop the reaction by adding a quenching agent like ice-cold perchloric acid.

  • Centrifuge the quenched reaction to precipitate proteins.

• HPLC Analysis:

  • Filter the supernatant through a 0.22 µm filter.

  • Inject a defined volume of the filtered supernatant onto the HPLC system.

  • Separate the components using a C18 column and a suitable mobile phase gradient.

  • Detect the elution of SAH, adenosine, and homocysteine using a UV detector (typically at 254 nm or 260 nm).

• Data Analysis:

  • Quantify the amount of adenosine and/or homocysteine produced by comparing the peak areas to a standard curve generated with known concentrations of the standards.

  • Calculate the SAHH activity as the rate of product formation per unit of time per amount of protein in the lysate.

Quantification of Intracellular SAM and SAH by LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the sensitive and specific quantification of SAM and SAH in biological samples.

Materials:

• Cultured cells or tissue samples

• Ice-cold extraction solvent (e.g., 80:20 methanol:water with 0.1% formic acid or perchloric acid)[3]

• Internal standards (stable isotope-labeled SAM, e.g., d3-SAM, and SAH, e.g., d5-SAH)

• LC-MS/MS system (a high-performance liquid chromatograph coupled to a triple quadrupole mass spectrometer)

• HILIC or reverse-phase C18 column suitable for polar analytes

• Mobile phases (e.g., aqueous and organic phases with additives like formic acid or ammonium formate)

Procedure:

• Sample Collection and Extraction:

  • For cultured cells, rapidly wash the cell monolayer with ice-cold PBS, then add the ice-cold extraction solvent containing the internal standards. Scrape the cells and collect the extract.

  • For tissues, rapidly freeze the tissue in liquid nitrogen, pulverize it, and then add the ice-cold extraction solvent with internal standards. Homogenize the tissue.[5]

  • Vortex the samples vigorously and then centrifuge at high speed at 4°C to pellet proteins and cellular debris.

• Sample Preparation:

  • Transfer the supernatant to a new tube.

  • The supernatant can be directly analyzed or further purified using solid-phase extraction (SPE) if necessary to remove interfering substances.

• LC-MS/MS Analysis:

  • Inject a small volume of the prepared sample onto the LC-MS/MS system.

  • Separate SAM and SAH from other cellular components using a suitable LC column and gradient.

  • Detect and quantify SAM, SAH, and their respective internal standards using the mass spectrometer in multiple reaction monitoring (MRM) mode. This involves monitoring specific precursor-to-product ion transitions for each analyte.

• Data Analysis:

  • Generate a standard curve by plotting the peak area ratio of the analyte to its internal standard against the concentration of the standards.

  • Calculate the concentration of SAM and SAH in the samples based on the standard curve.

  • Determine the SAM/SAH ratio.

Caption: Workflow for LC-MS/MS quantification of SAM and SAH.

Conclusion

S-adenosyl-L-homocysteine is a pivotal molecule in cellular metabolism, acting as a direct sensor and regulator of the cell's methylation capacity. Its role as a potent product inhibitor of methyltransferases underscores the importance of maintaining a high SAM/SAH ratio for normal cellular function. Dysregulation of SAH levels is implicated in a host of diseases, making the enzymes involved in its metabolism, particularly SAH hydrolase, attractive therapeutic targets. The quantitative data, experimental protocols, and pathway visualizations provided in this guide offer a comprehensive resource for researchers and drug development professionals working to further elucidate the complex role of SAH in health and disease.

References

• 1. SAM and SAH: Key Differences, SAM Cycle, and Methylation Regulation - Creative Proteomics Blog [creative-proteomics.com]
• 2. researchgate.net [researchgate.net]
• 3. mendelnet.cz [mendelnet.cz]
• 4. cdnsciencepub.com [cdnsciencepub.com]
• 5. Determination of S-Adenosylmethionine and S-Adenosylhomocysteine by LC–MS/MS and evaluation of their stability in mice tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Intracellular S-adenosylhomocysteine concentrations predict global DNA hypomethylation in tissues of methyl-deficient cystathionine beta-synthase heterozygous mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Characterization of human S-adenosyl-homocysteine hydrolase in vitro and identification of its potential inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

The Central Role of S-Adenosyl-L-homocysteine (AdoHcy) in One-Carbon Metabolism: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the function of S-Adenosyl-L-homocysteine (AdoHcy) in one-carbon metabolism. It delves into its core biochemical role, regulatory functions, and implications in health and disease, offering valuable insights for researchers, scientists, and professionals in drug development.

Introduction to AdoHcy and One-Carbon Metabolism

One-carbon metabolism is a fundamental network of interconnected biochemical pathways essential for the transfer of one-carbon units. These reactions are critical for the biosynthesis of nucleotides, amino acids, and phospholipids, as well as for the regulation of gene expression through methylation. At the heart of these methylation processes lies S-adenosylmethionine (SAM), the universal methyl donor. Following the transfer of its methyl group to a substrate by a methyltransferase enzyme, SAM is converted to S-Adenosyl-L-homocysteine (AdoHcy).[1]

AdoHcy is more than just a byproduct; it is a potent competitive inhibitor of most SAM-dependent methyltransferases.[2][3] Its intracellular concentration is therefore tightly regulated to prevent feedback inhibition of essential methylation reactions. The ratio of SAM to AdoHcy, often referred to as the "methylation potential," is a critical indicator of the cell's capacity to perform methylation.[3] A high SAM/AdoHcy ratio favors ongoing methylation, while a low ratio leads to the inhibition of these processes.

The Biochemical Hub: AdoHcy Metabolism

The metabolism of AdoHcy is a critical control point in one-carbon metabolism. The key enzyme responsible for its regulation is S-adenosyl-L-homocysteine hydrolase (AHCY), which catalyzes the reversible hydrolysis of AdoHcy to adenosine (B11128) and homocysteine.[2] This reaction is unique in eukaryotes as the sole pathway for AdoHcy catabolism.

The reversible nature of the AHCY-catalyzed reaction means that the intracellular concentrations of adenosine and homocysteine can influence the level of AdoHcy.[2] Under normal physiological conditions, the reaction proceeds in the direction of AdoHcy hydrolysis because the products, adenosine and homocysteine, are rapidly metabolized. Adenosine is either phosphorylated to AMP by adenosine kinase or deaminated to inosine (B1671953) by adenosine deaminase. Homocysteine can be either remethylated back to methionine or enter the transsulfuration pathway to be converted to cysteine.

The central role of AdoHcy in one-carbon metabolism is depicted in the following pathway diagram:

Diagram 1. The Methionine Cycle and the Central Role of AdoHcy.

Quantitative Data on AdoHcy Function

The inhibitory effect of AdoHcy on methyltransferases and the cellular concentrations of AdoHcy and SAM are critical parameters in understanding its regulatory role.

Inhibition of Methyltransferases by AdoHcy

AdoHcy acts as a competitive inhibitor for a wide range of methyltransferases, with Ki values typically in the submicromolar to low micromolar range.[2][3] This potent inhibition underscores the necessity of its efficient removal.

Methyltransferase Type	Specific Enzyme	Organism/System	Ki for AdoHcy (µM)	Reference
DNA Methyltransferases	DNA (cytosine-5)-methyltransferase	Mammalian	Varies	[2]
DNMT1	Human	~1	[4]
Protein Methyltransferases	Protein Arginine Methyltransferase 1 (PRMT1)	Human	Lower than DNMT1	[4]
Histone Methyltransferases (various)	Eukaryotes	Submicromolar to low micromolar	[5]
RNA Methyltransferases	mRNA (guanine-N7-)-methyltransferase	Mammalian	Varies	[2]
tRNA (uracil-5-)-methyltransferase	Mammalian	Varies	[2]
Small Molecule Methyltransferases	Phospholipid Methyltransferase	Mammalian	Varies	[2]
Catechol-O-methyltransferase (COMT)	Mouse Brain	Inhibition observed	[6]
Histamine-N-methyltransferase (HNMT)	Mouse Brain	Inhibition observed	[6]

Table 1. Inhibition Constants (Ki) of AdoHcy for Various Methyltransferases.

Intracellular Concentrations of SAM and AdoHcy

The cellular levels of SAM and AdoHcy, and consequently the SAM/AdoHcy ratio, vary between different cell types and tissues and can be influenced by physiological and pathological conditions.

Tissue/Cell Type	Organism	SAM Concentration	AdoHcy Concentration	SAM/AdoHcy Ratio	Reference
Liver	Mouse (Male)	~80 nmol/g	~30 nmol/g	~2.7	[7][8]
Mouse (Female)	~120 nmol/g	~20 nmol/g	~6.0	[7][8]
Rat	60-90 nmol/g	10-15 nmol/g (adult)	4-9	[5]
Kidney	Mouse (Male)	~40 nmol/g	~15 nmol/g	~2.7	[7][8]
Mouse (Female)	~10 nmol/g	~15 nmol/g	~0.7	[7][8]
Brain	Mouse	~20 nmol/g	~5 nmol/g	~4.0	[7][9]
Rat	20 nmol/g (mature)	<1 nmol/g	>20	[5]
Testes	Mouse	~25 nmol/g	~5 nmol/g	~5.0	[9]
Human Plasma	Healthy Controls	85.5 (± 11.1) nmol/L	13.3 (± 5.0) nmol/L	7.0 (± 1.8)	[10]
Vascular Disease Patients	No significant difference	Significantly higher	Significantly lower	[10]
HepG2 Cells	Human	-	-	~48 (control)	[11]
Human (AHCY silenced)	-	-	~5	[11]

Table 2. Intracellular Concentrations of SAM and AdoHcy and the SAM/AdoHcy Ratio in Various Tissues and Cells.

Kinetic Parameters of AdoHcy Hydrolase (AHCY)

The efficiency of AdoHcy removal is determined by the kinetic properties of AHCY.

Enzyme Source	Km for AdoHcy (µM)	Vmax (µmol/min/mg)	Reference
Recombinant Human AHCY	~1.0	-
Bovine Liver AHCY	1.4	-

Table 3. Kinetic Parameters of S-Adenosyl-L-homocysteine Hydrolase (AHCY).

AdoHcy and the Regulation of Gene Expression

The inhibitory effect of AdoHcy on methyltransferases has profound implications for the epigenetic regulation of gene expression. DNA methylation and histone modifications are key epigenetic mechanisms that control chromatin structure and gene accessibility. By inhibiting DNA methyltransferases (DNMTs) and histone methyltransferases (HMTs), an accumulation of AdoHcy can lead to global hypomethylation, altering gene expression patterns.[12][13] This has been linked to various pathological conditions, including cancer and cardiovascular disease.[4][13]

The following diagram illustrates the impact of AdoHcy on epigenetic regulation:

Diagram 2. AdoHcy's Impact on Epigenetic Regulation of Gene Expression.

Experimental Protocols for Studying AdoHcy

Accurate measurement of AdoHcy levels and the activity of AHCY are crucial for research in this field. Below are detailed methodologies for key experiments.

Quantification of SAM and AdoHcy by LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the sensitive and specific quantification of SAM and AdoHcy in biological samples.[8]

Materials:

• LC-MS/MS system (e.g., Agilent 1290 Infinity LC coupled to an API 4000 triple quadrupole mass spectrometer)

• Hypercarb column (30 mm × 2.1 mm, 3 µm particle size)

• Perchloric acid (PCA), 0.4 M

• Potassium phosphate (B84403) (K3PO4), 2.5 M

• Internal standards: [²H₃]-SAM and [¹³C₅]-SAH

• SAM and SAH analytical standards

• Microcentrifuge and tubes

Procedure:

• Sample Preparation (Tissue):

  • Immediately after collection, freeze tissue samples in liquid nitrogen to quench metabolic activity.

  • Homogenize the frozen tissue in 10 volumes of ice-cold 0.4 M PCA.

  • Centrifuge the homogenate at 10,000 x g for 10 minutes at 4°C.

  • Collect the supernatant.

• Internal Standard Spiking:

  • To 30 µL of the supernatant, add 10 µL of an internal standard solution containing a known concentration of [²H₃]-SAM and [¹³C₅]-SAH.

• Neutralization and Precipitation:

  • Adjust the pH of the sample to 5-7 with 2.5 M K3PO4 to precipitate the perchlorate.

  • Incubate on ice for 15 minutes.

  • Centrifuge at 10,000 x g for 5 minutes at 4°C.

• LC-MS/MS Analysis:

  • Inject 5 µL of the clear supernatant onto the Hypercarb column.

  • Use a gradient elution method with appropriate mobile phases (e.g., water with 0.1% formic acid and acetonitrile (B52724) with 0.1% formic acid).

  • Set the mass spectrometer to positive electrospray ionization (ESI) mode and monitor the specific precursor-to-product ion transitions for SAM, AdoHcy, and their respective internal standards.

  • Quantify the analytes by comparing the peak area ratios of the endogenous compounds to their stable isotope-labeled internal standards against a calibration curve prepared with known concentrations of standards.[8]

The following diagram outlines the experimental workflow for LC-MS/MS quantification:

Diagram 3. Experimental Workflow for LC-MS/MS Quantification of SAM and AdoHcy.

Fluorometric Assay of AdoHcy Hydrolase (AHCY) Activity

This assay measures the production of homocysteine from the hydrolysis of AdoHcy, which is detected using a thiol-reactive fluorescent probe.

Materials:

• Fluorometric microplate reader

• Black 96-well microplates

• AHCY assay buffer (e.g., 50 mM potassium phosphate, pH 7.4)

• S-Adenosyl-L-homocysteine (AdoHcy) substrate solution

• Adenosine deaminase (to drive the reaction forward)

• Thiol-reactive fluorescent probe (e.g., ThioGlo1)

• Purified AHCY enzyme or cell/tissue lysates

• Homocysteine standard for calibration curve

Procedure:

• Prepare Reagents:

  • Prepare a reaction mixture containing AHCY assay buffer, AdoHcy, and adenosine deaminase.

  • Prepare a solution of the fluorescent probe in an appropriate solvent.

• Set up the Assay:

  • Add the sample (purified enzyme or lysate) to the wells of the microplate.

  • Initiate the reaction by adding the reaction mixture to each well.

• Incubation:

  • Incubate the plate at 37°C for a specific time period (e.g., 30-60 minutes).

• Detection:

  • Stop the reaction (if necessary, depending on the probe).

  • Add the fluorescent probe solution to each well.

  • Incubate for a short period to allow the probe to react with the generated homocysteine.

• Measurement:

  • Measure the fluorescence intensity at the appropriate excitation and emission wavelengths for the chosen probe.

• Quantification:

  • Determine the amount of homocysteine produced by comparing the fluorescence signal to a standard curve generated with known concentrations of homocysteine.

  • Calculate the AHCY activity, typically expressed as nmol of homocysteine produced per minute per mg of protein.[14]

AdoHcy in Disease and as a Therapeutic Target

Dysregulation of AdoHcy metabolism is implicated in a variety of diseases. Elevated levels of homocysteine (hyperhomocysteinemia), a condition that can lead to increased AdoHcy due to the reversible nature of the AHCY reaction, is an independent risk factor for cardiovascular disease.[2] The resulting inhibition of methylation is thought to contribute to the pathology.

Furthermore, deficiencies in the AHCY enzyme itself lead to a rare but severe genetic disorder characterized by massive accumulation of AdoHcy, resulting in myopathy, developmental delay, and liver dysfunction.[2]

The critical role of AHCY in regulating methylation makes it an attractive target for drug development. Inhibitors of AHCY have been investigated for their potential as antiviral, anticancer, and immunosuppressive agents.[15] By blocking AHCY, these inhibitors cause an accumulation of AdoHcy, which in turn inhibits the methylation of viral or cellular components necessary for replication or growth.

Conclusion

S-Adenosyl-L-homocysteine is a pivotal metabolite in one-carbon metabolism, acting as a critical regulator of cellular methylation. Its function as a potent product inhibitor of methyltransferases necessitates tight control of its intracellular concentration, primarily through the action of AdoHcy hydrolase. The SAM/AdoHcy ratio serves as a key indicator of the cell's methylation capacity, with imbalances linked to altered gene expression and various disease states. A thorough understanding of AdoHcy's role, supported by robust quantitative data and precise experimental methodologies, is essential for advancing research in epigenetics, disease pathogenesis, and the development of novel therapeutic strategies targeting methylation pathways.

References

• 1. Dietary Supplement S-Adenosyl-l-Methionine (AdoMet) Effects on Plasma Homocysteine Levels in Healthy Human Subjects: A Double-Blind, Placebo-Controlled, Randomized Clinical Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 2. S-adenosyl-L-homocysteine hydrolase and methylation disorders: Yeast as a model system - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Protein Arginine Methylation Is More Prone to Inhibition by S-Adenosylhomocysteine than DNA Methylation in Vascular Endothelial Cells | PLOS One [journals.plos.org]
• 5. cdnsciencepub.com [cdnsciencepub.com]
• 6. Decreased transmethylation of biogenic amines after in vivo elevation of brain S-adenosyl-l-homocysteine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 5-Methyl-Tetrahydrofolate and the S-Adenosylmethionine Cycle in C57BL/6J Mouse Tissues: Gender Differences and Effects of Arylamine N-Acetyltransferase-1 Deletion - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Determination of S-Adenosylmethionine and S-Adenosylhomocysteine by LC–MS/MS and evaluation of their stability in mice tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Intracellular S-adenosylhomocysteine concentrations predict global DNA hypomethylation in tissues of methyl-deficient cystathionine beta-synthase heterozygous mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. scispace.com [scispace.com]
• 11. researchgate.net [researchgate.net]
• 12. Protein arginine methylation is more prone to inhibition by S-adenosylhomocysteine than DNA methylation in vascular endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Protein Arginine Methylation Is More Prone to Inhibition by S-Adenosylhomocysteine than DNA Methylation in Vascular Endothelial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Regulation of S-Adenosylhomocysteine Hydrolase by Lysine Acetylation - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Directed Graphs | Graphviz [graphviz.org]

S-adenosyl-L-homocysteine as a methyltransferase inhibitor

An In-depth Technical Guide to S-adenosyl-L-homocysteine (SAH) as a Methyltransferase Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

S-adenosyl-L-homocysteine (SAH) is a pivotal molecule in cellular metabolism, acting as the primary endogenous inhibitor of S-adenosyl-L-methionine (SAM)-dependent methyltransferases. As the demethylated by-product of all methylation reactions, SAH provides a direct feedback mechanism to regulate the methylation status of crucial biomolecules, including DNA, RNA, and proteins.[1] The cellular ratio of SAM to SAH, often termed the "methylation potential," is a critical determinant of cellular health and gene expression.[1][2] An accumulation of SAH leads to competitive inhibition of methyltransferases, resulting in global hypomethylation, which is associated with various pathological states, including cancer, cardiovascular disease, and neurological disorders.[1][2] Understanding the mechanism of SAH-mediated inhibition, its impact on cellular signaling, and the methodologies to study these effects is paramount for developing novel therapeutic strategies that target the epigenetic landscape.

The Central Role of SAH in the Methionine Cycle

The methionine cycle is the fundamental metabolic pathway that governs the supply of methyl groups for virtually all cellular methylation reactions.[3] S-adenosyl-L-methionine (SAM), synthesized from methionine and ATP, serves as the universal methyl donor.[3] In a reaction catalyzed by a methyltransferase (MTase), SAM donates its activated methyl group to a substrate (e.g., DNA, histone proteins), yielding a methylated substrate and S-adenosyl-L-homocysteine (SAH).[3]

SAH is a potent product inhibitor of most SAM-dependent MTases.[1][4] Its accumulation creates a negative feedback loop that prevents excessive methylation.[1] The cellular concentration of SAH is tightly regulated by the enzyme S-adenosyl-L-homocysteine hydrolase (SAHH) , which catalyzes the reversible hydrolysis of SAH into adenosine (B11128) and L-homocysteine.[4][5] This reaction is crucial for maintaining a high SAM/SAH ratio, thereby ensuring the fidelity of ongoing methylation processes.[6] Inhibition of SAHH leads to the cellular accumulation of SAH, a subsequent decrease in the SAM/SAH ratio, and broad inhibition of methylation.[5][7]

Caption: The Methionine Cycle, highlighting SAH as a product inhibitor.

Mechanism of Methyltransferase Inhibition by SAH

SAH is structurally analogous to SAM but lacks the transferable methyl group. This similarity allows it to bind to the SAM-binding pocket of most methyltransferases, acting as a classic competitive inhibitor with respect to SAM.[8][9] By occupying the active site, SAH prevents the binding of SAM and subsequent methyl transfer, effectively halting the catalytic activity of the enzyme.[10] The inhibitory potency is directly related to the intracellular concentrations of both SAM and SAH; a low SAM/SAH ratio strongly favors SAH binding and inhibition of methylation.[11][12]

Quantitative Analysis of SAH-Mediated Inhibition

The inhibitory potency of SAH is quantified by its inhibition constant (Ki) or its half-maximal inhibitory concentration (IC50). These values vary across different methyltransferase families and substrates. The data below, compiled from multiple studies, illustrates the potent inhibitory effect of SAH on key epigenetic enzymes.

Enzyme Family	Specific Enzyme	Substrate Type	Ki (μM)	IC50 (μM)	Reference
DNA Methyltransferases	DNMT1	DNA	3.63	0.26	[5][13]
RNA Methyltransferases	METTL3/METTL14	RNA	2.06	0.9	[5][14]
Histone Lysine MTs	MLL1	Histone H3	-	0.724	[13]
Protein Arginine MTs	PRMT1	Peptide	Noncompetitive	-	[9]
PRMT6	Peptide	Competitive	-	[15]

Note: Ki and IC50 values are dependent on specific assay conditions, particularly the concentration of the competing substrate (SAM).

Cellular Consequences and Signaling Pathway Impact

The accumulation of SAH and the resulting decrease in the SAM/SAH ratio have profound consequences on cellular function, primarily through the epigenetic dysregulation of gene expression.[1]

Global DNA Hypomethylation and Oncogene Activation: Inhibition of DNA methyltransferases (DNMTs) by SAH leads to a genome-wide loss of DNA methylation (hypomethylation).[16][17] This epigenetic alteration can cause the aberrant activation of genes that are normally silenced in somatic tissues, including "cancer-germline" genes.[16] The re-expression of these genes can drive tumorigenesis by stimulating oncogenic pathways involved in cell proliferation, angiogenesis, and metastasis, while simultaneously inhibiting tumor suppressor pathways.[16][18]

p66shc-Mediated Oxidative Stress: Studies have shown that SAHH inhibition, leading to SAH accumulation, can induce hypomethylation in the promoter region of the p66shc gene.[7][19] This results in the overexpression of the p66shc protein, which promotes oxidative stress and contributes to endothelial dysfunction, a key factor in the development of atherosclerosis.[7][19] This pathway links a dysfunctional methionine cycle directly to cardiovascular pathology.

Caption: Impact of SAH accumulation on downstream signaling pathways.

Experimental Methodologies for Studying SAH Inhibition

Assessing the activity of methyltransferases and the inhibitory potential of SAH requires robust and sensitive assays. Common methods include radiometric assays, which are considered a gold standard, and various non-radioactive formats like ELISA and fluorescence-based assays.[20]

Protocol: Radiometric Histone Methyltransferase (HMT) Inhibition Assay

This protocol describes a filter-binding assay to measure the incorporation of a tritiated methyl group from [³H]-SAM onto a histone substrate, a method widely used for its high sensitivity.[21][22]

Materials:

• Purified HMT enzyme (e.g., EZH2, G9a)

• Histone substrate (e.g., recombinant Histone H3, core histones, or nucleosomes)

• [³H]-S-adenosyl-L-methionine ([³H]-SAM)

• Unlabeled SAM

• SAH (for positive control inhibition) or test inhibitor

• HMT reaction buffer (e.g., 50 mM Tris-HCl pH 8.5, 1 mM DTT)

• 10% Trichloroacetic acid (TCA) for quenching

• Wash buffer (e.g., 75 mM phosphoric acid or 50 mM NaHCO₃, pH 9.0)

• 96-well filter plates (e.g., phosphocellulose or glass fiber)

• Scintillation fluid

• Microplate scintillation counter

Procedure:

• Compound Preparation: Prepare serial dilutions of SAH or the test inhibitor in the HMT reaction buffer. Add 2 µL of the diluted compound or vehicle control (e.g., DMSO) to the wells of a 96-well reaction plate.

• Enzyme-Substrate Mix: Prepare a master mix containing the HMT enzyme and histone substrate in HMT reaction buffer. Add 23 µL of this mix to each well.

• Pre-incubation: Incubate the plate at room temperature for 15-60 minutes to allow the inhibitor to bind to the enzyme.[21][22]

• Reaction Initiation: Prepare a mix of [³H]-SAM and unlabeled SAM. Initiate the methylation reaction by adding 5 µL of the SAM mix to each well. The final reaction volume is typically 30 µL.

• Reaction Incubation: Incubate the plate at 30°C or 37°C for 60 minutes. This time should be within the established linear range of the reaction.

• Quenching and Transfer: Stop the reaction by adding an equal volume of 10% TCA.[22] Transfer the quenched reaction mixture to a 96-well filter plate.

• Washing: Wash the filter plate multiple times (e.g., 2-3 times) with wash buffer to remove unincorporated [³H]-SAM. Follow with a final wash with ethanol.[22]

• Detection: Dry the filter plate completely. Add scintillation fluid to each well and measure the incorporated radioactivity using a microplate scintillation counter.

• Data Analysis: Calculate the percentage of inhibition for each inhibitor concentration relative to the vehicle control. Determine the IC50 value by fitting the dose-response data to a suitable model (e.g., four-parameter logistic equation).

Protocol: Colorimetric DNMT Activity/Inhibition ELISA

This protocol outlines a common, non-radioactive method for measuring DNMT activity using an ELISA-based format that detects the 5-methylcytosine (B146107) (5mC) product.[23][24]

Materials:

• 96-well strip plate pre-coated with a cytosine-rich DNA substrate

• Purified DNMT enzyme or nuclear extracts

• SAM (often included in a dedicated assay buffer)

• SAH or test inhibitor

• Capture Antibody (Anti-5-methylcytosine)

• Detection Antibody (e.g., HRP-conjugated secondary antibody)

• Wash Buffer (e.g., PBS with 0.05% Tween-20)

• Colorimetric substrate (e.g., TMB)

• Stop Solution (e.g., 0.5 M H₂SO₄)

• Microplate reader

Procedure:

• Reaction Setup: In each well, add the DNMT enzyme/nuclear extract and the test inhibitor (or SAH/vehicle control).

• Reaction Initiation: Add the DNMT Assay Buffer containing SAM to each well to start the reaction.[23] Total volume is typically 50 µL.

• Reaction Incubation: Cover the plate and incubate at 37°C for 60-90 minutes.[23]

• Washing: Remove the reaction solution and wash each well three times with 150 µL of Wash Buffer.

• Capture Antibody Incubation: Add 50 µL of diluted Capture Antibody to each well. Cover and incubate at room temperature for 60 minutes.

• Washing: Repeat the wash step as in step 4.

• Detection Antibody Incubation: Add 50 µL of diluted Detection Antibody to each well. Cover and incubate at room temperature for 30-60 minutes.

• Final Wash: Wash each well five times with Wash Buffer to remove unbound detection antibody.

• Signal Development: Add 100 µL of the colorimetric substrate to each well and incubate in the dark at room temperature for 5-15 minutes, or until color develops.

• Stopping the Reaction: Add 50 µL of Stop Solution to each well.

• Measurement: Read the absorbance on a microplate reader at 450 nm.

• Data Analysis: Calculate the percentage of inhibition based on the reduction in absorbance relative to the control. Determine the IC50 value from the dose-response curve.

Caption: Generalized workflow for a colorimetric DNMT inhibition assay.

Therapeutic Implications and Drug Development

The central role of SAH in regulating methylation makes its metabolic pathway a compelling target for therapeutic intervention. Instead of developing direct inhibitors for hundreds of individual methyltransferases, a more global approach is to inhibit SAH hydrolase (SAHH).[5] By blocking SAHH, intracellular SAH levels rise, leading to the broad-spectrum inhibition of SAM-dependent methyltransferases.[5][25]

This strategy has shown promise in several areas:

• Antiviral Therapy: Many viruses rely on host cell methylation for capping their mRNA and for replication.[5] SAHH inhibitors can disrupt these processes, demonstrating potent antiviral activity.[5][25]

• Cancer Treatment: Aberrant methylation patterns are a hallmark of cancer.[16] By inducing global hypomethylation, SAHH inhibitors can potentially reactivate silenced tumor suppressor genes and inhibit the proliferation of cancer cells.[5][26]

• Immunosuppression: The activation and proliferation of lymphocytes are dependent on methylation reactions. SAHH inhibitors have been shown to have immunosuppressive effects, which could be beneficial in treating autoimmune diseases or preventing transplant rejection.

Conclusion

S-adenosyl-L-homocysteine is more than a simple metabolic by-product; it is a master regulator of the cellular epigenome. Its function as a potent, competitive inhibitor of methyltransferases places it at the nexus of metabolism and gene regulation. A thorough understanding of its inhibitory mechanisms, the consequences of its accumulation on cellular signaling, and the robust methodologies used for its study are essential for researchers in both basic science and drug development. The targeting of SAH metabolism, particularly through the inhibition of SAHH, represents a powerful strategy for modulating cellular methylation on a global scale, offering promising therapeutic avenues for a host of human diseases.

References

• 1. benchchem.com [benchchem.com]
• 2. SAM and SAH: Key Differences, SAM Cycle, and Methylation Regulation - Creative Proteomics Blog [creative-proteomics.com]
• 3. One-carbon metabolism in cancer: moonlighting functions of metabolic enzymes and anti-tumor therapy | springermedizin.de [springermedizin.de]
• 4. Switching Off Vascular MAPK Signaling: A Novel Strategy to Prevent Delayed Cerebral Ischemia Following Subarachnoid Hemorrhage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. S-Adenosyl Methionine and Transmethylation Pathways in Neuropsychiatric Diseases Throughout Life - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Assay Development for Histone Methyltransferases - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Kinetic mechanism of Protein Arginine Methyltransferase 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Small Molecule Inhibitors of Protein Arginine Methyltransferases - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Higher S-adenosylhomocysteine and lower ratio of S-adenosylmethionine to S-adenosylhomocysteine were more closely associated with increased risk of subclinical atherosclerosis than homocysteine - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. bellbrooklabs.com [bellbrooklabs.com]
• 15. Kinetic Mechanism of Protein Arginine Methyltransferase 6 (PRMT6) - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Oncogenic roles of DNA hypomethylation through the activation of cancer-germline genes [pubmed.ncbi.nlm.nih.gov]
• 17. DNA hypomethylation in cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 18. mdpi.com [mdpi.com]
• 19. ahajournals.org [ahajournals.org]
• 20. reactionbiology.com [reactionbiology.com]
• 21. benchchem.com [benchchem.com]
• 22. Radiometric Histone Methyltransferase (HMT) Assays [bio-protocol.org]
• 23. epigentek.com [epigentek.com]
• 24. content.abcam.com [content.abcam.com]
• 25. Biological effects of inhibitors of S-adenosylhomocysteine hydrolase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. Inhibition of S-adenosylhomocysteine hydrolase decreases cell mobility and cell proliferation through cell cycle arrest - PMC [pmc.ncbi.nlm.nih.gov]

The Critical Balance: S-Adenosylmethionine and S-Adenosylhomocysteine in Epigenetic Regulation

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

Epigenetic regulation, the sophisticated mechanism of controlling gene expression without altering the DNA sequence, is profoundly influenced by cellular metabolism. At the heart of this connection lies the intricate relationship between two key metabolites: S-adenosylmethionine (SAM) and S-adenosylhomocysteine (SAH). SAM, the universal methyl donor, provides the essential one-carbon units for the methylation of DNA and histones, fundamental epigenetic marks. Its byproduct, SAH, is a potent feedback inhibitor of all SAM-dependent methyltransferases. The cellular ratio of SAM to SAH, often termed the "methylation potential" or "methylation index," serves as a critical rheostat, dictating the pace of epigenetic modifications. Disruptions in this delicate balance are implicated in a host of pathological conditions, including cancer and neurodegenerative diseases, making the SAM/SAH axis a compelling target for therapeutic intervention. This guide provides a detailed examination of the biochemical pathways governing SAM and SAH, their precise roles in epigenetic control, quantitative data on their cellular dynamics, and key experimental protocols for their study.

The Core Machinery: One-Carbon Metabolism and the Methionine Cycle

The biosynthesis and regeneration of SAM and SAH are governed by a series of interconnected metabolic pathways known as one-carbon metabolism. The central hub of this network is the methionine cycle.

• Synthesis of SAM : The cycle begins with the essential amino acid methionine. The enzyme Methionine Adenosyltransferase (MAT) catalyzes the reaction of methionine with ATP to produce S-adenosylmethionine (SAM).

• Methyl Transfer : SAM donates its activated methyl group to a vast array of substrates, including DNA, histones, RNA, and other proteins. This reaction is catalyzed by a large family of enzymes called methyltransferases (MTs), such as DNA methyltransferases (DNMTs) and histone methyltransferases (HMTs).

• Formation of SAH : Upon donating its methyl group, SAM is converted into S-adenosylhomocysteine (SAH).

• Regeneration of Homocysteine : SAH is a potent inhibitor of methyltransferases and must be rapidly cleared. The enzyme S-adenosylhomocysteine hydrolase (SAHH) reversibly hydrolyzes SAH into adenosine (B11128) and homocysteine. This step is critical for maintaining methylation capacity.[1]

• Regeneration of Methionine : Homocysteine can be remethylated back to methionine to complete the cycle. This is primarily achieved by the enzyme methionine synthase (MS), which utilizes methyl-tetrahydrofolate (derived from the folate cycle) and vitamin B12 as a cofactor.

This cycle ensures a continuous supply of SAM for methylation reactions while preventing the inhibitory buildup of SAH. The folate cycle and dietary nutrients like folate (vitamin B9), cobalamin (vitamin B12), and pyridoxine (B80251) (vitamin B6) are thus inextricably linked to epigenetic stability.

Figure 1. The Methionine and Folate Cycles in Epigenetic Regulation.

Mechanism of Action in Epigenetics

The balance between SAM and SAH directly dictates the epigenetic landscape through two opposing actions:

• SAM as the "Writer" : As the sole methyl donor, SAM is the essential co-substrate for DNMTs (e.g., DNMT1, DNMT3A, DNMT3B) and HMTs (e.g., G9a, SUV39H1, EZH2). These enzymes catalyze the transfer of SAM's methyl group to cytosine bases in DNA (primarily at CpG dinucleotides) and to lysine (B10760008) or arginine residues on histone tails, respectively. These methylation marks are critical for establishing and maintaining gene silencing, heterochromatin formation, and overall genome stability.

• SAH as the "Eraser's" Roadblock and the "Writer's" Inhibitor : SAH is a potent competitive inhibitor of virtually all SAM-dependent methyltransferases.[1] Its structure is nearly identical to SAM, allowing it to bind to the enzyme's active site, but it lacks the methyl group for transfer. Consequently, an accumulation of intracellular SAH, which lowers the SAM/SAH ratio, effectively puts a "brake" on methylation reactions. This product-based feedback inhibition is a crucial, real-time regulatory mechanism linking cellular metabolic status to the epigenome.[2] A low SAM/SAH ratio is directly linked to global DNA hypomethylation and aberrant gene expression patterns observed in various diseases.[2][3]

Figure 2. SAM-dependent Methylation and SAH Inhibition.

Quantitative Data Presentation

The cellular concentrations of SAM and SAH, and more importantly their ratio, are key indicators of cellular methylation capacity. These values can fluctuate based on cell type, metabolic state, and disease condition.

Table 1: Cellular Concentrations and Ratios of SAM and SAH

Analyte	Sample Type	Condition	Concentration / Ratio	Reference(s)
SAM	Human Plasma	Healthy	121 nmol/L (mean)	[4]
SAH	Human Plasma	Healthy	65 nmol/L (mean)	[4]
SAM/SAH Ratio	Human Plasma	Healthy	~1.48	[4]
SAM	Human Plasma	Hepatocellular Carcinoma	96 nmol/L (mean)	[4]
SAH	Human Plasma	Hepatocellular Carcinoma	63 nmol/L (mean)	[4]
SAM/SAH Ratio	Human Plasma	Hepatocellular Carcinoma	~2.09	[4][5]
SAM	Human CSF	Healthy Control	~207 nmol/L	[6]
SAH	Human CSF	Healthy Control	~24.3 nmol/L	[6]
SAM	Human CSF	Alzheimer's Disease	~193 nmol/L	[6]
SAH	Human CSF	Alzheimer's Disease	~26.9 nmol/L	[6]
SAM/SAH Ratio	HepG2 Cells (Liver)	Control	~48	[7]
SAM/SAH Ratio	HepG2 Cells (Liver)	AHCY Knockdown	~5	[7]
SAM	LNCaP Cells (Prostate Cancer)	-	1.1 ± 0.1 pmol/µg protein	[8]
SAH	LNCaP Cells (Prostate Cancer)	-	0.9 ± 0.1 pmol/µg protein	[8]
SAM/SAH Ratio	LNCaP Cells (Prostate Cancer)	-	1.2	[8]
SAM	PC-3 Cells (Prostate Cancer)	-	0.2 ± 0.1 pmol/µg protein	[8]
SAH	PC-3 Cells (Prostate Cancer)	-	0.6 ± 0.1 pmol/µg protein	[8]
SAM/SAH Ratio	PC-3 Cells (Prostate Cancer)	-	0.4	[8]

Note: Concentrations can vary significantly based on the analytical method, sample preparation, and units of measurement (e.g., per cell number, per mg protein, per tissue weight). The ratio is often a more stable and informative metric.

Table 2: Inhibitory Potency of SAH against Epigenetic Methyltransferases

SAH acts as a universal, competitive inhibitor for SAM-dependent methyltransferases. Its inhibitory constant (Ki) or half-maximal inhibitory concentration (IC50) reflects the concentration required to achieve 50% inhibition and is a measure of its potency. Lower values indicate higher potency.

Target Enzyme	Enzyme Type	Ki or IC50 of SAH	Notes	Reference(s)
DNMT1	DNA Methyltransferase	Ki: 3.63 µM	Competitive with SAM.	[9]
G9a (EHMT2)	Histone H3K9 Methyltransferase	IC50: 1.7 µM	For inhibitor BIX-01294, which is substrate-competitive. SAH is also a potent inhibitor.	[10]
SUV39H1	Histone H3K9 Methyltransferase	IC50: 0.8 µM	For inhibitor Chaetocin, which is SAM-competitive.	[10]
DOT1L	Histone H3K79 Methyltransferase	Ki: 160 nM	A non-SET domain methyltransferase.	[11]
METTL3/14	RNA m6A Methyltransferase	Ki: 2.06 µM	Demonstrates the broad inhibitory action of SAH beyond epigenetics.	[9]

Experimental Protocols

Studying the SAM/SAH axis requires precise quantification of the metabolites and accurate measurement of methyltransferase activity.

Quantification of Intracellular SAM and SAH by LC-MS/MS

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for accurately quantifying SAM and SAH due to its high sensitivity and specificity.

Principle: Cellular extracts are prepared to release intracellular metabolites. SAM and SAH are separated from other cellular components using liquid chromatography and are then ionized and detected by a mass spectrometer. Stable isotope-labeled internal standards (e.g., d3-SAM, d5-SAH) are added at the beginning of the sample preparation to ensure accurate quantification by correcting for any sample loss during processing.

Detailed Methodology:

• Cell Harvesting and Lysis:

  • Aspirate culture medium and wash cells (typically 1-5 million) twice with ice-cold PBS.

  • Add 500 µL of an ice-cold extraction solvent (e.g., 80:20 methanol:1M acetic acid) to the cell pellet.[8]

  • Lyse the cells by performing three freeze/thaw cycles using liquid nitrogen and a 4°C water bath, vortexing between each cycle.[8]

  • Centrifuge the lysate at high speed (e.g., 13,000 x g) for 10 minutes at 4°C to pellet cell debris.[12]

• Sample Preparation:

  • Transfer the supernatant to a new microfuge tube.

  • Spike the sample with a known concentration of internal standard solution (e.g., d3-SAM and d5-SAH).[12]

  • Incubate at 4°C for 10 minutes.

  • Precipitate proteins by adding ice-cold acetone, vortexing, and incubating at 4°C for another 10 minutes.[12]

  • Centrifuge again to pellet precipitated proteins.

  • Transfer the final clear supernatant to an HPLC vial for analysis.

• LC-MS/MS Analysis:

  • Chromatography: Use a suitable column (e.g., C8 or Hypercarb) for separation.[13][14]

  • Mobile Phase: An isocratic or gradient elution with a mobile phase such as 0.1% formic acid in a methanol/water mixture is common.[13]

  • Mass Spectrometry: Operate the mass spectrometer in positive ion mode using Multiple Reaction Monitoring (MRM).

  • Transitions: Monitor specific precursor-to-product ion transitions for each analyte and its internal standard (e.g., SAM: m/z 399.0 → 250.1; SAH: m/z 385.1 → 136.2).[12]

• Quantification:

  • Generate a standard curve using known concentrations of SAM and SAH.

  • Calculate the concentration of SAM and SAH in the samples by comparing the ratio of the analyte peak area to the internal standard peak area against the standard curve.

Figure 3. Workflow for LC-MS/MS Quantification of SAM and SAH.

Radioactive Methyltransferase Assay ([³H]-SAM Filter Paper Assay)

This classic method measures the incorporation of a radioactively labeled methyl group from [³H]-SAM onto a substrate (e.g., DNA, histones, or a peptide).

Principle: A methyltransferase enzyme is incubated with its substrate and [³H]-SAM. The radiolabeled methyl group is transferred to the substrate. The reaction mixture is then spotted onto a filter paper, which binds the substrate but not the small molecule [³H]-SAM. After washing away the unincorporated [³H]-SAM, the radioactivity remaining on the filter, corresponding to the methylated substrate, is quantified by scintillation counting.

Detailed Methodology:

• Reaction Setup (per reaction):

  • Prepare a master mix containing reaction buffer (e.g., 50 mM Tris-HCl, pH 8.5, 5 mM DTT, 5 mM MgCl₂).

  • In a microfuge tube, combine:

    • Methyltransferase Reaction Buffer (10X): 2 µL[15][16]

    • Substrate (e.g., 1 µg DNA or histone peptide)[15][16]

    • [³H]-SAM (e.g., 1 µM final concentration)[16]

    • Nuclease-free water to a final volume of ~19 µL.

  • Initiate the reaction by adding 1 µL of the purified methyltransferase enzyme.

• Incubation:

  • Mix gently and incubate the reaction at the optimal temperature for the enzyme (e.g., 37°C) for a set time (e.g., 60 minutes).[15][16]

• Stopping and Spotting:

  • Stop the reaction by adding a quenching buffer (e.g., containing a high concentration of unlabeled SAH or by heating).

  • Spot an aliquot (e.g., 15 µL) of the reaction mixture onto a labeled phosphocellulose or glass fiber filter paper disc.

  • Allow the spot to air dry completely.

• Washing:

  • Place the filter papers in a beaker and wash them multiple times (e.g., 3 x 10 minutes) with a wash buffer (e.g., 10% trichloroacetic acid (TCA) or a suitable salt buffer) to remove all unincorporated [³H]-SAM.

  • Perform a final rinse with ethanol (B145695) to facilitate drying.

• Quantification:

  • Place the dried filter papers into scintillation vials.

  • Add scintillation cocktail.

  • Measure the radioactivity (in counts per minute, CPM) using a liquid scintillation counter. The CPM is directly proportional to the enzyme's activity.

Non-Radioactive DNMT Activity/Inhibition Assay (Colorimetric/Fluorometric)

Commercial kits (e.g., EpiQuik™) provide a high-throughput, non-radioactive alternative for measuring DNMT activity.

Principle: A universal DNA substrate is pre-coated onto the wells of a microplate. Nuclear extract or a purified DNMT enzyme is added to the wells along with SAM (provided as "Adomet"). The DNMTs in the sample transfer methyl groups from SAM to the DNA substrate. The newly methylated cytosines (5-mC) are then detected using a highly specific anti-5-mC antibody, followed by a secondary antibody conjugated to an enzyme (e.g., HRP). The addition of a chromogenic or fluorogenic substrate results in a color or fluorescence change that is proportional to the amount of DNA methylation, and thus to the DNMT activity.

Detailed Methodology (Based on EpiQuik™ Kits): [17][18][19][20][21]

• Reaction Setup:

  • To the DNA-coated strip wells, add DNMT Assay Buffer.

  • Add the SAM-containing solution (Adomet).

  • Add the sample: either nuclear extract (e.g., 5-10 µg) or purified DNMT enzyme (e.g., 10-100 ng). For inhibition studies, the test compound is also added at this stage.[21]

  • Include positive controls (provided enzyme) and blank controls (no enzyme).

• Enzymatic Reaction:

  • Cover the plate and incubate at 37°C for 60-120 minutes to allow for DNA methylation.[21]

• Antibody Binding:

  • Wash the wells multiple times with the provided Wash Buffer to remove reaction components.

  • Add the Capture Antibody (anti-5-mC) to each well and incubate at room temperature for 60 minutes.[17]

  • Wash the wells again to remove unbound Capture Antibody.

  • Add the Detection Antibody (e.g., HRP-conjugated secondary antibody) and incubate at room temperature for 30 minutes.

• Signal Detection:

  • Wash the wells thoroughly to remove unbound Detection Antibody.

  • Add the Developer Solution (chromogenic or fluorogenic substrate) and incubate in the dark for 5-15 minutes.[20]

  • Add Stop Solution to terminate the reaction (for colorimetric assays).

  • Read the absorbance (e.g., at 450 nm) or fluorescence (e.g., at Ex/Em = 530/590 nm) on a microplate reader.

• Calculation:

  • Subtract the blank reading from all other readings. The DNMT activity is proportional to the final OD or fluorescence value and can be calculated using a formula provided by the manufacturer.

Conclusion: A Nexus of Metabolism and Gene Regulation

The dynamic interplay between S-adenosylmethionine and S-adenosylhomocysteine forms a critical nexus between the cell's metabolic state and its epigenetic programming. SAM acts as the fundamental "ink" for writing epigenetic marks, while SAH provides a direct, inhibitory feedback mechanism that modulates the pace of these modifications. The SAM/SAH ratio is, therefore, a sensitive barometer of the cell's capacity to maintain its epigenetic identity. For researchers, understanding this relationship is paramount for deciphering the mechanisms of gene regulation in both health and disease. For drug development professionals, the enzymes that control this axis—MAT, SAHH, and the methyltransferases themselves—represent promising targets for novel therapeutics aimed at correcting the aberrant epigenetic landscapes that drive complex diseases. Continued investigation into this core metabolic-epigenetic link will undoubtedly unlock new strategies for diagnosis and treatment.

References

• 1. Inhibition of S-adenosyl-L-homocysteine hydrolase alleviates alloimmune response by down-regulating CD4+ T-cell activation in a mouse heart transplantation model - PMC [pmc.ncbi.nlm.nih.gov]
• 2. SAM and SAH: Key Differences, SAM Cycle, and Methylation Regulation - Creative Proteomics Blog [creative-proteomics.com]
• 3. Intracellular levels of S-adenosylhomocysteine but not homocysteine are highly correlated to the expression of nm23-H1 and the level of 5-methyldeoxycytidine in human hepatoma cells with different invasion activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. alzdiscovery.org [alzdiscovery.org]
• 7. researchgate.net [researchgate.net]
• 8. mendelnet.cz [mendelnet.cz]
• 9. researchgate.net [researchgate.net]
• 10. Small molecule epigenetic inhibitors targeted to histone lysine methyltransferases and demethylases | Quarterly Reviews of Biophysics | Cambridge Core [cambridge.org]
• 11. Selective Inhibitors of Histone Methyltransferase DOT1L: Design, Synthesis and Crystallographic Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Development and validation of an LC-MS/MS assay for the quantification of the trans-methylation pathway intermediates S-adenosylmethionine and S-adenosylhomocysteine in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. neb.com [neb.com]
• 16. neb.com [neb.com]
• 17. epigentek.com [epigentek.com]
• 18. EpiQuik DNA Methyltransferase (DNMT) Activity/Inhibition Assay Kit | EpigenTek [epigentek.com]
• 19. epigentek.com [epigentek.com]
• 20. epigentek.com [epigentek.com]
• 21. epigentek.com [epigentek.com]

The Biochemical Nexus: An In-depth Technical Guide to the Synthesis of S-adenosyl-L-homocysteine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core biochemical pathway responsible for the synthesis of S-adenosyl-L-homocysteine (SAH), a critical molecule in cellular metabolism and a key regulator of methylation reactions. This document delves into the enzymatic reactions, presents quantitative kinetic data for pivotal enzymes, and offers detailed experimental protocols for the study of this pathway. The logical flow and experimental setups are further elucidated through pathway and workflow diagrams.

Introduction: The Central Role of the Methionine Cycle

S-adenosyl-L-homocysteine (SAH) is an essential intermediate in the methionine cycle, a fundamental metabolic pathway in all eukaryotic cells. The primary function of this cycle is to regenerate the universal methyl donor, S-adenosyl-L-methionine (SAM), which is utilized in a vast number of methylation reactions that are critical for cellular function. These reactions include the methylation of DNA, RNA, proteins, and lipids, thereby influencing gene expression, signal transduction, and membrane integrity. The synthesis of SAH is intrinsically linked to these methylation events, as it is the direct byproduct of the transfer of a methyl group from SAM to a substrate.

The intracellular concentration of SAH is tightly regulated, as its accumulation can lead to product inhibition of methyltransferase enzymes.[1][2] Consequently, the ratio of SAM to SAH is often used as an indicator of the cell's "methylation potential". A high SAM/SAH ratio favors ongoing methylation, while a low ratio signifies inhibition of these processes. Dysregulation of the methionine cycle and aberrant SAH levels have been implicated in various pathological conditions, including cardiovascular diseases, neurological disorders, and cancer.

The Core Biochemical Pathway of SAH Synthesis

The synthesis of S-adenosyl-L-homocysteine is a two-step process that lies at the heart of the methionine cycle.

Step 1: Transmethylation Reactions Catalyzed by Methyltransferases

The initial and defining step in SAH synthesis is the transfer of the activated methyl group from S-adenosyl-L-methionine (SAM) to a diverse range of acceptor molecules. This reaction is catalyzed by a large and varied family of enzymes known as SAM-dependent methyltransferases (MTases).[3][4] These enzymes exhibit high specificity for their respective substrates, which can include nucleic acids, proteins, lipids, and small molecules.[3][4][5] The general reaction can be summarized as follows:

SAM + Acceptor Substrate → SAH + Methylated Acceptor Substrate

This process converts SAM into SAH, releasing the methyl group for the modification of the target substrate.[6] The diversity of methyltransferases underscores the widespread importance of methylation in cellular processes.[3][4][5]

Step 2: Hydrolysis of SAH by SAH Hydrolase

The SAH generated from transmethylation reactions is subsequently catabolized by the enzyme S-adenosyl-L-homocysteine hydrolase (SAHH).[7] This enzyme catalyzes the reversible hydrolysis of SAH into L-homocysteine and adenosine.[7][8]

SAH + H₂O ⇌ L-Homocysteine + Adenosine

This reaction is crucial for preventing the accumulation of SAH and the resulting feedback inhibition of methyltransferases.[7][6] The direction of this reversible reaction is driven by the rapid removal of its products, L-homocysteine and adenosine, through subsequent metabolic pathways.[9] L-homocysteine can be remethylated to methionine, thus completing the methionine cycle, or enter the transsulfuration pathway for cysteine synthesis.[10][11]

Visualization of the SAH Synthesis Pathway

The following diagram illustrates the core biochemical pathway leading to the synthesis of S-adenosyl-L-homocysteine.

Core biochemical pathway of S-adenosyl-L-homocysteine (SAH) synthesis.

Quantitative Data on Key Enzymes

The efficiency and regulation of the SAH synthesis pathway are dictated by the kinetic properties of the involved enzymes. This section summarizes key quantitative data for representative enzymes.

Enzyme	Substrate(s)	K_m_ (µM)	V_max_ or k_cat_	Organism/Source	Reference(s)
S-adenosyl-L-homocysteine Hydrolase (SAHH)	S-adenosyl-L-homocysteine (SAH)	~21.8	22.9 µM/min	Human	[12]
Catechol-O-Methyltransferase (COMT), Soluble (S-COMT)	S-adenosyl-L-methionine (AdoMet)	20.2	-	Human	[13]
Dopamine	-	Higher than MB-COMT	Human	[13]
Catechol-O-Methyltransferase (COMT), Membrane-Bound (MB-COMT)	S-adenosyl-L-methionine (AdoMet)	3.4	-	Human	[13]
DNA Methyltransferase 1 (DNMT1)	S-adenosyl-L-methionine (SAM)	0.68	-	Murine	[11]
Histone Lysine (B10760008) Methyltransferase SET7/9	S-adenosyl-L-methionine (SAM)	2.24 ± 0.97 (with Histone H3)	0.047 ± 0.0057 pmol/min	-	[12]
S-adenosyl-L-methionine (SAM)	0.22 ± 0.03 (with H3 peptide)	0.19 ± 0.004 pmol/min	-	[12]
Histone H3	1.21 ± 0.53	0.16 ± 0.018 pmol/min	-	[12]
Histone Lysine Methyltransferase ASH1L	Nucleosome	-	-	Human	[14]
Histone Lysine Methyltransferase SETD2	Nucleosome	-	-	Human	[14]
Protein Arginine Methyltransferase 1 (PRMT1)	Un-methylated H4 Peptide	-	k_cat_/K_m_ = 0.86 ± 0.09 µM⁻¹min⁻¹	-	[15]
Mono-methylated H4 Peptide	-	k_cat_/K_m_ = 1.6 ± 0.29 µM⁻¹min⁻¹	-	[15]

Experimental Protocols

This section provides detailed methodologies for key experiments used to investigate the SAH synthesis pathway.

Assay for S-adenosyl-L-homocysteine Hydrolase (SAHH) Activity

This protocol describes a colorimetric assay to determine the activity of SAHH by quantifying the production of L-homocysteine.

Principle: SAHH catalyzes the hydrolysis of SAH to L-homocysteine and adenosine. The produced L-homocysteine reacts with Ellman's reagent (5,5'-dithiobis-(2-nitrobenzoic acid), DTNB) to produce 2-nitro-5-thiobenzoate (TNB), a yellow-colored compound that can be quantified spectrophotometrically at 412 nm.[9][10]

Materials:

• Purified SAHH enzyme

• S-adenosyl-L-homocysteine (SAH) solution (substrate)

• Phosphate (B84403) buffer (50 mM, pH 7.2)

• Ellman's reagent (DTNB) solution

• Microplate reader or spectrophotometer

Procedure:

• Prepare a reaction mixture containing 50 mM phosphate buffer (pH 7.2) and the desired concentration of SAH.

• Pre-incubate the reaction mixture at 37°C for 5 minutes.

• Initiate the reaction by adding the purified SAHH enzyme to the reaction mixture.

• Incubate the reaction at 37°C for a defined period (e.g., 10-30 minutes).

• Stop the reaction by adding a solution of DTNB.

• Measure the absorbance of the resulting solution at 412 nm.

• Calculate the concentration of L-homocysteine produced using the molar extinction coefficient of TNB (14,150 M⁻¹cm⁻¹).

• Enzyme activity can be expressed as the amount of L-homocysteine produced per unit time per amount of enzyme.

Assay for Methyltransferase (MTase) Activity

This protocol describes a general radiometric assay for measuring the activity of a wide range of methyltransferases.

Principle: Methyltransferase activity is determined by measuring the incorporation of a radiolabeled methyl group from [³H]-S-adenosyl-L-methionine into a specific substrate.

Materials:

• Purified methyltransferase enzyme

• Specific substrate (e.g., histone protein, DNA oligonucleotide, peptide)

• [³H]-S-adenosyl-L-methionine ([³H]-SAM)

• Reaction buffer (specific to the methyltransferase being assayed)

• Trichloroacetic acid (TCA)

• Filter paper discs

• Scintillation cocktail

• Scintillation counter

Procedure:

• Prepare a reaction mixture containing the reaction buffer, the specific substrate, and the purified methyltransferase enzyme.

• Initiate the reaction by adding [³H]-SAM to the mixture.

• Incubate the reaction at the optimal temperature for the enzyme (e.g., 30°C or 37°C) for a specific time.

• Stop the reaction by spotting a portion of the reaction mixture onto a filter paper disc and immersing it in cold 10% TCA.

• Wash the filter paper discs several times with 5% TCA and then with ethanol (B145695) to remove unincorporated [³H]-SAM.

• Dry the filter paper discs and place them in scintillation vials with a scintillation cocktail.

• Measure the radioactivity using a scintillation counter.

• The amount of incorporated radioactivity is proportional to the methyltransferase activity.

Quantification of SAM and SAH by LC-MS/MS

This protocol outlines a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the simultaneous quantification of SAM and SAH in biological samples.[1][16]

Principle: SAM and SAH are extracted from biological samples, separated by liquid chromatography, and then detected and quantified by tandem mass spectrometry based on their specific mass-to-charge ratios and fragmentation patterns. Stable isotope-labeled internal standards are used for accurate quantification.[1][16]

Materials:

• Biological sample (e.g., cell lysate, plasma, tissue homogenate)

• Perchloric acid (PCA) or other suitable extraction solvent

• Stable isotope-labeled internal standards ([²H₃]-SAM, [¹³C₅]-SAH)

• LC-MS/MS system equipped with a suitable column (e.g., C18 or porous graphitic carbon)

Procedure:

• Sample Extraction: Homogenize the biological sample in cold PCA to precipitate proteins and extract metabolites. Centrifuge to pellet the precipitate.

• Internal Standard Spiking: Add a known amount of the stable isotope-labeled internal standards to the supernatant.

• LC Separation: Inject the sample extract onto the LC system. Use a gradient elution program with appropriate mobile phases to separate SAM and SAH.

• MS/MS Detection: The eluent from the LC is introduced into the mass spectrometer. Set the instrument to monitor the specific parent-to-product ion transitions for SAM, SAH, and their respective internal standards.

• Quantification: Create a calibration curve using known concentrations of SAM and SAH standards. The concentration of SAM and SAH in the sample is determined by comparing the peak area ratios of the endogenous analytes to their corresponding internal standards against the calibration curve.

Experimental Workflow Visualization

The following diagrams illustrate the general workflows for the described experimental protocols.

Workflow for the SAHH activity assay.

Workflow for the radiometric methyltransferase activity assay.

Workflow for the quantification of SAM and SAH by LC-MS/MS.

Conclusion

The synthesis of S-adenosyl-L-homocysteine is a cornerstone of cellular metabolism, directly reflecting the global methylation activity within a cell. A thorough understanding of this pathway, including the kinetics of the key enzymes and the methodologies to study them, is paramount for researchers in basic science and drug development. The information and protocols provided in this technical guide offer a robust framework for investigating the intricacies of SAH synthesis and its role in health and disease. Future research in this area will likely focus on the development of more specific and potent inhibitors of the enzymes in this pathway as potential therapeutic agents for a variety of human diseases.

References

• 1. benchchem.com [benchchem.com]
• 2. m.youtube.com [m.youtube.com]
• 3. chemsysbio.stanford.edu [chemsysbio.stanford.edu]
• 4. mdanderson.org [mdanderson.org]
• 5. domainex.co.uk [domainex.co.uk]
• 6. Histone Methylation Quantification | EpigenTek [epigentek.com]
• 7. Continuous enzymatic assay for histone lysine methyltransferases - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Video: In vitro Methylation Assay to Study Protein Arginine Methylation [jove.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. A quantitative analysis of histone methylation and acetylation isoforms from their deuteroacetylated derivatives: application to a series of knockout mutants - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. mspace.lib.umanitoba.ca [mspace.lib.umanitoba.ca]
• 13. Histone Methyltransferase Assay in vitro [bio-protocol.org]
• 14. Kinetic characterization of human histone H3 lysine 36 methyltransferases, ASH1L and SETD2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. A Transient Kinetic Analysis of PRMT1 Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Kinetic Mechanism of Protein Arginine Methyltransferase 6 (PRMT6) - PMC [pmc.ncbi.nlm.nih.gov]

The Core Mechanism of S-Adenosylhomocysteine (AdoHcy) Hydrolysis by S-Adenosylhomocysteine Hydrolase (AHCY): A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

S-adenosylhomocysteine hydrolase (AHCY), a ubiquitous and highly conserved enzyme, plays a pivotal role in cellular metabolism by catalyzing the reversible hydrolysis of S-adenosylhomocysteine (AdoHcy) to adenosine (B11128) and L-homocysteine.[1] This reaction is critical for the regulation of all S-adenosylmethionine (SAM)-dependent methylation reactions, as AdoHcy is a potent product inhibitor of methyltransferases.[2] Consequently, AHCY is a key regulator of numerous cellular processes, including epigenetic regulation of gene expression, and has emerged as a significant target for drug development in various diseases, including cancer and viral infections. This in-depth technical guide elucidates the core mechanism of AdoHcy hydrolysis by AHCY, detailing the enzyme's structure, the intricate catalytic cycle involving the NAD+ cofactor, and the roles of key active site residues. Furthermore, this guide provides a compilation of quantitative kinetic data and detailed experimental protocols for the study of AHCY, serving as a comprehensive resource for researchers in the field.

Structural Overview of S-Adenosylhomocysteine Hydrolase (AHCY)

S-adenosylhomocysteine hydrolase is a homotetrameric enzyme, with each subunit being composed of three distinct domains: a catalytic domain, an NAD+-binding domain, and a smaller C-terminal domain.[3][4] The catalytic and NAD+-binding domains are connected by a flexible hinge region that allows for significant conformational changes upon substrate binding, transitioning from an "open" to a "closed" conformation.[4][5] This conformational change is essential for catalysis, bringing the substrate into close proximity with the NAD+ cofactor.[4] Each subunit binds one molecule of NAD+ as a cofactor, which is essential for the enzyme's catalytic activity.[6]

The Catalytic Mechanism of AdoHcy Hydrolysis

The hydrolysis of AdoHcy by AHCY is a multi-step process that relies on the redox cycling of the tightly bound NAD+ cofactor.[2][7] The reaction mechanism can be dissected into the following key steps:

• Oxidation: The catalytic cycle is initiated by the NAD+-dependent oxidation of the 3'-hydroxyl group of the ribose moiety of AdoHcy to a 3'-keto intermediate. This step results in the reduction of NAD+ to NADH.[6][8]

• Elimination: Following oxidation, a proton is abstracted from the C4' position, leading to the elimination of L-homocysteine. This results in the formation of a 3'-keto-4',5'-dehydroadenosine intermediate.[8]

• Hydration: A water molecule then performs a Michael-type addition to the 4',5'-unsaturated intermediate, forming 3'-ketoadenosine.[8]

• Reduction: Finally, the 3'-keto group of 3'-ketoadenosine is reduced by the newly formed NADH, regenerating adenosine and the enzyme-bound NAD+. This allows the enzyme to proceed with another catalytic cycle.[6]

Although the thermodynamic equilibrium of the reaction favors the synthesis of AdoHcy, the hydrolysis reaction is driven forward in vivo by the rapid metabolic removal of the products, adenosine and homocysteine.[2][9]

Key Amino Acid Residues in Catalysis

Site-directed mutagenesis studies have identified several critical amino acid residues within the active site of AHCY that play crucial roles in the catalytic mechanism:

• Lys185: Acts as a general base, abstracting a proton from the 3'-hydroxyl group of AdoHcy, facilitating its oxidation by NAD+.[10]

• Asp130: Functions as a general base to abstract the C4'-proton, promoting the elimination of homocysteine.[10]

• His54 and His300: These residues are proposed to activate a water molecule for the nucleophilic attack on the 3'-keto-4',5'-dehydroadenosine intermediate.[10]

• Asp189 and Asn190: These residues are thought to be involved in maintaining the correct protonation state of Lys185.[10]

• Glu155: This residue is also implicated in the catalytic process.[3]

Quantitative Data on AHCY Kinetics

The kinetic parameters of AHCY have been determined for the enzyme from various species and for several site-directed mutants. This data provides valuable insights into the enzyme's efficiency and substrate affinity.

Enzyme Source/Mutant	Substrate	K_m_ (µM)	V_max_ (µmol/min/mg)	k_cat_ (s⁻¹)	k_cat_/K_m_ (M⁻¹s⁻¹)	Reference(s)
Human (recombinant)	AdoHcy	21.8	22.9	-	-	[7]
Human (red blood cells, Phenotype 1)	AdoHcy	32.58	-	-	-	[11]
Human (red blood cells, Phenotype 2-1)	AdoHcy	39.22	-	-	-	[11]
Human (red blood cells, Phenotype 3-1)	AdoHcy	34.84	-	-	-	[11]
Wild-Type (unspecified)	AdoHcy	15.09	0.748 ± 0.013	-	-	[12]
p.Asp86Glu Mutant	AdoHcy	16.4	0.525 ± 0.019	-	-	[12]
p.Asp86Gly Mutant	AdoHcy	N/A	0.116 ± 0.013	-	-	[12]
p.Arg49Cys Mutant	AdoHcy	N/A	0.050 ± 0.011	-	-	[12]
D130N Mutant	AdoHcy	-	-	0.7% of WT	-	[10]
K185N Mutant	AdoHcy	-	-	0.5% of WT	-	[10]
D189N Mutant	AdoHcy	-	-	0.1% of WT	-	[10]
N190S Mutant	AdoHcy	-	-	0.5% of WT	-	[10]
Bovine Liver	AdoHcy	-	-	-	70,000	[5]
Yellow Lupin	AdoHcy	-	-	-	60,000	[5]

Note: "-" indicates that the data was not reported in the cited source. N/A indicates that the value was not determinable under the experimental conditions.[12] The catalytic efficiency (k_cat_/K_m_) provides a measure of how efficiently an enzyme converts a substrate to a product at low substrate concentrations.

Dissociation Constants for Adenosine Binding

The binding of adenosine to AHCY is influenced by the redox state of the bound NAD+ cofactor.

Enzyme Form	K_D1_	K_D2_	Reference
Native (50% NAD+, 50% NADH)	9.2 ± 0.6 nM	1.4 ± 0.1 µM	[13]
NADH form	48.3 ± 2.7 nM	-	[13]
NAD+ form	4.9 ± 0.3 µM	-	[13]

Experimental Protocols

AHCY Activity Assays

This assay kinetically measures AHCY activity by detecting the generation of adenosine, a product of AdoHcy hydrolysis. The adenosine is then converted through a series of enzymatic reactions to generate a fluorescent product.

Materials:

• AHCY Assay Buffer (e.g., 50 mM potassium phosphate, pH 7.2, 1 mM EDTA)

• S-Adenosylhomocysteine (AdoHcy) substrate solution

• Enzyme mix containing adenosine deaminase and other coupling enzymes

• Fluorescent probe (e.g., OxiRed™ Probe)

• Purified AHCY enzyme or cell/tissue lysate

• 96-well black microplate

• Fluorescence microplate reader (Ex/Em = 535/587 nm)

Procedure:

• Prepare samples (purified enzyme or lysates) and dilute to the desired concentration in AHCY Assay Buffer.

• Prepare a standard curve using known concentrations of adenosine.

• Prepare a reaction mix containing the AHCY Assay Buffer, enzyme mix, and fluorescent probe.

• Add the reaction mix to the wells of the microplate.

• Initiate the reaction by adding the AdoHcy substrate solution to the wells.

• Immediately measure the fluorescence in a kinetic mode at 37°C for a set period (e.g., 30-60 minutes).

• Calculate the rate of adenosine production from the linear portion of the kinetic curve and determine AHCY activity by comparing to the adenosine standard curve.

This assay measures the decrease in absorbance at 265 nm as AdoHcy is hydrolyzed to adenosine and homocysteine. The reaction is coupled with adenosine deaminase, which converts adenosine to inosine, causing a change in absorbance.

Materials:

• Reaction Buffer (e.g., 50 mM potassium phosphate, pH 7.2, 1 mM EDTA)

• S-Adenosylhomocysteine (AdoHcy) solution

• Adenosine deaminase

• Purified AHCY enzyme or cell/tissue lysate

• Quartz cuvettes

• UV-Vis spectrophotometer

Procedure:

• Prepare a reaction mixture in a quartz cuvette containing the reaction buffer, AdoHcy, and adenosine deaminase.

• Equilibrate the mixture to the desired temperature (e.g., 37°C) in the spectrophotometer.

• Initiate the reaction by adding the AHCY enzyme solution to the cuvette and mix thoroughly.

• Monitor the decrease in absorbance at 265 nm over time.

• Calculate the initial reaction velocity from the linear portion of the absorbance versus time plot.

Site-Directed Mutagenesis

Site-directed mutagenesis is employed to investigate the role of specific amino acid residues in the catalytic mechanism of AHCY. The general workflow involves the following steps:

• Primer Design: Design mutagenic primers containing the desired nucleotide change.

• PCR Amplification: Perform PCR using a high-fidelity DNA polymerase, the mutagenic primers, and a plasmid vector containing the wild-type AHCY cDNA as a template.

• Template Digestion: Digest the parental, methylated template DNA with the DpnI restriction enzyme, which specifically cleaves methylated DNA.

• Transformation: Transform the mutated plasmid into competent E. coli cells.

• Screening and Sequencing: Screen for colonies containing the mutated plasmid and confirm the desired mutation by DNA sequencing.

• Protein Expression and Purification: Express the mutant AHCY protein and purify it for functional and structural analysis.

Recombinant Protein Expression and Purification

Recombinant AHCY for structural and functional studies is typically expressed in E. coli.

General Protocol:

• Transformation: Transform an E. coli expression strain (e.g., BL21(DE3)) with a plasmid vector containing the AHCY gene, often with an affinity tag (e.g., His-tag).

• Culture Growth: Grow the transformed bacteria in a suitable culture medium (e.g., LB broth) at 37°C to an optimal cell density (OD600 of 0.6-0.8).

• Induction: Induce protein expression by adding an inducing agent, such as isopropyl β-D-1-thiogalactopyranoside (IPTG).

• Cell Harvest: After a period of induction (e.g., 4-16 hours at a lower temperature like 18-25°C to improve protein solubility), harvest the cells by centrifugation.

• Cell Lysis: Resuspend the cell pellet in a lysis buffer and lyse the cells using methods such as sonication or high-pressure homogenization.

• Clarification: Remove cell debris by centrifugation to obtain a clear cell lysate.

• Affinity Chromatography: Purify the tagged AHCY protein from the lysate using an appropriate affinity chromatography resin (e.g., Ni-NTA resin for His-tagged proteins).

• Further Purification (Optional): If necessary, perform additional purification steps such as ion-exchange chromatography or size-exclusion chromatography to achieve higher purity.

• Protein Characterization: Confirm the purity and identity of the purified AHCY by SDS-PAGE and Western blotting.

X-ray Crystallography

Determining the three-dimensional structure of AHCY provides invaluable insights into its mechanism of action.

Workflow:

• Crystallization: The purified and concentrated AHCY protein is screened against a variety of crystallization conditions (precipitants, pH, temperature) to obtain well-ordered crystals.

• Data Collection: The crystals are exposed to a high-intensity X-ray beam, and the resulting diffraction pattern is recorded.

• Data Processing: The diffraction data is processed to determine the unit cell dimensions, space group, and the intensities of the diffracted X-rays.

• Phase Determination: The phase information, which is lost during data collection, is determined using methods such as molecular replacement (using a known structure of a homologous protein) or experimental phasing.

• Model Building and Refinement: An initial atomic model of the protein is built into the electron density map and subsequently refined to improve its fit with the experimental data.

• Structure Validation: The final protein model is validated to ensure its stereochemical quality and agreement with the experimental data.

Visualizations

Catalytic Cycle of AdoHcy Hydrolysis

Caption: The catalytic cycle of AdoHcy hydrolysis by AHCY.

Experimental Workflow for AHCY Activity Assay

Caption: Workflow for a fluorometric AHCY activity assay.

Conclusion

S-adenosylhomocysteine hydrolase is a crucial enzyme that maintains the cellular methylation potential by catalyzing the hydrolysis of AdoHcy. The intricate catalytic mechanism, involving a series of redox and elimination/addition reactions facilitated by the NAD+ cofactor and key active site residues, has been extensively studied. This technical guide provides a comprehensive overview of the current understanding of the AHCY mechanism, supported by quantitative kinetic data and detailed experimental protocols. This resource is intended to aid researchers, scientists, and drug development professionals in their efforts to further unravel the complexities of AHCY function and to develop novel therapeutic strategies targeting this important enzyme.

References

• 1. Functional and Pathological Roles of AHCY - PMC [pmc.ncbi.nlm.nih.gov]
• 2. S-adenosyl-L-homocysteine hydrolase and methylation disorders: Yeast as a model system - PMC [pmc.ncbi.nlm.nih.gov]
• 3. AHCY adenosylhomocysteinase [Homo sapiens (human)] - Gene - NCBI [ncbi.nlm.nih.gov]
• 4. Pre-steady state kinetics of bacteriophage T4 Dam DNA-[N6-adenine] methyltransferase: interaction with native (GATC) or modified sites - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. S-adenosylhomocysteine hydrolase. Stereochemistry and kinetics of hydrogen transfer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Characterization of human S-adenosyl-homocysteine hydrolase in vitro and identification of its potential inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The mechanism of action of S-adenosylhomocysteinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. S-adenosylhomocysteine hydrolase over-expression does not alter S-adenosylmethionine or S-adenosylhomocysteine levels in CBS deficient mice - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Kinetic properties of the common electrophoretic variants of human S-adenosylhomocysteine hydrolase (AHCY): the effect of four nucleoside analogue inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. S-Adenosylhomocysteine Hydrolase (AHCY) Deficiency: Two Novel Mutations with Lethal Outcome - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Adenosine binding sites at S-adenosylhomocysteine hydrolase are controlled by the NAD+/NADH ratio of the enzyme - PubMed [pubmed.ncbi.nlm.nih.gov]

The SAM/SAH Ratio: A Critical Determinant of Cellular Methylation and its Biological Significance

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The ratio of S-adenosylmethionine (SAM) to S-adenosylhomocysteine (SAH), commonly referred to as the "methylation index," is a critical determinant of the cell's capacity to perform essential methylation reactions. This ratio is tightly regulated and its perturbation has been implicated in a wide range of pathological conditions, including cancer, cardiovascular disease, and neurodegenerative disorders. This technical guide provides a comprehensive overview of the biological significance of the SAM/SAH ratio, detailing its role in cellular processes, its association with disease, and its potential as a therapeutic target and biomarker. The guide includes a compilation of quantitative data, detailed experimental protocols for its measurement and the assessment of its downstream effects, and visualizations of key signaling pathways to facilitate a deeper understanding for researchers, scientists, and drug development professionals.

Introduction: The Central Role of the SAM/SAH Ratio in Cellular Metabolism

S-adenosylmethionine (SAM) is the universal methyl donor for the methylation of a vast array of biomolecules, including DNA, RNA, proteins, and lipids.[1][2] These methylation events are crucial for regulating fundamental cellular processes such as gene expression, signal transduction, and protein function.[2] The enzymatic transfer of a methyl group from SAM to a substrate results in the formation of S-adenosylhomocysteine (SAH).[2]

Crucially, SAH is a potent product inhibitor of most SAM-dependent methyltransferases.[2][3] Therefore, the intracellular concentration of SAH must be kept low to ensure the continuation of methylation reactions. The cellular methylation potential is thus best represented by the ratio of SAM to its inhibitory product, SAH.[3] A high SAM/SAH ratio indicates a robust capacity for methylation, while a low ratio signifies an inhibited methylation state.[3] This delicate balance is maintained by the coordinated action of enzymes in the methionine cycle.

The Methionine Cycle: Regulating the SAM/SAH Balance

The methionine cycle is a fundamental metabolic pathway responsible for the synthesis of SAM and the recycling of SAH. The key steps are outlined below:

• SAM Synthesis: Methionine adenosyltransferase (MAT) catalyzes the reaction between methionine and ATP to produce SAM.

• Methyl Transfer: SAM-dependent methyltransferases utilize SAM as a methyl group donor, producing SAH.

• SAH Hydrolysis: SAH hydrolase (SAHH) reversibly hydrolyzes SAH to homocysteine and adenosine. This reaction is thermodynamically driven forward by the rapid removal of its products.

• Methionine Regeneration: Homocysteine can be remethylated back to methionine through two primary pathways:

  • Methionine Synthase (MS): Utilizes 5-methyltetrahydrofolate (a derivative of folate) as a methyl donor and vitamin B12 as a cofactor.

  • Betaine-Homocysteine Methyltransferase (BHMT): Primarily active in the liver and kidney, uses betaine (B1666868) as a methyl donor.

Disruptions in this cycle, due to genetic defects, nutritional deficiencies (e.g., folate, vitamin B12), or disease states, can lead to an altered SAM/SAH ratio and subsequent dysregulation of cellular methylation.[3]

Biological Significance of the SAM/SAH Ratio

The SAM/SAH ratio influences a multitude of cellular processes, primarily through its control over methyltransferase activity.

Epigenetic Regulation

The methylation of DNA and histone proteins is a cornerstone of epigenetic regulation, controlling gene expression without altering the underlying DNA sequence.

• DNA Methylation: DNA methyltransferases (DNMTs), such as DNMT1, DNMT3A, and DNMT3B, are responsible for establishing and maintaining DNA methylation patterns. A low SAM/SAH ratio can inhibit DNMT activity, leading to global hypomethylation and the aberrant expression of genes, including oncogenes.[4]

• Histone Methylation: Histone methyltransferases (HMTs) methylate specific lysine (B10760008) and arginine residues on histone tails, creating a "histone code" that dictates chromatin structure and gene accessibility. The SAM/SAH ratio directly impacts the activity of HMTs, thereby influencing the epigenetic landscape and gene transcription.[5]

Other Cellular Processes

Beyond epigenetics, the SAM/SAH ratio influences:

• Protein function: Methylation of non-histone proteins can alter their activity, localization, and stability.

• Neurotransmitter synthesis: SAM is involved in the methylation of neurotransmitters, impacting neurological function.

• Phospholipid metabolism: The synthesis of phosphatidylcholine is a SAM-dependent process.

• Polyamine synthesis: SAM is a precursor for the synthesis of polyamines, which are essential for cell growth and proliferation.[4]

The SAM/SAH Ratio in Disease

An imbalanced SAM/SAH ratio is a common feature of numerous diseases, highlighting its importance in maintaining cellular homeostasis.

Cancer

In many cancers, the SAM/SAH ratio is dysregulated, contributing to tumorigenesis through various mechanisms:

• Epigenetic Reprogramming: A decreased SAM/SAH ratio can lead to global DNA hypomethylation, resulting in the activation of oncogenes and genomic instability.[4] Conversely, localized hypermethylation, which can also be influenced by altered methyl donor availability, can silence tumor suppressor genes.[4]

• Cell Proliferation and Apoptosis: The SAM/SAH ratio can influence signaling pathways that control cell cycle progression and apoptosis. For instance, alterations in this ratio have been shown to affect the ERK1/2 and STAT3 pathways in prostate cancer.[6]

Cardiovascular Disease

Elevated levels of homocysteine, a precursor to SAH, are a known risk factor for cardiovascular disease. A low SAM/SAH ratio is also independently associated with an increased risk of atherosclerosis and adverse cardiovascular events.[7][8][9] The underlying mechanisms may involve:

• Endothelial Dysfunction: Altered methylation can impair the function of the vascular endothelium.

• Inflammation: The SAM/SAH ratio can influence inflammatory signaling pathways.

• Lipid Metabolism: Dysregulation of methylation can impact genes involved in lipid metabolism.

Neurodegenerative Disorders

Emerging evidence links a decreased SAM/SAH ratio to neurodegenerative diseases such as Alzheimer's and Parkinson's disease.[10][11] In the brain, this can lead to:

• Neuroinflammation: Altered methylation patterns may contribute to chronic inflammation in the central nervous system.

• Impaired Neurotransmitter Synthesis: Reduced methylation capacity can affect the production of essential neurotransmitters.

• Aberrant Protein Aggregation: Epigenetic changes may influence the expression of genes involved in the processing of proteins that aggregate in these diseases.

Quantitative Data: The SAM/SAH Ratio in Health and Disease

The following tables summarize representative quantitative data for SAM and SAH concentrations and their ratio in various biological samples under healthy and diseased conditions. It is important to note that absolute values can vary between laboratories and methodologies.

Biological Sample	Analyte	Healthy Control Range	Reference
Human Plasma	SAM	120.6 ± 18.1 nM	[12]
SAH	21.5 ± 3.2 nM	[12]
SAM/SAH Ratio	2.2 - 6.4	[13]
Human Cerebrospinal Fluid (CSF)	SAM	~193 - 207 nmol/l	[14]
SAH	~24.3 - 26.9 nmol/l	[14]
Mouse Liver	SAM	~18.2 - 41.9 nM/g	[15]
SAH	Low levels	[15]
Mouse Brain	SAM	High levels	[15]
SAH	Low levels	[15]

Disease	Biological Sample	Change in SAM	Change in SAH	Change in SAM/SAH Ratio	Reference
Cardiovascular Disease	Human Plasma	Decreased	Increased	Decreased	[8][9][16][17]
Atherosclerosis (ApoE-/- mice)	Serum	Increased (3.02-3.42 fold)	Increased (1.08 fold)	Increased (1.67-2.75 fold)	[7]
Hepatocellular Carcinoma (MASLD-HCC)	Human Plasma	Higher (mean 121 vs. 96 nmol/L)	No significant difference	Higher (mean 2.09 vs. 1.48)	[18][19]
Alzheimer's Disease	Human Plasma/CSF	Lower	Higher	Lower	[14][20]
Parkinson's Disease	Human CSF	-	-	-	[13][21]

Experimental Protocols

Measurement of SAM and SAH by LC-MS/MS

This protocol provides a general workflow for the quantification of SAM and SAH in plasma using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Materials:

• Plasma samples collected in EDTA tubes and stored at -80°C.

• Internal standards: Stable isotope-labeled SAM (d3-SAM) and SAH (d4-SAH).

• Perchloric acid (PCA) or trichloroacetic acid (TCA) for protein precipitation.

• HPLC system coupled to a triple quadrupole mass spectrometer.

• Reversed-phase C18 column.

• Mobile phase A: Aqueous solution with a weak acid (e.g., 0.1% formic acid).

• Mobile phase B: Organic solvent (e.g., acetonitrile (B52724) or methanol) with a weak acid.

Procedure:

• Sample Preparation:

  • Thaw plasma samples on ice.

  • To 100 µL of plasma, add a known amount of internal standards (d3-SAM and d4-SAH).

  • Precipitate proteins by adding an equal volume of ice-cold 10% PCA or TCA.

  • Vortex and incubate on ice for 10 minutes.

  • Centrifuge at high speed (e.g., 14,000 x g) for 10 minutes at 4°C.

  • Transfer the supernatant to a new tube for analysis.

• LC-MS/MS Analysis:

  • Inject the supernatant onto the LC-MS/MS system.

  • Separate SAM and SAH using a gradient elution with mobile phases A and B.

  • Detect and quantify SAM, SAH, and their internal standards using multiple reaction monitoring (MRM) mode.

  • Establish a calibration curve using known concentrations of SAM and SAH to quantify the analytes in the samples.

Methyltransferase Activity Assay

Several commercial kits are available for measuring methyltransferase activity. A general principle for a fluorescence-based assay is described below.

Principle: The assay measures the production of SAH, which is enzymatically converted to a product that can be detected by fluorescence.

Materials:

• Purified methyltransferase enzyme.

• Substrate for the methyltransferase (e.g., a peptide or DNA).

• SAM.

• Assay buffer.

• Detection reagents (coupling enzymes and fluorescent probe).

• Microplate reader with fluorescence detection capabilities.

Procedure:

• Prepare a reaction mixture containing the methyltransferase, its substrate, and SAM in the assay buffer.

• Initiate the reaction and incubate at the optimal temperature for the enzyme.

• Stop the reaction at various time points or perform a kinetic reading.

• Add the detection reagents to convert the produced SAH into a fluorescent signal.

• Measure the fluorescence intensity using a microplate reader.

• Calculate the enzyme activity based on a standard curve generated with known concentrations of SAH.

Global DNA Methylation Assay

Global DNA methylation can be assessed using various techniques. An ELISA-based method is a common and relatively high-throughput approach.

Principle: Genomic DNA is bound to a microplate. A primary antibody specific for 5-methylcytosine (B146107) (5-mC) is added, followed by a secondary antibody conjugated to an enzyme (e.g., HRP). The addition of a substrate results in a colorimetric reaction that is proportional to the amount of 5-mC in the DNA.

Materials:

• Purified genomic DNA.

• DNA binding solution.

• Microplate with high DNA binding capacity.

• Primary antibody against 5-mC.

• Enzyme-conjugated secondary antibody.

• Wash buffers.

• Substrate solution.

• Stop solution.

• Microplate reader.

Procedure:

• Dilute genomic DNA in the DNA binding solution and add it to the microplate wells.

• Incubate to allow DNA to bind to the plate.

• Wash the wells to remove unbound DNA.

• Add the primary anti-5-mC antibody and incubate.

• Wash the wells to remove unbound primary antibody.

• Add the enzyme-conjugated secondary antibody and incubate.

• Wash the wells to remove unbound secondary antibody.

• Add the substrate and incubate for color development.

• Add the stop solution and measure the absorbance at the appropriate wavelength.

• Quantify the percentage of 5-mC by comparing the sample absorbance to a standard curve generated with DNA of known methylation levels.

Conclusion and Future Directions

The SAM/SAH ratio is a pivotal regulator of cellular methylation and plays a fundamental role in health and disease. Its dysregulation is a common feature in cancer, cardiovascular disease, and neurodegenerative disorders, making it a promising biomarker and a potential target for therapeutic intervention. The methodologies outlined in this guide provide a framework for researchers to accurately quantify the SAM/SAH ratio and investigate its downstream effects.

Future research should focus on establishing standardized, tissue-specific reference ranges for the SAM/SAH ratio in healthy and diseased populations. A deeper understanding of the specific methyltransferases and signaling pathways affected by alterations in this ratio will be crucial for the development of targeted therapies. Furthermore, exploring the interplay between genetic factors, diet, and the SAM/SAH ratio will provide valuable insights into personalized medicine and disease prevention strategies. The continued investigation of this critical metabolic indicator holds significant promise for advancing our understanding of disease pathogenesis and for the development of novel diagnostic and therapeutic approaches.

References

• 1. cyverse-network-analysis-tutorial.readthedocs-hosted.com [cyverse-network-analysis-tutorial.readthedocs-hosted.com]
• 2. Frontiers | Higher S-adenosylhomocysteine and lower ratio of S-adenosylmethionine to S-adenosylhomocysteine were more closely associated with increased risk of subclinical atherosclerosis than homocysteine [frontiersin.org]
• 3. SAM and SAH: Key Differences, SAM Cycle, and Methylation Regulation - Creative Proteomics Blog [creative-proteomics.com]
• 4. S-Adenosylmethionine: A Multifaceted Regulator in Cancer Pathogenesis and Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Histone Methylation Dynamics and Gene Regulation Occur through the Sensing of One-Carbon Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 6. S-Adenosylmethionine affects ERK1/2 and STAT3 pathway in androgen-independent prostate cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. spandidos-publications.com [spandidos-publications.com]
• 8. Association between plasma S-adenosylmethionine and risk of mortality in patients with coronary artery disease: A cohort study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Higher S-adenosylhomocysteine and lower ratio of S-adenosylmethionine to S-adenosylhomocysteine were more closely associated with increased risk of subclinical atherosclerosis than homocysteine - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Impact of Alterations in Homocysteine, Asymmetric Dimethylarginine and Vitamins-Related Pathways in Some Neurodegenerative Diseases: A Narrative Review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. S-Adenosyl Methionine and Transmethylation Pathways in Neuropsychiatric Diseases Throughout Life - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Analysis of S-Adenosylmethionine and S-Adenosylhomocysteine: Method Optimisation and Profiling in Healthy Adults upon Short-Term Dietary Intervention - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Cerebrospinal Fluid Particles in Alzheimer Disease and Parkinson Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. SAH is a major metabolic sensor mediating worsening metabolic crosstalk in metabolic syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 16. High Plasma Levels of S-adenosylhomocysteine is Related with the Risk of All-cause and Cardiovascular Mortality in Patients with Coronary Artery Disease [jstage.jst.go.jp]
• 17. High Plasma Levels of S-adenosylhomocysteine is Related with the Risk of All-cause and Cardiovascular Mortality in Patients with Coronary Artery Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 18. mdpi.com [mdpi.com]
• 19. researchgate.net [researchgate.net]
• 20. Frontiers | Blood levels of circulating methionine components in Alzheimer’s disease and mild cognitive impairment: A systematic review and meta-analysis [frontiersin.org]
• 21. Frontiers | Cerebrospinal fluid biochemical studies in patients with Parkinson's disease: toward a potential search for biomarkers for this disease [frontiersin.org]

The Critical Role of S-adenosyl-L-homocysteine in Shaping the Epigenetic Landscape and Regulating Gene Expression

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

S-adenosyl-L-homocysteine (SAH), a pivotal intermediate in one-carbon metabolism, acts as a molecular rheostat for cellular methylation reactions, thereby playing a crucial role in the epigenetic regulation of gene expression. As the byproduct of S-adenosyl-L-methionine (SAM)-dependent methylation, SAH is a potent competitive inhibitor of a vast array of methyltransferases. The intracellular concentration of SAH, often considered in the context of the SAM/SAH ratio, dictates the cellular methylation potential and has profound implications for health and disease. Dysregulation of SAH levels has been implicated in numerous pathologies, including cancer, cardiovascular diseases, and neurodegenerative disorders. This technical guide provides a comprehensive overview of the mechanisms by which SAH influences gene expression, presents quantitative data on its inhibitory effects, details key experimental protocols for its study, and visualizes the core signaling pathways.

The Central Mechanism: SAH as a Universal Inhibitor of Methyltransferases

The fundamental role of SAH in gene expression stems from its ability to inhibit SAM-dependent methyltransferases.[1] These enzymes are responsible for the transfer of a methyl group from SAM to various substrates, including DNA, RNA, and histone proteins. This methylation is a cornerstone of epigenetic regulation, controlling chromatin structure and gene accessibility.

When SAH accumulates, it competes with SAM for the active site of methyltransferases, effectively halting the methylation process.[1] This feedback inhibition is a critical cellular homeostatic mechanism.[1] The enzymatic hydrolysis of SAH to adenosine (B11128) and homocysteine by SAH hydrolase (SAHH) is therefore essential for maintaining a high SAM/SAH ratio, which is favorable for ongoing methylation reactions.[2]

Impact on DNA Methylation

Inhibition of DNA methyltransferases (DNMTs) by SAH can lead to global or gene-specific DNA hypomethylation.[3] This can result in the activation of previously silenced genes, including proto-oncogenes and transposable elements, potentially contributing to genomic instability and disease.[3]

Impact on Histone Methylation

Similarly, SAH inhibits histone methyltransferases (HMTs), which are responsible for adding methyl groups to specific amino acid residues on histone tails. These modifications are key components of the "histone code," which dictates chromatin accessibility and gene transcription. Alterations in histone methylation patterns due to elevated SAH can lead to widespread changes in gene expression.

Quantitative Data on SAH-Mediated Inhibition and Gene Expression Changes

The inhibitory potency of SAH against various methyltransferases has been quantified, typically as the half-maximal inhibitory concentration (IC50) or the inhibition constant (Ki). Furthermore, studies have correlated changes in SAH levels or the SAM/SAH ratio with alterations in the expression of specific genes.

Compound	Target Enzyme	IC50 Value (µM)	Ki Value (µM)	Reference
S-Adenosylhomocysteine (SAH)	DNMT1	0.26	3.63	[4][5]
S-Adenosylhomocysteine (SAH)	METTL3-METTL14	0.9	2.06	[4][5]
S-Adenosylhomocysteine (SAH)	G9a (Histone H3K9 methyltransferase)	-	0.57	[6]
S-Adenosylhomocysteine (SAH)	SUV39H1 (Histone H3K9 methyltransferase)	-	4.9	[6]
S-Adenosylhomocysteine (SAH)	CARM1 (Histone H3R17/26 methyltransferase)	-	0.40	[6]
S-Adenosylhomocysteine (SAH)	PRMT1 (Histone H4R3 methyltransferase)	-	0.86	[6]
S-Adenosylhomocysteine (SAH)	DOT1L (Histone H3K79 methyltransferase)	-	0.16	[6]

Table 1: Inhibitory Potency of SAH against various Methyltransferases. Lower values indicate higher potency.

Condition	Affected Genes	Fold Change in Expression	Cell Type/Organism	Reference
Intracellular SAH accumulation (induced by DZA)	Estrogen Receptor-α (ER-α)	Decreased (Correlation coefficient: -0.86)	Human Umbilical Vein Endothelial Cells (HUVEC)	[7]
Extracellular Superoxide Dismutase (EC-SOD)	Decreased (Correlation coefficient: -0.92)	Human Umbilical Vein Endothelial Cells (HUVEC)	[7]
Monocyte Chemoattractant Protein-1 (MCP-1)	Increased (Correlation coefficient: 0.89)	Human Umbilical Vein Endothelial Cells (HUVEC)	[7]
DNA Methyltransferase-1 (DNMT1)	Decreased (Correlation coefficient: -0.88)	Human Umbilical Vein Endothelial Cells (HUVEC)	[7]
Experimental Subarachnoid Hemorrhage (SAH)	Prostaglandin-Endoperoxide Synthase 2 (Ptgs2/COX-2)	Upregulated	Mouse Brain Endothelial Cells	[8]
Angiopoietin 2 (Angpt2)	Upregulated	Mouse Brain Endothelial Cells	[8]

Table 2: Correlation between SAH levels and Gene Expression Changes. DZA (3-deazaadenosine) is an inhibitor of SAH hydrolase, leading to SAH accumulation.

Experimental Protocols

Accurate measurement of SAH levels and the subsequent analysis of its effects on DNA and histone methylation and gene expression are crucial for research in this field. The following are detailed methodologies for key experiments.

Quantification of S-adenosyl-L-homocysteine (SAH) and S-adenosyl-L-methionine (SAM) by LC-MS/MS

This protocol outlines the simultaneous quantification of SAH and SAM in biological samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS), a highly sensitive and specific method.

1. Sample Preparation:

• For plasma or serum: To 50 µL of sample, add 50 µL of an internal standard solution (containing deuterated SAH and SAM) in 10% trichloroacetic acid. Vortex for 30 seconds and centrifuge at 13,000 x g for 10 minutes at 4°C.

• For tissues: Homogenize the tissue in a 10-fold volume of ice-cold 0.4 M perchloric acid. Centrifuge at 15,000 x g for 10 minutes at 4°C. Add internal standards to the supernatant.

• For cultured cells: Wash cells with ice-cold PBS, then lyse with a specific volume of 0.4 M perchloric acid. Scrape the cells and collect the lysate. Centrifuge and add internal standards to the supernatant.

2. LC-MS/MS Analysis:

• Chromatography: Use a C18 reverse-phase column. The mobile phase typically consists of a gradient of two solvents: Solvent A (e.g., 0.1% formic acid in water) and Solvent B (e.g., 0.1% formic acid in methanol).

• Mass Spectrometry: Operate the mass spectrometer in positive ion mode using multiple reaction monitoring (MRM). The specific precursor-to-product ion transitions for SAM, SAH, and their deuterated internal standards should be monitored. For example, m/z 399 → 250 for SAM and m/z 385 → 136 for SAH.[3]

3. Data Analysis:

• Generate a standard curve using known concentrations of SAM and SAH.

• Quantify the amount of SAM and SAH in the samples by comparing their peak areas to those of the internal standards and interpolating from the standard curve.

• Calculate the SAM/SAH ratio.

Analysis of DNA Methylation by Bisulfite Pyrosequencing

This method allows for the quantitative analysis of DNA methylation at specific CpG sites.

1. Bisulfite Conversion:

• Treat genomic DNA with sodium bisulfite. This converts unmethylated cytosines to uracil, while methylated cytosines remain unchanged.[1] Several commercial kits are available for this step.

2. PCR Amplification:

• Amplify the bisulfite-converted DNA using primers specific to the region of interest. One of the PCR primers should be biotinylated to allow for subsequent purification.

3. Pyrosequencing:

• Immobilize the biotinylated PCR product on streptavidin-coated beads.

• Denature the DNA to obtain a single-stranded template.

• Anneal a sequencing primer to the template.

• Perform pyrosequencing, where nucleotides are sequentially added. The incorporation of a nucleotide generates a light signal that is proportional to the number of nucleotides incorporated.

• The methylation percentage at each CpG site is calculated from the ratio of cytosine to thymine (B56734) signals.[9][10]

Analysis of Histone Methylation by Chromatin Immunoprecipitation (ChIP) followed by Sequencing (ChIP-seq) or qPCR (ChIP-qPCR)

ChIP is used to determine the genomic location of specific histone modifications.

1. Chromatin Cross-linking and Shearing:

• Cross-link proteins to DNA in living cells using formaldehyde.

• Lyse the cells and shear the chromatin into smaller fragments (typically 200-1000 bp) by sonication or enzymatic digestion.

2. Immunoprecipitation:

• Incubate the sheared chromatin with an antibody specific to the histone modification of interest (e.g., anti-H3K4me3, anti-H3K27me3).

• Precipitate the antibody-histone-DNA complexes using protein A/G-conjugated beads.

3. DNA Purification:

• Reverse the cross-links by heating.

• Digest the proteins with proteinase K.

• Purify the immunoprecipitated DNA.

4. Analysis of Immunoprecipitated DNA:

• ChIP-qPCR: Quantify the enrichment of specific DNA sequences using quantitative real-time PCR (qPCR) with primers for target genomic regions.

• ChIP-seq: Prepare a library from the immunoprecipitated DNA and perform high-throughput sequencing to identify the genome-wide distribution of the histone modification.[11]

Gene Expression Analysis by Quantitative Real-Time PCR (qRT-PCR)

qRT-PCR is used to measure the abundance of specific mRNA transcripts.

1. RNA Extraction and cDNA Synthesis:

• Extract total RNA from cells or tissues using a suitable method (e.g., TRIzol reagent or commercial kits).

• Treat the RNA with DNase I to remove any contaminating genomic DNA.

• Synthesize complementary DNA (cDNA) from the RNA using a reverse transcriptase enzyme.

2. qPCR:

• Perform qPCR using the synthesized cDNA, gene-specific primers, and a fluorescent dye (e.g., SYBR Green) or a fluorescently labeled probe.

• The amplification of the target gene is monitored in real-time.

3. Data Analysis:

• Determine the cycle threshold (Ct) value for each gene.

• Normalize the Ct value of the target gene to that of a housekeeping gene (e.g., GAPDH, β-actin) to control for variations in RNA input and reverse transcription efficiency.

• Calculate the relative fold change in gene expression using the ΔΔCt method.

Visualization of Signaling Pathways and Experimental Workflows

The following diagrams, created using the DOT language for Graphviz, illustrate the core mechanisms and experimental workflows described in this guide.

Caption: The central role of SAH in regulating gene expression through the inhibition of methyltransferases.

Caption: The SAM cycle illustrating the generation and hydrolysis of SAH.

Caption: A simplified workflow for Chromatin Immunoprecipitation (ChIP).

Conclusion

S-adenosyl-L-homocysteine is a critical regulator of cellular methylation and, consequently, gene expression. Its inhibitory effect on a wide range of methyltransferases places it at the heart of epigenetic control. Understanding the intricate relationship between SAH levels, the SAM/SAH ratio, and the resulting changes in DNA and histone methylation is paramount for elucidating the molecular basis of various diseases. The quantitative data and detailed experimental protocols provided in this guide offer a solid foundation for researchers and drug development professionals to investigate the multifaceted role of SAH and to explore novel therapeutic strategies targeting the epigenetic machinery. The continued development of sensitive analytical techniques and genome-wide approaches will undoubtedly further unravel the complexities of SAH-mediated gene regulation.

References

• 1. elearning.unite.it [elearning.unite.it]
• 2. Analysing DNA Methylation Using Bisulphite Pyrosequencing | Springer Nature Experiments [experiments.springernature.com]
• 3. Quantification of Plasma S-adenosylmethionine and S-adenosylhomocysteine Using Liquid Chromatography-Electrospray-Tandem Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Selective Inhibitors of Histone Methyltransferase DOT1L: Design, Synthesis and Crystallographic Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Relationship of impairment induced by intracellular S-adenosylhomocysteine accumulation with DNA methylation in human umbilical vein endothelial cells treated with 3-deazaadenosine - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Gene expression profiling of brain endothelial cells after experimental subarachnoid haemorrhage - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Analysis of DNA Methylation by Pyrosequencing - PMC [pmc.ncbi.nlm.nih.gov]
• 10. DNA Methylation Analysis Using Bisulfite Pyrosequencing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Analytical Techniques for Histone PTMs - Creative Proteomics [creative-proteomics.com]

The Central Role of S-adenosyl-L-homocysteine Hydrolase in Cellular Methylation: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

S-adenosyl-L-homocysteine hydrolase (SAHH), also known as adenosylhomocysteinase (AdoHcyase), is a ubiquitously expressed enzyme that plays a critical gatekeeping role in cellular methylation reactions. By catalyzing the reversible hydrolysis of S-adenosyl-L-homocysteine (SAH) to adenosine (B11128) and L-homocysteine, SAHH is essential for the maintenance of methylation capacity. SAH is a potent product inhibitor of S-adenosyl-L-methionine (SAM)-dependent methyltransferases. Consequently, the efficient removal of SAH by SAHH is paramount for a multitude of cellular processes, including epigenetic regulation, protein function, and neurotransmission. Dysregulation of SAHH activity is implicated in a range of pathologies, from developmental disorders to viral infections and cancer, making it a compelling target for therapeutic intervention. This technical guide provides an in-depth exploration of the function, mechanism, and regulation of SAHH, along with detailed experimental protocols for its study and a summary of key quantitative data.

Introduction: The Guardian of Methylation

Methylation, the transfer of a methyl group from the universal donor S-adenosyl-L-methionine (SAM) to a variety of acceptor molecules, is a fundamental biological process. These reactions are catalyzed by a large family of enzymes known as methyltransferases. The product of these reactions, besides the methylated substrate, is S-adenosyl-L-homocysteine (SAH). SAH is a potent feedback inhibitor of most methyltransferases; its accumulation can bring cellular methylation to a halt.[1]

S-adenosyl-L-homocysteine hydrolase (SAHH) is the sole enzyme in eukaryotes responsible for the catabolism of SAH, thereby relieving this product inhibition.[1] It catalyzes the reversible hydrolysis of SAH into adenosine and L-homocysteine.[2] Although the equilibrium of this reaction in vitro favors the synthesis of SAH, the rapid cellular removal of adenosine and homocysteine drives the reaction in the hydrolytic direction in vivo.[1] This central role places SAHH as a critical regulator of the cellular methylation potential, often represented by the SAM/SAH ratio.

Molecular Function and Catalytic Mechanism

SAHH is a homotetrameric enzyme, with each subunit containing a tightly bound NAD+ molecule that is essential for its catalytic activity. The catalytic mechanism is a multi-step process involving oxidation, elimination, and addition reactions.

The generally accepted mechanism proceeds as follows:

• Oxidation: The 3'-hydroxyl group of the ribose moiety of SAH is oxidized by the enzyme-bound NAD+ to a 3'-keto intermediate, with the concomitant reduction of NAD+ to NADH.

• Elimination: A proton is abstracted from the 4'-carbon, leading to the β-elimination of L-homocysteine. This results in the formation of 3'-keto-4',5'-dehydroadenosine.

• Addition: A water molecule performs a Michael addition to the unsaturated intermediate, forming 3'-ketoadenosine.

• Reduction: The 3'-keto group of 3'-ketoadenosine is reduced by the enzyme-bound NADH back to a hydroxyl group, yielding adenosine and regenerating the NAD+ cofactor.

This intricate mechanism underscores the enzyme's reliance on the cellular redox state, as reflected by the NAD+/NADH ratio.

SAHH in the Activated Methyl Cycle

SAHH is a key component of the activated methyl cycle, a fundamental metabolic pathway that integrates methionine metabolism, folate metabolism, and the transsulfuration pathway.

The Activated Methyl Cycle

Data Presentation: Quantitative Insights into SAHH Function

A comprehensive understanding of SAHH requires quantitative data on its kinetic properties and its interactions with inhibitors. The following tables summarize key parameters from the literature.

Table 1: Kinetic Parameters of S-adenosyl-L-homocysteine Hydrolase

Enzyme Source	Substrate	Km (µM)	Vmax (µM/min)	Optimal pH	Optimal Temperature (°C)	Reference
Human (recombinant)	S-adenosyl-L-homocysteine	21.8	22.9	6.5	41	[2]
Rat Liver	S-adenosyl-L-homocysteine	12.3	-	-	-	[3]
Rat Liver	Adenosine	0.94	-	-	-	[3]
Rat Liver	L-homocysteine	164	-	-	-	[3]
Methanocaldococcus jannaschii (SIHH)	S-inosyl-L-homocysteine	220	-	-	-	[4]
Methanocaldococcus jannaschii (SIHH)	Inosine	640	-	-	-	[4]
Methanocaldococcus jannaschii (SIHH)	L-homocysteine	5.4	-	-	-	[4]

Note: Vmax values can vary significantly based on enzyme purity and assay conditions. The value for the human recombinant enzyme is provided as an example.

Table 2: Inhibitory Constants (IC50) of Selected SAHH Inhibitors

Inhibitor	IC50	Enzyme Source/Assay System	Reference
Coniferyl alcohol	34 nM	Recombinant human SAHH	[2]
S-Adenosyl-L-homocysteine (SAH)	0.9 µM	METTL3-14 complex	[5][6][7]
(S)-DHPA	-	L929 cells	[8]
(RS)-AHPA	-	L929 cells	[8]
3-Deazaneplanocin A	-	L929 cells	[8]
Carbocyclic 3-deazaadenosine	-	L929 cells	[8]
Adenosine dialdehyde	-	L929 cells	[8]
Neplanocin A	-	L929 cells	[8]

Note: A dash (-) indicates that a specific IC50 value was not provided in the cited abstract, but the compound was identified as an inhibitor.

Experimental Protocols

Accurate and reproducible methods are essential for studying SAHH function and for screening potential inhibitors. This section provides detailed protocols for key experiments.

Spectrophotometric Assay for SAHH Activity using DTNB

This colorimetric assay quantifies the production of homocysteine, which reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent) to produce 2-nitro-5-thiobenzoate (TNB), a yellow-colored product that can be measured at 412 nm.

Materials:

• Purified SAHH enzyme

• S-adenosyl-L-homocysteine (SAH)

• 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB)

• Phosphate (B84403) buffer (50 mM, pH 8.0)

• Spectrophotometer capable of reading at 412 nm

Procedure:

• Prepare a stock solution of SAH in the phosphate buffer.

• Prepare a fresh stock solution of DTNB (10 mM) in the phosphate buffer.[9]

• Prepare the reaction mixture in a 1 ml cuvette containing:

  • 50 µM SAH[9]

  • 100 µM DTNB[9]

  • Phosphate buffer (50 mM, pH 8.0) to a final volume of 1 ml

• Equilibrate the reaction mixture at 37°C.[9]

• Initiate the reaction by adding a known amount of purified SAHH enzyme (e.g., 0.02 Units).[9]

• Immediately monitor the increase in absorbance at 412 nm for a set period (e.g., 5-10 minutes) using the spectrophotometer.

• Calculate the initial reaction velocity (v₀) from the linear portion of the absorbance versus time plot. The concentration of TNB can be calculated using its molar extinction coefficient (ε = 14,150 M⁻¹cm⁻¹ at 412 nm).[10][11]

Workflow for Spectrophotometric SAHH Assay

Quantification of SAM and SAH by LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a highly sensitive and specific method for the simultaneous quantification of SAM and SAH in biological samples.

Materials:

• LC-MS/MS system with an electrospray ionization (ESI) source

• Reversed-phase C18 or pentafluorophenylpropyl (PFPP) column

• Acetonitrile (B52724), methanol (B129727), formic acid, ammonium (B1175870) acetate, heptafluorobutyric acid

• Internal standards (e.g., ²H₃-SAM, ¹³C₅-SAH)

• Perchloric acid or other protein precipitation agents

• Biological samples (cells, tissues, plasma)

Procedure:

• Sample Preparation: a. For cultured cells, wash with ice-cold PBS and lyse by sonication or freeze-thaw cycles in an appropriate buffer. b. For tissues, homogenize in a suitable buffer on ice. c. For plasma, collect blood in EDTA-containing tubes and centrifuge to separate plasma. d. To 200 µl of sample, add an equal volume of cold 10% (w/v) trichloroacetic acid or a suitable protein precipitation solvent containing internal standards.[12] e. Vortex and centrifuge at high speed (e.g., 10,000 x g) for 10 minutes at 4°C.[12] f. Filter the supernatant through a 0.22 µm filter before injection.[12]

• LC Separation: a. Equilibrate the column with the initial mobile phase conditions. b. Inject the prepared sample onto the column. c. Separate SAM and SAH using a gradient of mobile phases (e.g., a gradient of methanol or acetonitrile in an aqueous solution containing formic acid and ammonium acetate).[13]

• MS/MS Detection: a. Use an ESI source in positive ion mode. b. Monitor the specific precursor-to-product ion transitions for SAM (e.g., m/z 399.0 → 250.1), SAH (e.g., m/z 385.1 → 136.2), and their respective internal standards.[12]

• Quantification: a. Generate a standard curve using known concentrations of SAM and SAH. b. Quantify the concentrations in the samples by comparing the peak area ratios of the analytes to their internal standards against the standard curve.

Workflow for SAM and SAH Quantification by LC-MS/MS

SAHH as a Therapeutic Target

The critical role of SAHH in maintaining cellular methylation has made it an attractive target for the development of therapeutics against a variety of diseases.

• Antiviral Therapy: Many viruses rely on host cell methylation for the capping of their mRNA, a process essential for viral replication. Inhibition of SAHH leads to an accumulation of SAH, which in turn inhibits viral methyltransferases. This makes SAHH inhibitors broad-spectrum antiviral agents.

• Cancer Treatment: Aberrant DNA methylation patterns are a hallmark of many cancers. By modulating the methylation landscape through SAHH inhibition, it may be possible to reactivate tumor suppressor genes that have been silenced.

• Parasitic Infections: Some parasites, such as Plasmodium falciparum, the causative agent of malaria, have their own SAHH enzyme that is essential for their survival. Targeting the parasite-specific SAHH could provide a selective therapeutic strategy.

Conclusion

S-adenosyl-L-homocysteine hydrolase is a linchpin in cellular metabolism, ensuring the fidelity of a vast array of methylation reactions. Its intricate mechanism and central position in the activated methyl cycle highlight its importance in cellular homeostasis. The quantitative data and detailed experimental protocols provided in this guide offer a robust framework for researchers and drug development professionals to further investigate the function of this critical enzyme and to explore its potential as a therapeutic target. Future research into the regulation of SAHH and the development of more specific and potent inhibitors will undoubtedly continue to uncover new avenues for the treatment of a wide range of human diseases.

References

• 1. S-adenosyl-L-homocysteine hydrolase and methylation disorders: Yeast as a model system - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Characterization of human S-adenosyl-homocysteine hydrolase in vitro and identification of its potential inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. S-Inosyl-l-Homocysteine Hydrolase, a Novel Enzyme Involved in S-Adenosyl-l-Methionine Recycling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. selleckchem.com [selleckchem.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. SAH (S-Adenosylhomocysteine) | METTL3-METTL14 inhibitor | TargetMol [targetmol.com]
• 8. Influence of S-adenosylhomocysteine hydrolase inhibitors on S-adenosylhomocysteine and S-adenosylmethionine pool levels in L929 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. S-Adenosyl-L-Homocysteine Hydrolase Inhibition by a Synthetic Nicotinamide Cofactor Biomimetic - PMC [pmc.ncbi.nlm.nih.gov]
• 11. assets.fishersci.com [assets.fishersci.com]
• 12. Development and validation of an LC-MS/MS assay for the quantification of the trans-methylation pathway intermediates S-adenosylmethionine and S-adenosylhomocysteine in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Quantitative analysis of s-adenosylmethionine and s-adenosylhomocysteine in neurulation-stage mouse embryos by liquid chromatography tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Measuring S-adenosyl-L-homocysteine (SAH) in Plasma: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

S-adenosyl-L-homocysteine (SAH) is a critical intermediate in cellular metabolism, particularly in methylation reactions. It is formed when S-adenosylmethionine (SAM), the universal methyl donor, donates its methyl group to a wide range of acceptor molecules, including DNA, RNA, proteins, and phospholipids.[1] The ratio of SAM to SAH is often referred to as the "methylation potential" and is a key indicator of the cell's capacity for methylation. Elevated levels of SAH can act as a potent inhibitor of methyltransferases, leading to global hypomethylation and subsequent cellular dysfunction.[1]

The measurement of plasma SAH is gaining prominence as a biomarker for various pathological conditions. It is considered a more sensitive indicator of risk for vascular disease than plasma homocysteine.[2][3] Furthermore, altered SAH levels have been implicated in renal and vascular dysfunction, making its accurate quantification crucial for both basic research and clinical applications, including drug development and patient monitoring.[4] This document provides detailed application notes and protocols for the three primary methods used to measure SAH levels in plasma: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), High-Performance Liquid Chromatography (HPLC) with Fluorescence Detection, and Enzyme-Linked Immunosorbent Assay (ELISA).

Biochemical Pathway: The Methionine Cycle

SAH is a central component of the methionine cycle, where it is hydrolyzed to homocysteine and adenosine. Homocysteine can then be remethylated to methionine to regenerate SAM, completing the cycle. Understanding this pathway is essential for interpreting SAH measurements.

References

• 1. S-Adenosylhomocysteine (SAH) ELISA Kit [cellbiolabs.com]
• 2. A simple rapid immunoassay for S-adenosylhomocysteine in plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A Simple Rapid Immunoassay for S-adenosylhomocysteine In Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Development and validation of an LC-MS/MS assay for the quantification of the trans-methylation pathway intermediates S-adenosylmethionine and S-adenosylhomocysteine in human plasma - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for S-adenosyl-L-homocysteine (SAH) Hydrolase Activity Assay

For Researchers, Scientists, and Drug Development Professionals

Introduction

S-adenosyl-L-homocysteine (SAH) hydrolase (SAHH or AHCY) is a critical enzyme that catalyzes the reversible hydrolysis of S-adenosyl-L-homocysteine (SAH) to adenosine (B11128) (Ado) and L-homocysteine (Hcy).[1][2][3] This reaction is a key regulatory point in cellular methylation processes. SAH is a potent product inhibitor of S-adenosyl-L-methionine (SAM)-dependent methyltransferases, and its efficient removal by SAH hydrolase is essential to maintain cellular methylation potential.[2][4][5][6] Dysregulation of SAH hydrolase activity has been implicated in various diseases, making it an important target for drug discovery and development.[7][8]

These application notes provide detailed protocols for two common methods to determine SAH hydrolase activity: a colorimetric assay and a more sensitive fluorometric assay. Both methods are based on the quantification of one of the reaction products, homocysteine.

Principle of the Assays

The enzymatic activity of SAH hydrolase is determined by measuring the rate of homocysteine (Hcy) production from the hydrolysis of SAH. The generated Hcy, which contains a free thiol group, can be detected using either a chromogenic or fluorogenic reagent.

• Colorimetric Assay: This method utilizes 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB), also known as Ellman's reagent. DTNB reacts with the thiol group of Hcy to produce 2-nitro-5-thiobenzoate (TNB), a yellow-colored product that can be quantified by measuring its absorbance at 412 nm.[9][10][11]

• Fluorometric Assay: For higher sensitivity, a fluorometric approach can be used. This assay employs a thiol-reactive fluorescent probe, such as ThioGlo1, which reacts with the homocysteine produced to generate a highly fluorescent product.[7][12][13] The fluorescence intensity is directly proportional to the amount of homocysteine generated.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the central role of SAH hydrolase in the methionine cycle and the general workflow for its activity assay.

Caption: The role of SAH Hydrolase in the Methionine Cycle.

Caption: General workflow for the SAH Hydrolase activity assay.

Experimental Protocols

Protocol 1: Colorimetric Assay using DTNB

This protocol is adapted for a 96-well plate format.

A. Materials and Reagents

Reagent	Stock Concentration	Working Concentration	Storage
Assay Buffer (Potassium Phosphate)	1 M, pH 7.2	50 mM	4°C
EDTA	0.5 M	1 mM	4°C
S-adenosyl-L-homocysteine (SAH)	10 mM	0.1 - 1 mM	-20°C
DTNB (Ellman's Reagent)	10 mM (in DMSO)	0.2 mM	-20°C
L-Homocysteine (for standard curve)	10 mM	0 - 100 µM	-20°C
Purified SAH Hydrolase or Sample	Varies	Varies	-80°C

B. Assay Procedure

• Prepare Homocysteine Standards: Prepare a fresh serial dilution of L-homocysteine in Assay Buffer to generate standards ranging from 0 to 100 µM.

• Reaction Mix Preparation: Prepare a master mix for each reaction. For a final volume of 200 µL:

  • 100 µL of 2X Assay Buffer (100 mM Potassium Phosphate, 2 mM EDTA, pH 7.2)

  • 20 µL of SAH solution (final concentration will vary based on experimental design)

  • 40 µL of DTNB solution (final concentration 0.2 mM)

  • 20 µL of sample (cell lysate or purified enzyme)

  • 20 µL of ddH₂O

• Assay Execution:

  • Add 180 µL of the reaction mix to each well of a clear 96-well plate.

  • Add 20 µL of the Homocysteine standards to their respective wells. For sample wells, add 20 µL of the sample.

  • Initiate the reaction by adding 20 µL of the SAH substrate to all wells except the blank (add 20 µL of Assay Buffer to the blank).

  • Immediately start measuring the absorbance at 412 nm every minute for 30 minutes at 37°C using a microplate reader.

C. Data Analysis

• Standard Curve: Plot the absorbance at 412 nm as a function of the homocysteine concentration for the standards. Determine the equation of the line (y = mx + c).

• Calculate Reaction Rate: Determine the rate of TNB formation (Vmax) from the linear portion of the absorbance vs. time plot (ΔAbs/min).

• Calculate Enzyme Activity: Use the following formula to calculate the SAH hydrolase activity:

  • Activity (µmol/min/mL) = (ΔAbs/min) / (ε × path length) × (Reaction Volume / Sample Volume)

  • Where ε (extinction coefficient of TNB) = 14,150 M⁻¹cm⁻¹

Protocol 2: Fluorometric Assay

This protocol provides higher sensitivity and is suitable for samples with low enzyme activity.

A. Materials and Reagents

Reagent	Stock Concentration	Working Concentration	Storage
Assay Buffer (Potassium Phosphate)	1 M, pH 7.2	50 mM	4°C
EDTA	0.5 M	1 mM	4°C
S-adenosyl-L-homocysteine (SAH)	10 mM	0.1 - 1 mM	-20°C
Thiol Probe (e.g., ThioGlo1)	10 mM (in DMSO)	10 µM	-20°C
L-Homocysteine (for standard curve)	1 mM	0 - 10 µM	-20°C
Purified SAH Hydrolase or Sample	Varies	Varies	-80°C

B. Assay Procedure

• Prepare Homocysteine Standards: Prepare a fresh serial dilution of L-homocysteine in Assay Buffer to generate standards ranging from 0 to 10 µM.

• Reaction Setup:

  • In a black 96-well plate, add 50 µL of Assay Buffer to each well.

  • Add 10 µL of the Homocysteine standards or sample to the appropriate wells.

  • Add 20 µL of SAH solution to initiate the reaction (add 20 µL of Assay Buffer to the blank and standard wells).

  • Incubate the plate at 37°C for 30-60 minutes, protected from light.

• Detection:

  • Prepare the Thiol Probe working solution by diluting the stock in Assay Buffer.

  • Add 20 µL of the Thiol Probe working solution to each well.

  • Incubate at room temperature for 10 minutes, protected from light.

• Measurement: Measure the fluorescence using a microplate reader at an excitation wavelength of ~380-400 nm and an emission wavelength of ~465-500 nm (exact wavelengths will depend on the specific probe used).[12]

C. Data Analysis

• Standard Curve: Plot the relative fluorescence units (RFU) as a function of homocysteine concentration.

• Calculate Homocysteine Concentration: Use the standard curve to determine the concentration of homocysteine produced in the sample wells.

• Calculate Enzyme Activity:

  • Activity (nmol/min/mL) = [Homocysteine] (µM) / (Incubation Time (min)) × (Reaction Volume / Sample Volume)

Data Presentation

Quantitative data should be summarized in tables for clarity and ease of comparison.

Table 1: Reagent Preparation

Reagent Name	Stock Conc.	Diluent	Final Conc.
Assay Buffer	1 M	ddH₂O	50 mM
SAH	10 mM	Assay Buffer	1 mM
DTNB	10 mM	DMSO	0.2 mM

| ... | ... | ... | ... |

Table 2: Homocysteine Standard Curve Data (Colorimetric)

Hcy Conc. (µM)	Absorbance at 412 nm (Mean ± SD)
0	...
10	...
25	...
50	...

| 100 | ... |

Table 3: Sample SAH Hydrolase Activity

Sample ID	Rate (ΔAbs/min)	Activity (µmol/min/mL)
Control	...	...
Sample 1	...	...
Sample 2	...	...

| Inhibitor + Sample 1 | ... | ... |

Conclusion

The protocols described provide robust and reliable methods for measuring the activity of S-adenosyl-L-homocysteine hydrolase. The choice between the colorimetric and fluorometric assay will depend on the required sensitivity and the nature of the samples being analyzed. These assays are valuable tools for basic research into methylation pathways and for the screening and characterization of potential therapeutic inhibitors of SAH hydrolase.

References

• 1. Structural insights into the reaction mechanism of S-adenosyl-L-homocysteine hydrolase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Adenosylhomocysteine (AHCY) Inhibitor Screening Assay (Fluorometric) (TBS2099) - Amerigo Scientific [amerigoscientific.com]
• 4. encyclopedia.pub [encyclopedia.pub]
• 5. S-Adenosyl-L-homocysteine Hydrolase, Key Enzyme of Methylation Metabolism, Regulates Phosphatidylcholine Synthesis and Triacylglycerol Homeostasis in Yeast: IMPLICATIONS FOR HOMOCYSTEINE AS A RISK FACTOR OF ATHEROSCLEROSIS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. S-adenosyl-L-homocysteine hydrolase and methylation disorders: Yeast as a model system - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A fluorescence-based assay for the measurement of S-adenosylhomocysteine hydrolase activity in biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. S-Adenosyl-Homocysteine Hydrolase (SAHH) Activity Colorimetric Assay Kit - Elabscience® [elabscience.com]
• 9. researchgate.net [researchgate.net]
• 10. A colorimetric assay for S-adenosylhomocysteine hydrolase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. tribioscience.com [tribioscience.com]
• 13. poetry.arizona.edu [poetry.arizona.edu]

Application Notes: S-adenosyl-L-homocysteine (AdoHcy) as a Biomarker for Cardiovascular Disease

Introduction

S-adenosyl-L-homocysteine (AdoHcy), a product of S-adenosylmethionine (SAM)-dependent methylation reactions, is emerging as a critical biomarker for cardiovascular disease (CVD).[1][2][3] While its metabolic precursor, homocysteine, has long been recognized as an independent risk factor for CVD, recent evidence suggests that AdoHcy may be a more sensitive and reliable indicator of cardiovascular risk.[1][4][5] Elevated levels of AdoHcy have been associated with endothelial dysfunction, atherosclerosis, and an increased risk of cardiovascular events.[2][6][7] These application notes provide an overview of the role of AdoHcy in CVD and detailed protocols for its measurement.

Biological Role and Pathophysiology

AdoHcy is a potent inhibitor of methyltransferases, the enzymes responsible for transferring methyl groups to various biomolecules, including DNA, proteins, and lipids.[1][3] The ratio of SAM to AdoHcy, often referred to as the "methylation index," is a critical determinant of cellular methylation capacity.[8] An accumulation of AdoHcy leads to a decreased methylation index, which can have profound effects on cellular function.

The pathological effects of elevated AdoHcy in the cardiovascular system are thought to be mediated through several mechanisms:

• Epigenetic Modifications: Inhibition of DNA methyltransferases by AdoHcy can lead to global hypomethylation and altered gene expression patterns in vascular cells, contributing to the development of atherosclerosis.[1][9]

• Endothelial Dysfunction: Elevated AdoHcy levels have been shown to impair endothelial function by epigenetically activating pathways that lead to oxidative stress.[2]

• Inflammation: AdoHcy may promote inflammation, a key process in the pathogenesis of atherosclerosis.[4]

Clinical Significance

Several studies have demonstrated a strong association between elevated plasma AdoHcy concentrations and the risk and severity of cardiovascular disease.[6][7][10] Notably, this association appears to be independent of homocysteine levels, suggesting that AdoHcy provides unique prognostic information.[1][6] Furthermore, unlike homocysteine, AdoHcy levels are not significantly influenced by folate concentrations, making it a potentially more stable biomarker.[4]

Quantitative Data Summary

The following table summarizes representative plasma concentrations of AdoHcy in healthy individuals and patients with cardiovascular disease, as reported in various studies.

Population	AdoHcy Concentration (nmol/L)	SAM/AdoHcy Ratio	Reference
Healthy Controls	18.9 ± 1.4 (S.E.M.)	Not Reported	[11]
Healthy Controls	19.2 ± 1.5	5.1 ± 0.7	[7]
Patients with Coronary Artery Disease (CAD)	23.09 ± 2.4	4.1 ± 1.1	[7]
Patients undergoing coronary angiography (Quartile 1)	< 23.4	Not Reported	[6]
Patients undergoing coronary angiography (Quartile 4)	> 38.3	Not Reported	[6]
Cirrhotic Patients	46.5 ± 3.3 (S.E.M.)	Not Reported	[11]

Signaling Pathway

Figure 1. The methionine cycle and its impact on DNA methylation in cardiovascular disease.

Experimental Protocols

Accurate and reliable quantification of AdoHcy is crucial for its clinical application. Several analytical methods are available, each with its own advantages and limitations.

Experimental Workflow for AdoHcy Measurement

Figure 2. General experimental workflow for the measurement of AdoHcy in plasma or serum.

Protocol 1: AdoHcy Measurement by ELISA

Principle:

This is a competitive enzyme-linked immunosorbent assay (ELISA). AdoHcy in the sample competes with a fixed amount of HRP-conjugated AdoHcy for binding sites on a polyclonal anti-AdoHcy antibody coated on the microplate. The amount of bound HRP conjugate is inversely proportional to the concentration of AdoHcy in the sample.

Materials:

• AdoHcy ELISA Kit (e.g., Eagle Biosciences, MyBioSource)[12][13]

• Microplate reader capable of measuring absorbance at 450 nm

• Pipettes and pipette tips

• Distilled or deionized water

• Orbital shaker

Procedure:

• Reagent Preparation: Prepare all reagents, standards, and samples as instructed in the kit manual. Bring all reagents to room temperature before use.[12][14]

• Standard and Sample Addition: Add 50 µL of sample diluent (for the blank well), standards, and samples into the appropriate wells of the microplate. It is recommended to run all standards and samples in duplicate.[12]

• HRP-Conjugated Antibody Addition: Add 50 µL of diluted HRP-conjugated antibody solution to each well, except for the blank well.[12]

• Incubation: Seal the plate and incubate for 1 hour at 37°C on an orbital shaker.[12]

• Washing: Aspirate the contents of the wells and wash each well 3-5 times with at least 300 µL of wash buffer per well. Ensure complete removal of the wash buffer after the last wash by inverting the plate and tapping it on absorbent paper.[12]

• Substrate Addition: Add 100 µL of TMB substrate solution to each well.[12]

• Incubation: Incubate the plate for 15 minutes at 37°C in the dark.[12]

• Stopping the Reaction: Add 50 µL of stop solution to each well. The color in the wells should change from blue to yellow.[12]

• Absorbance Measurement: Read the absorbance of each well at 450 nm within 15 minutes of adding the stop solution.[12]

• Calculation: Calculate the concentration of AdoHcy in the samples by referring to the standard curve generated from the standards. The binding rate is typically calculated as (A/AS0), where A is the absorbance of the standard or sample, and AS0 is the absorbance of the zero standard.[12]

Protocol 2: AdoHcy Measurement by HPLC

Principle:

High-performance liquid chromatography (HPLC) with UV detection separates AdoHcy from other components in the sample based on its physicochemical properties. The concentration is determined by comparing the peak area of AdoHcy in the sample to that of a known standard.

Materials:

• HPLC system with a UV detector

• Reversed-phase C18 column (e.g., 4.6 mm x 250 mm, 5 µm)[15]

• Perchloric acid (PCA) or Trichloroacetic acid (TCA) for deproteinization[15][16]

• Mobile phase components (e.g., sodium phosphate (B84403) buffer, methanol)[15]

• AdoHcy standard

• Syringe filters (0.45 µm)

Procedure:

• Sample Preparation:

  • To 200 µL of plasma, add 200 µL of 0.4 M perchloric acid to precipitate proteins.[16]

  • Vortex the mixture and centrifuge at 10,000 x g for 10 minutes at 4°C.

  • Filter the supernatant through a 0.45 µm syringe filter.[15]

• Chromatographic Conditions:

  • Column: Venusil MP-C18 (4.6 mm x 250 mm, 5 µm)[15]

  • Mobile Phase: 50 mmol/L NaH2PO4 (pH 4.38), C7H15NaO3S, and methanol[15]

  • Flow Rate: 1.0 mL/min[15]

  • Detection Wavelength: 254 nm[15]

  • Injection Volume: 25 µL[17]

• Standard Curve Preparation: Prepare a series of AdoHcy standards of known concentrations in the mobile phase.

• Analysis:

  • Inject the prepared standards and samples onto the HPLC system.

  • Identify the AdoHcy peak based on its retention time compared to the standard.

  • Quantify the amount of AdoHcy in the samples by comparing the peak area with the standard curve.

Protocol 3: AdoHcy Measurement by LC-MS/MS

Principle:

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a highly sensitive and specific method for the quantification of AdoHcy. It combines the separation power of liquid chromatography with the mass analysis capabilities of mass spectrometry.

Materials:

• LC-MS/MS system (e.g., 5500 QTRAP®)[18]

• Chromatography column (e.g., Hypercarb or C8)[8][19]

• Internal standards (e.g., deuterated AdoHcy)[18]

• Mobile phase components (e.g., formic acid in methanol/water)[19]

• Reagents for sample preparation (e.g., perchloric acid, dithiothreitol)[8][19]

Procedure:

• Sample Preparation:

  • Combine 20 µL of plasma with 180 µL of an internal standard solution.[18][20]

  • For tissue samples, homogenize in 0.4 M perchloric acid.[8]

  • Perform protein precipitation and ultracentrifugation through a 10 kDa molecular weight cutoff membrane.[18][20]

• Chromatographic Conditions:

  • Column: Hypercarb (30 mm x 2.1 mm, 3 µm) or Sunfire C8 (4.6 x 100 mm, 3.5 µm)[8][19]

  • Mobile Phase: Isocratic elution with 0.1% formic acid in methanol/water (5/95)[19]

  • Flow Rate: 0.75 mL/min[19]

  • Injection Volume: 3-5 µL[18][19]

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive electrospray ionization (ESI+)[18]

  • Ion Transitions: Monitor the specific precursor-to-product ion transitions for AdoHcy (e.g., m/z 385.1 → 136.2) and its internal standard.[21]

• Quantification:

  • Generate a calibration curve using known concentrations of AdoHcy and the internal standard.

  • Calculate the concentration of AdoHcy in the samples based on the peak area ratio of the analyte to the internal standard.[8]

Disclaimer: These protocols are intended for research use only and should be adapted and validated for specific experimental conditions. Always refer to the manufacturer's instructions for commercial kits and ensure proper safety precautions are taken when handling chemicals.

References

• 1. Role of S-adenosylhomocysteine in cardiovascular disease and its potential epigenetic mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Homocysteine Attack on Vascular Endothelium—Old and New Features - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Homocysteine in the Cardiovascular Setting: What to Know, What to Do, and What Not to Do - PMC [pmc.ncbi.nlm.nih.gov]
• 5. S-Adenosylhomocysteine: a better indicator of vascular disease than homocysteine? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Plasma S-adenosylhomocysteine is associated with the risk of cardiovascular events in patients undergoing coronary angiography: a cohort study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The relationship between S-adenosylhomocysteine and coronary artery lesions: A case control study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Determination of S-Adenosylmethionine and S-Adenosylhomocysteine by LC–MS/MS and evaluation of their stability in mice tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The Role of DNA Methylation in Cardiovascular Risk and Disease: Methodological Aspects, Study Design, and Data Analysis for Epidemiological Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 10. High Plasma Levels of S-adenosylhomocysteine is Related with the Risk of All-cause and Cardiovascular Mortality in Patients with Coronary Artery Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. A Simple Rapid Immunoassay for S-adenosylhomocysteine In Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 12. eaglebio.com [eaglebio.com]
• 13. mybiosource.com [mybiosource.com]
• 14. Human SAH (S-Adenosylhomocysteine) ELISA Kit – AFG Scientific [afgsci.com]
• 15. [Measurement of S-adenosylmethionine and S-adenosylhomocysteine in plasma with high performance liquid chromatography] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. scholars.uky.edu [scholars.uky.edu]
• 17. Reversed-phase high-performance liquid chromatography procedure for the simultaneous determination of S-adenosyl-L-methionine and S-adenosyl-L-homocysteine in mouse liver and the effect of methionine on their concentrations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Quantitation of S-Adenosylmethionine and S-Adenosylhomocysteine in Plasma Using Liquid Chromatography-Electrospray Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. mdpi.com [mdpi.com]
• 20. researchgate.net [researchgate.net]
• 21. Development and validation of an LC-MS/MS assay for the quantification of the trans-methylation pathway intermediates S-adenosylmethionine and S-adenosylhomocysteine in human plasma - PMC [pmc.ncbi.nlm.nih.gov]

Application of S-Adenosyl-L-homocysteine (AdoHcy) Hydrolase Inhibitors in Antiviral Research: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

S-adenosyl-L-homocysteine (AdoHcy) hydrolase (SAHH) is a crucial enzyme in the universal methyl cycle, responsible for the reversible hydrolysis of S-adenosyl-L-homocysteine (AdoHcy) to adenosine (B11128) and homocysteine. AdoHcy is a potent product inhibitor of S-adenosyl-L-methionine (SAM)-dependent methyltransferases.[1][2] Many viruses rely on host cell or their own methyltransferases for essential processes, most notably the capping of their messenger RNA (mRNA).[3][4] This 5' cap structure is vital for mRNA stability, efficient translation into viral proteins, and evasion of the host's innate immune system.[3][4]

Inhibition of AdoHcy hydrolase leads to the intracellular accumulation of AdoHcy.[2] The increased AdoHcy levels, in turn, competitively inhibit viral methyltransferases, disrupting the methylation of the 5' cap of viral mRNAs and other critical methylation events.[5][6] This disruption of a fundamental step in the viral life cycle presents a promising target for the development of broad-spectrum antiviral agents.[7][8] AdoHcy hydrolase inhibitors have demonstrated activity against a wide range of DNA and RNA viruses.[1][8][9]

Mechanism of Action

The primary antiviral mechanism of AdoHcy hydrolase inhibitors is the indirect inhibition of viral methyltransferases. The accumulation of intracellular AdoHcy, a direct consequence of AdoHcy hydrolase inhibition, leads to a decreased SAM/AdoHcy ratio. This shift in the metabolic balance results in potent feedback inhibition of SAM-dependent methyltransferases that are essential for viral replication. A key viral process targeted is the methylation of the 5'-cap of viral mRNA, which is critical for its recognition by the host cell's translational machinery and for evading host immune responses.[3][4][10]

Figure 1: Mechanism of action of AdoHcy hydrolase inhibitors.

Data Presentation: Antiviral Activity of AdoHcy Hydrolase Inhibitors

The following table summarizes the in vitro antiviral activity and cytotoxicity of selected AdoHcy hydrolase inhibitors against a range of viruses. The 50% effective concentration (EC₅₀) is the concentration of the drug that inhibits viral replication by 50%, while the 50% cytotoxic concentration (CC₅₀) is the concentration that causes a 50% reduction in cell viability. The Selectivity Index (SI), calculated as the ratio of CC₅₀ to EC₅₀, is a measure of the compound's therapeutic window.

Inhibitor	Virus	Cell Line	EC₅₀ (µM)	CC₅₀ (µM)	SI (CC₅₀/EC₅₀)	Reference(s)
Neplanocin A	Hepatitis B Virus (HBV)	HepG2.2.15.7	0.77 (AR-II-04-26)	>100	>130	[7]
Vesicular Stomatitis Virus (VSV)	HeLa	0.01-4 µg/ml	-	50-4000	[9]
Vaccinia Virus (VV)	HeLa	0.01-4 µg/ml	-	50-4000	[9]
3-Deazaneplanocin (B1662806) A (DZNep)	Ebola Virus (Zaire)	Vero	< 0.36	125	>347	[11]
Influenza A (H1N1)	MDCK	7.0 (analog)	>100	>14.3	[12]
Vesicular Stomatitis Virus (VSV)	-	-	-	>Neplanocin A	[1]
Rotavirus	-	-	-	>Neplanocin A	[1]
Carbocyclic 3-deazaadenosine (B1664127)	Respiratory Syncytial Virus (RSV)	HEp-2	9 µg/ml	750 µg/ml	83	[13]
Parainfluenza Virus 3 (PIV3)	HEp-2	14 µg/ml	750 µg/ml	54	[13]
Vesicular Stomatitis Virus (VSV)	PRK, HeLa, Vero	0.2-1 µg/ml	400 µg/ml	400-2000	[14]
Vaccinia Virus (VV)	PRK, HeLa, Vero	0.2-1 µg/ml	400 µg/ml	400-2000	[14]

Experimental Protocols

AdoHcy Hydrolase (SAHH) Enzymatic Assay

This protocol describes a colorimetric assay to determine the inhibitory activity of compounds against AdoHcy hydrolase. The assay measures the production of homocysteine, a product of AdoHcy hydrolysis, using Ellman's reagent (DTNB).

Materials:

• Purified recombinant AdoHcy hydrolase

• S-Adenosyl-L-homocysteine (AdoHcy)

• 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent)

• Phosphate (B84403) buffer (50 mM, pH 8.0)

• Test compounds

• 96-well microplate

• Spectrophotometer

Procedure:

• Prepare a stock solution of AdoHcy in the phosphate buffer.

• Prepare a stock solution of DTNB in the phosphate buffer.

• Prepare serial dilutions of the test compounds in the phosphate buffer.

• In a 96-well plate, add the following to each well:

  • 50 µL of phosphate buffer

  • 10 µL of test compound dilution (or buffer for control)

  • 20 µL of AdoHcy solution

• Pre-incubate the plate at 37°C for 10 minutes.

• Initiate the reaction by adding 20 µL of AdoHcy hydrolase solution to each well.

• Incubate the plate at 37°C for 30 minutes.

• Stop the reaction and develop the color by adding 100 µL of DTNB solution to each well.

• Incubate at room temperature for 10 minutes.

• Measure the absorbance at 412 nm using a spectrophotometer.

• Calculate the percent inhibition for each compound concentration relative to the control and determine the IC₅₀ value.

Cell-Based Antiviral Assay (Plaque Reduction Assay)

This protocol outlines a plaque reduction assay to determine the antiviral efficacy (EC₅₀) of AdoHcy hydrolase inhibitors.

Materials:

• Susceptible host cell line (e.g., Vero, HeLa, MDCK)

• Virus stock of known titer

• Cell culture medium (e.g., DMEM, MEM)

• Fetal bovine serum (FBS)

• Trypsin-EDTA

• Phosphate-buffered saline (PBS)

• Test compounds

• Overlay medium (e.g., 0.5% agarose (B213101) or methylcellulose (B11928114) in culture medium)

• Fixing solution (e.g., 10% formalin in PBS)

• Staining solution (e.g., 0.1% crystal violet in 20% ethanol)

• 6-well or 24-well cell culture plates

Procedure:

• Seed the host cells in multi-well plates to form a confluent monolayer.

• Prepare serial dilutions of the test compounds in serum-free culture medium.

• Prepare a dilution of the virus stock in serum-free medium to yield a countable number of plaques (e.g., 50-100 PFU/well).

• When the cell monolayer is confluent, aspirate the culture medium.

• Infect the cells with the virus dilution (e.g., 100 µL/well for a 24-well plate) and incubate at 37°C for 1 hour to allow for viral adsorption.

• During the incubation, mix the virus inoculum with an equal volume of each test compound dilution.

• After the adsorption period, remove the virus inoculum from the wells.

• Add the compound-containing medium to the respective wells. Include a virus control (no compound) and a cell control (no virus, no compound).

• Overlay the cells with the overlay medium containing the corresponding concentration of the test compound.

• Incubate the plates at 37°C in a CO₂ incubator until plaques are visible (typically 2-10 days, depending on the virus).

• Fix the cells with the fixing solution for at least 30 minutes.

• Remove the overlay and stain the cell monolayer with the staining solution for 15-30 minutes.

• Gently wash the wells with water and allow them to dry.

• Count the number of plaques in each well.

• Calculate the percentage of plaque reduction for each compound concentration compared to the virus control and determine the EC₅₀ value.

Cytotoxicity Assay

This protocol is to determine the CC₅₀ of the test compounds on the host cell line used in the antiviral assay.

Materials:

• Host cell line

• Cell culture medium

• Test compounds

• Cell viability assay reagent (e.g., MTT, XTT, or CellTiter-Glo®)

• 96-well cell culture plates

• Spectrophotometer or luminometer

Procedure:

• Seed the host cells in a 96-well plate at an appropriate density.

• Allow the cells to adhere overnight.

• Prepare serial dilutions of the test compounds in culture medium.

• Remove the medium from the cells and add the medium containing the test compounds. Include a cell control with no compound.

• Incubate the plate for the same duration as the antiviral assay.

• Perform the cell viability assay according to the manufacturer's instructions.

• Measure the absorbance or luminescence.

• Calculate the percentage of cell viability for each compound concentration compared to the cell control and determine the CC₅₀ value.

Measurement of Intracellular AdoHcy and SAM Levels

This protocol describes a method for the extraction and quantification of intracellular AdoHcy and SAM using HPLC to confirm the mechanism of action of the inhibitors.

Materials:

• Host cells

• Test compounds

• Trichloroacetic acid (TCA)

• HPLC system with a suitable column (e.g., C18) and detector (e.g., UV or mass spectrometer)

• AdoHcy and SAM standards

Procedure:

• Seed cells in culture dishes and treat with the test compound at a concentration around its EC₅₀ for a specified time.

• Harvest the cells by trypsinization and wash with cold PBS.

• Lyse the cells by adding a cold solution of 10% TCA.

• Incubate on ice for 10 minutes to precipitate proteins.

• Centrifuge at high speed (e.g., 14,000 x g) for 10 minutes at 4°C.

• Collect the supernatant containing the acid-soluble metabolites.

• Filter the supernatant through a 0.22 µm filter.

• Analyze the samples by HPLC. Create a standard curve using known concentrations of AdoHcy and SAM to quantify their levels in the cell extracts.

• Compare the intracellular concentrations of AdoHcy and SAM, and the SAM/AdoHcy ratio, in treated versus untreated cells.

Visualizations

Figure 2: Experimental workflow for the discovery of AdoHcy inhibitors.

References

• 1. Broad-spectrum antiviral activities of neplanocin A, 3-deazaneplanocin A, and their 5'-nor derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Biological effects of inhibitors of S-adenosylhomocysteine hydrolase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Conventional and unconventional mechanisms for capping viral mRNA - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The viral RNA capping machinery as a target for antiviral drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Carbocyclic analogue of 3-deazaadenosine: a novel antiviral agent using S-adenosylhomocysteine hydrolase as a pharmacological target - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. etd.auburn.edu [etd.auburn.edu]
• 7. journals.asm.org [journals.asm.org]
• 8. Broad-spectrum antiviral activities of neplanocin A, 3-deazaneplanocin A, and their 5'-nor derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Antiviral and antimetabolic activities of neplanocins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. S-Adenosyl Homocysteine Hydrolase Is Required for Myc-Induced mRNA Cap Methylation, Protein Synthesis, and Cell Proliferation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. 6'-Fluoro-3-deazaneplanocin: Synthesis and antiviral properties, including Ebola - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Evaluation of the toxicity and antiviral activity of carbocyclic 3-deazaadenosine against respiratory syncytial and parainfluenza type 3 viruses in tissue culture and in cotton rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Broad-spectrum antiviral activity of the carbocyclic analog of 3-deazaadenosine - PubMed [pubmed.ncbi.nlm.nih.gov]

S-Adenosyl-L-Homocysteine: A Promising Therapeutic Target in Oncology

Application Notes and Protocols for Researchers and Drug Development Professionals

Introduction

S-adenosyl-L-homocysteine (SAH) is a critical intermediate in cellular methylation reactions. It is formed upon the transfer of a methyl group from S-adenosyl-L-methionine (SAM), the universal methyl donor, to a variety of substrates including DNA, RNA, proteins, and lipids. The intracellular ratio of SAM to SAH, often referred to as the "methylation potential," is a key determinant of cellular methylation capacity. Dysregulation of this ratio, frequently observed in cancer, leads to aberrant methylation patterns that contribute to tumorigenesis, cancer progression, and drug resistance. Consequently, targeting the metabolic pathways that regulate SAH levels has emerged as a promising therapeutic strategy in oncology.

This document provides detailed application notes and experimental protocols for researchers, scientists, and drug development professionals interested in targeting SAH metabolism for cancer therapy. The primary enzymes of focus are S-adenosyl-L-homocysteine hydrolase (SAHH) and Methionine Adenosyltransferase 2A (MAT2A), which directly control the levels of SAH and its precursor, SAM.

Key Therapeutic Targets and Strategies

S-Adenosyl-L-Homocysteine Hydrolase (SAHH)

SAHH catalyzes the reversible hydrolysis of SAH to adenosine (B11128) and homocysteine. Inhibition of SAHH leads to the accumulation of SAH, which in turn acts as a potent feedback inhibitor of methyltransferases. This disruption of methylation processes can induce anti-proliferative and pro-apoptotic effects in cancer cells.

Methionine Adenosyltransferase 2A (MAT2A)

MAT2A is the enzyme responsible for the synthesis of SAM from methionine and ATP.[1] In normal tissues, MAT1A is the predominant isoform, while MAT2A is expressed at low levels. However, many cancer types exhibit a "MAT1A:MAT2A switch," leading to increased MAT2A expression, which is associated with enhanced proliferation and malignancy.[2] A particularly compelling strategy involves targeting MAT2A in cancers with methylthioadenosine phosphorylase (MTAP) gene deletion. MTAP deletion, occurring in approximately 15% of human cancers, leads to the accumulation of methylthioadenosine (MTA), a partial inhibitor of the methyltransferase PRMT5.[3] This makes these cancer cells highly dependent on MAT2A for SAM production to maintain PRMT5 activity, creating a synthetic lethal vulnerability.

Quantitative Data on Inhibitors

The following tables summarize the inhibitory activities of selected compounds targeting SAHH, MAT2A, and the downstream effector PRMT5.

Table 1: Inhibitors of S-Adenosyl-L-Homocysteine Hydrolase (SAHH)

Compound	Target	IC50 (Enzymatic)	Cell Line	IC50 (Cell-based)	Reference
3-Deazaneplanocin A (DZNep)	SAHH	Not specified	MCF7 (Breast)	Not specified	Not specified
Adenosine dialdehyde (B1249045) (AdOx)	SAHH	Not specified	Not specified	Not specified	[4]
DZ2002	SAHH	Not specified	Not specified	Not specified	[4][5]
Coniferyl alcohol	SAHH	34 nM	Not specified	Not specified	[6]

Table 2: Inhibitors of Methionine Adenosyltransferase 2A (MAT2A)

Compound	Target	IC50 (Enzymatic)	Cell Line (MTAP status)	IC50 (Cell-based)	Reference
AG-270 (S095033)	MAT2A	Not specified	HCT116 (MTAP-/-)	Not specified	[7]
IDE397	MAT2A	Not specified	MTAP-deleted cancer cells	Not specified	[1][3][6][8][9]

Table 3: Inhibitors of Protein Arginine Methyltransferase 5 (PRMT5)

Compound	Target	Ki*app (Enzymatic)	Cell Line	IC50 (Cell-based)	Reference
GSK3326595	PRMT5/MEP50	3.1 ± 0.4 nM	Not specified	Not specified	[10]
Pemrametostat	PRMT5	Not specified	MCF-7_RBKO (Breast)	144.1 nM	[11]
T47D_RBKO (Breast)	248.5 nM	[11]
JNJ-64619178	PRMT5	Not specified	Not specified	Not specified	[12]
PRT811	PRMT5	Not specified	Not specified	Not specified	[12]

Signaling Pathways and Experimental Workflows

Signaling Pathway of SAH Metabolism and Therapeutic Intervention

The following diagram illustrates the central role of SAH in cellular methylation and highlights the points of intervention by SAHH and MAT2A inhibitors.

References

• 1. appliedclinicaltrialsonline.com [appliedclinicaltrialsonline.com]
• 2. S-Adenosylmethionine: From the Discovery of Its Inhibition of Tumorigenesis to Its Use as a Therapeutic Agent - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cancernetwork.com [cancernetwork.com]
• 4. Inhibition of S-adenosyl-L-homocysteine hydrolase alleviates alloimmune response by down-regulating CD4+ T-cell activation in a mouse heart transplantation model - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Therapeutic effects of DZ2002, a reversible SAHH inhibitor, on lupus-prone NZB×NZW F1 mice via interference with TLR-mediated APC response - PMC [pmc.ncbi.nlm.nih.gov]
• 6. onclive.com [onclive.com]
• 7. Decoding Histones with Simple Western | Bio-Techne [bio-techne.com]
• 8. IDEAYA Announces Positive Interim Phase 2 Monotherapy Expansion Data for IDE397 a Potential First-in-Class MAT2A Inhibitor in MTAP-Deletion Urothelial and Lung Cancer [prnewswire.com]
• 9. ir.ideayabio.com [ir.ideayabio.com]
• 10. First-in-Human Phase I/II ICONIC Trial of the ICOS Agonist Vopratelimab Alone and with Nivolumab: ICOS-High CD4 T-Cell Populations and Predictors of Response - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Dietary Supplement S-Adenosyl-l-Methionine (AdoMet) Effects on Plasma Homocysteine Levels in Healthy Human Subjects: A Double-Blind, Placebo-Controlled, Randomized Clinical Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 12. onclive.com [onclive.com]

Application Note: Development of a Competitive Immunoassay for Plasma S-adenosylhomocysteine (SAH)

Audience: Researchers, scientists, and drug development professionals.

Introduction

S-adenosylhomocysteine (SAH) is a critical intermediate in cellular metabolism, formed from S-adenosylmethionine (SAM) following the donation of a methyl group in reactions catalyzed by methyltransferases. As a product inhibitor of these enzymes, the intracellular ratio of SAM to SAH, often termed the "methylation index," is a vital indicator of the cell's methylation capacity. Dysregulation of this ratio has been implicated in a variety of pathological conditions, including cardiovascular and neurological disorders, making the accurate quantification of SAH a key area of research.

This application note provides a detailed protocol for the development and execution of a competitive enzyme-linked immunosorbent assay (ELISA) for the quantification of SAH in plasma samples. This immunoassay offers a sensitive and specific method for measuring SAH concentrations, providing a valuable tool for researchers in various fields.[1][2]

Principle of the Assay

The SAH immunoassay is a competitive ELISA. In this format, SAH present in a sample competes with a fixed amount of SAH conjugated to a carrier protein (e.g., Bovine Serum Albumin, BSA), which is pre-coated onto the wells of a microtiter plate, for binding to a limited amount of anti-SAH antibody. The amount of antibody bound to the plate-coated SAH conjugate is then detected using a secondary antibody conjugated to an enzyme, such as horseradish peroxidase (HRP). The subsequent addition of a substrate results in a colorimetric reaction, where the intensity of the color is inversely proportional to the concentration of SAH in the sample.

Figure 1: Principle of the competitive immunoassay for SAH.

Materials and Reagents

• SAH-BSA Conjugate: S-adenosylhomocysteine conjugated to Bovine Serum Albumin.

• Anti-SAH Antibody: Monoclonal or polyclonal antibody specific for SAH.

• Secondary Antibody: HRP-conjugated goat anti-mouse or anti-rabbit IgG.

• SAH Standard: S-adenosylhomocysteine of known concentration.

• 96-well Microtiter Plates: High-binding polystyrene plates.

• Coating Buffer: Phosphate Buffered Saline (PBS), pH 7.4.

• Wash Buffer: PBS with 0.05% Tween-20 (PBST).

• Blocking Buffer: 1% BSA in PBS.

• Assay Diluent: 0.1% BSA in PBS.

• TMB Substrate Solution.

• Stop Solution: 2 M Sulfuric Acid.

• Plasma Samples.

Experimental Protocols

Preparation of Reagents

• SAH Standard Curve Preparation: A stock solution of SAH (e.g., 1 mM) is serially diluted in Assay Diluent to prepare standards ranging from 0 to 100 nM.[2]

• Antibody Dilution: The optimal dilutions for the primary anti-SAH antibody and the HRP-conjugated secondary antibody should be determined by titration experiments.

Plasma Sample Preparation

• Collect whole blood in tubes containing EDTA as an anticoagulant.

• Centrifuge at 1,000 x g for 15 minutes at 4°C within 30 minutes of collection.[2]

• Carefully collect the supernatant (plasma) and store at -80°C until use.[3]

• Prior to the assay, thaw the plasma samples on ice.

• To remove proteins that may interfere with the assay, perform ultrafiltration. Add 100 µL of plasma to an Amicon ULTRAFREE-MC filter unit and centrifuge at 18,000 x g for 45 minutes at 5°C.[1]

• The resulting protein-free filtrate is used for the assay.[1]

Figure 2: Workflow for plasma sample preparation.

Immunoassay Procedure

• Coating: Dilute the SAH-BSA conjugate to a pre-determined optimal concentration (e.g., 0.1 mg/mL) in Coating Buffer.[1] Add 100 µL of the diluted conjugate to each well of a 96-well plate and incubate overnight at 4°C.[1][4]

• Washing: Aspirate the coating solution and wash the plate three times with 200 µL of Wash Buffer per well.

• Blocking: Add 200 µL of Blocking Buffer to each well and incubate for 1-2 hours at room temperature to block non-specific binding sites.[4]

• Washing: Repeat the washing step as described above.

• Competitive Reaction: Add 50 µL of the prepared SAH standards or plasma ultrafiltrates to the appropriate wells. Immediately add 50 µL of the diluted anti-SAH antibody to each well.[4] Incubate for 1 hour at room temperature on an orbital shaker.[4]

• Washing: Repeat the washing step as described above.

• Secondary Antibody Incubation: Add 100 µL of the diluted HRP-conjugated secondary antibody to each well and incubate for 1 hour at room temperature on an orbital shaker.[4]

• Washing: Repeat the washing step five times.

• Signal Development: Add 100 µL of TMB Substrate Solution to each well and incubate in the dark for 15-30 minutes at room temperature.

• Stopping the Reaction: Add 50 µL of Stop Solution to each well to stop the color development.

• Data Acquisition: Read the absorbance of each well at 450 nm using a microplate reader.

Data Analysis and Expected Results

The concentration of SAH in the samples is determined by comparing their absorbance values to the standard curve. The standard curve is generated by plotting the absorbance at 450 nm against the known concentrations of the SAH standards. A four-parameter logistic (4-PL) curve fit is typically used to analyze the data.

Representative Data

SAH Concentration (nM)	Absorbance at 450 nm (Mean)	% B/B0
0	1.852	100.0
1.56	1.534	82.8
3.13	1.258	67.9
6.25	0.943	50.9
12.5	0.621	33.5
25	0.358	19.3
50	0.189	10.2
100	0.097	5.2
Table 1: Example of a standard curve for the SAH competitive ELISA. B/B0 represents the ratio of the absorbance of a standard to the absorbance of the zero standard.

Assay Performance Characteristics

Parameter	Result
Sensitivity (Limit of Detection)	< 0.1 picomole[1]
Assay Range	10 - 150 nM[1]
Intra-assay Precision (CV%)	< 10%
Inter-assay Precision (CV%)	< 15%
Spike Recovery	81.3% - 107.8%[1]
Table 2: Typical performance characteristics of the SAH immunoassay.

Cross-Reactivity

The specificity of the anti-SAH antibody is crucial for the accuracy of the assay. Cross-reactivity with structurally related molecules should be assessed.

Compound	Cross-Reactivity (%)
S-adenosylhomocysteine	100
S-adenosylmethionine	~1.33[5]
Adenosine	< 1[5]
Homocysteine	< 1[5]
Table 3: Example of cross-reactivity data for a monoclonal anti-SAH antibody.

Troubleshooting

Issue	Possible Cause	Solution
High background	- Insufficient washing- Blocking ineffective- Antibody concentration too high	- Increase number of wash cycles- Optimize blocking buffer and incubation time- Titrate antibodies to optimal concentration
Low signal	- Reagents expired or improperly stored- Insufficient incubation times- Low antibody concentration	- Check reagent expiration dates and storage conditions- Ensure adherence to incubation times- Titrate antibodies to optimal concentration
Poor standard curve	- Inaccurate standard dilutions- Pipetting errors	- Prepare fresh standards carefully- Use calibrated pipettes and proper technique
High variability between replicates	- Inconsistent pipetting- Inadequate mixing of reagents- Plate not washed uniformly	- Ensure consistent pipetting technique- Mix all reagents thoroughly before use- Ensure all wells are washed equally

Conclusion

This application note provides a comprehensive protocol for the development and implementation of a competitive immunoassay for the quantification of S-adenosylhomocysteine in plasma. The described method is sensitive, specific, and reproducible, offering a valuable tool for researchers investigating the role of methylation in health and disease. Careful adherence to the outlined procedures and proper data analysis will ensure reliable and accurate measurement of plasma SAH levels.

References

• 1. A Simple Rapid Immunoassay for S-adenosylhomocysteine In Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Immunoassay of S-adenosylmethionine and S-adenosylhomocysteine: the methylation index as a biomarker for disease and health status - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cellbiolabs.com [cellbiolabs.com]
• 4. cellbiolabs.com [cellbiolabs.com]
• 5. Anti-SAH Antibody [839-12] (A51754) | Antibodies.com [antibodies.com]

Application Notes and Protocols for Studying S-Adenosylhomocysteine (AdoHcy) Metabolism

Audience: Researchers, scientists, and drug development professionals.

Introduction: S-Adenosyl-L-homocysteine (AdoHcy) is a critical metabolic intermediate formed from S-adenosyl-L-methionine (AdoMet) during cellular methylation reactions.[1] As a potent product inhibitor of most AdoMet-dependent methyltransferases, the cellular concentration of AdoHcy must be tightly regulated.[2][3] The enzyme S-adenosyl-L-homocysteine hydrolase (SAHH), also known as AdoHcy hydrolase, is the sole eukaryotic enzyme responsible for the reversible hydrolysis of AdoHcy into adenosine (B11128) and L-homocysteine.[2][4] This function places SAHH at a crucial control point in cellular metabolism, influencing a vast array of biological processes including epigenetic regulation, signal transduction, and biosynthesis of proteins, nucleic acids, and lipids.[1][2] Dysregulation of AdoHcy metabolism is associated with numerous pathologies, making SAHH a significant therapeutic target for viral infections, cancer, and metabolic disorders.[4][5] This document provides an overview of the experimental models used to study AdoHcy metabolism and detailed protocols for key experimental procedures.

Section 1: Experimental Models for Studying AdoHcy Metabolism

A variety of experimental models, ranging from simple in vitro enzyme assays to complex in vivo and in silico systems, are utilized to investigate the intricacies of AdoHcy metabolism.

In Vitro Models

In vitro models are essential for characterizing the biochemical properties of SAHH and for the initial screening of potential inhibitors.

• Purified Enzyme Assays: These assays use purified SAHH to determine its kinetic parameters and to assess the potency of inhibitory compounds.[6] The reaction is typically monitored by measuring the production of homocysteine or adenosine.[6][7]

• SAHH Inhibitors: A range of compounds have been designed to inhibit SAHH activity.[5] These inhibitors are crucial tools for probing the function of SAHH in cell-free systems and are being explored for therapeutic applications in antiviral and anticancer treatments.[4][5] By blocking the enzyme, these inhibitors cause an accumulation of AdoHcy, which in turn acts as a feedback inhibitor for SAM-dependent methyltransferases.[5][8]

Cell-Based Models

Cell-based models provide a more physiologically relevant context to study AdoHcy metabolism within an intact cellular environment.

• Mammalian Cell Lines: Various human and rodent cell lines are used to study AdoHcy metabolism. Different cell lines exhibit distinct methylation potentials (AdoMet/AdoHcy ratio) and respond differently to environmental changes like hypoxia.[9] Commonly used cell lines include HepG2 (human hepatoma), HEK-293 (human embryonic kidney), HeLa (human cervical cancer), and MCF-7 (human breast cancer).[9][10]

• Yeast (Saccharomyces cerevisiae): Yeast is a powerful model organism for studying fundamental cellular processes, including methylation, due to its highly conserved metabolic pathways.[2][11] Yeast mutants with a deleted SAH1 gene (the yeast ortholog of AHCY) are viable and provide an excellent system for studying the downstream cellular consequences of AdoHcy accumulation.[2]

In Vivo Animal Models

Animal models are indispensable for understanding the systemic effects of altered AdoHcy metabolism and for preclinical evaluation of therapeutic agents. These models often focus on inducing hyperhomocysteinemia, a condition that can lead to AdoHcy accumulation.[12]

• Genetic Models: Mice with targeted disruptions in genes encoding key enzymes of one-carbon metabolism are widely used.[13]

  • Cystathionine β-synthase (CBS) deficient mice: These mice are a common model for severe hyperhomocysteinemia and have been used extensively to study the associated vascular pathophysiology.[13]

  • Other Genetic Models: Deficiencies in enzymes like methylenetetrahydrofolate reductase (MTHFR) or methionine synthase (MS) also lead to hyperhomocysteinemia.[8][13]

• Dietary Models: Hyperhomocysteinemia can be induced in rodents by manipulating their diet.[13] This is often achieved by providing a diet high in methionine or deficient in essential cofactors like folate, vitamin B6, and vitamin B12.[13]

• Pharmacological Models: Administration of SAHH inhibitors to animals can acutely elevate AdoHcy levels, allowing for the study of the immediate biological consequences of impaired methylation.[1]

In Silico Models

Computational or in silico models are used to simulate the complex network of reactions involved in one-carbon metabolism.[14] These models integrate kinetic data from in vitro studies to predict how perturbations, such as enzyme deficiencies or nutrient fluctuations, will affect metabolite levels, including AdoHcy.[15][16] They serve as a valuable platform for generating hypotheses that can be tested experimentally.[15][16]

Fig. 1: Overview of experimental models for AdoHcy metabolism.

Section 2: Data Presentation

Quantitative data from various experimental models are summarized below for comparison.

Table 1: Kinetic Parameters of S-Adenosylhomocysteine Hydrolase (SAHH)

Enzyme Source	Substrate	Km (µM)	Vmax (µM/min)	Reference
Recombinant Human SAHH	AdoHcy	21.8	22.9	[6]
Rat Liver SAHH	Adenosine	1500	-	[17]

| Rat Liver SAHH | L-homocysteine | 4500 | - |[17] |

Table 2: AdoMet and AdoHcy Concentrations in Tissues and Cells

Model System	Tissue/Cell Type	AdoMet Concentration	AdoHcy Concentration	AdoMet/AdoHcy Ratio	Reference
Adult Rat	Liver	60-90 nmol/g	10-15 nmol/g	~4-9	[18]
Adult Rat	Brain	20 nmol/g	< 1 nmol/g	> 20	[18]
Human Cell Line (Normoxia)	HepG2	-	-	53.4	[9]
Human Cell Line (Normoxia)	HEK-293	-	-	7.1	[9]
Human Cell Line (Normoxia)	HeLa	-	-	6.6	[9]
Human Cell Line (Normoxia)	MCF-7	-	-	14.4	[9]

| Human Lymphoblasts | WI-L2 | 59 nmol/ml cell volume | - | - |[19] |

Table 3: SAHH Activity in Different Human Cell Lines

Cell Line	SAHH Activity (nmol/min/mg protein)	Reference
HepG2	2.5 ± 0.2	[9]
HEK-293	~0.5 - 0.8	[9]
HeLa	~0.5 - 0.8	[9]
MCF-7	~0.5 - 0.8	[9]

| SK-HEP-1 | ~0.5 - 0.8 |[9] |

Section 3: Experimental Protocols

Protocol 1: Fluorescence-Based Assay for SAHH Activity

This protocol is adapted from a method for high-throughput screening of SAHH activity by detecting the production of homocysteine.[7]

Materials:

• Purified SAHH enzyme or biological sample lysate

• SAHH reaction buffer (50 mM Potassium Phosphate, pH 7.2, 1 mM EDTA)

• S-Adenosyl-L-homocysteine (AdoHcy) substrate solution (Sigma-Aldrich)

• ThioGlo1 fluorescent reagent (Calbiochem)

• 96-well black microplate

• Fluorescence microplate reader (Excitation: 384 nm, Emission: 513 nm)

Procedure:

• Prepare the AdoHcy substrate solution in SAHH reaction buffer to a final concentration of 100 µM.

• Prepare the ThioGlo1 working solution according to the manufacturer's instructions.

• In a 96-well black microplate, add 20 µL of the biological sample (e.g., cell lysate) or purified enzyme solution to each well. For inhibitor screening, pre-incubate the enzyme/lysate with the test compound for 15 minutes at 37°C.

• To initiate the reaction, add 20 µL of the 100 µM AdoHcy substrate solution to each well.

• Incubate the plate at 37°C for 30 minutes.

• Stop the reaction by adding 10 µL of 10% trichloroacetic acid (TCA).

• Add 150 µL of ThioGlo1 working solution to each well.

• Incubate at room temperature for 10 minutes, protected from light.

• Measure the fluorescence using a microplate reader with excitation at 384 nm and emission at 513 nm.

• Create a standard curve using known concentrations of L-homocysteine to quantify the amount of homocysteine produced.

• SAHH activity is typically expressed as nmol of homocysteine produced per minute per mg of protein.

Fig. 2: Workflow for a fluorescence-based SAHH activity assay.

Protocol 2: LC-MS/MS for AdoMet and AdoHcy Quantification in Tissues

This protocol provides a method for the sensitive and specific quantification of AdoMet and AdoHcy in tissue samples, adapted from established LC-MS/MS procedures.[20] Pre-analytical steps are critical for accurate measurements.[20]

Materials:

• Tissue sample (e.g., mouse liver)

• 0.4 M Perchloric acid (PCA), ice-cold

• Homogenizer

• Centrifuge (refrigerated)

• LC-MS/MS system

• Hypercarb column (or similar porous graphitic carbon column)[20]

• Mobile phases (e.g., A: 0.1% formic acid in water; B: 0.1% formic acid in acetonitrile)

• AdoMet and AdoHcy analytical standards

Procedure:

• Sample Collection & Homogenization:

  • Excise the tissue as rapidly as possible to minimize post-mortem metabolic changes.[20] Immediately freeze in liquid nitrogen or place in ice-cold PCA.

  • Weigh the frozen tissue and add 10 volumes of ice-cold 0.4 M PCA.

  • Homogenize the tissue on ice until a uniform suspension is achieved.

• Protein Precipitation:

  • Centrifuge the homogenate at 15,000 x g for 10 minutes at 4°C.

  • Collect the supernatant, which contains the acid-soluble metabolites.

• LC-MS/MS Analysis:

  • Inject a defined volume (e.g., 10 µL) of the supernatant onto the LC-MS/MS system.

  • Separate AdoMet and AdoHcy using a suitable gradient on a porous graphitic carbon column.[20]

  • Perform detection using mass spectrometry in multiple reaction monitoring (MRM) mode. Select appropriate precursor/product ion transitions for AdoMet and AdoHcy.

• Quantification:

  • Prepare a standard curve by spiking known concentrations of AdoMet and AdoHcy standards into the same matrix (e.g., PCA) used for sample preparation.

  • Calculate the concentration of AdoMet and AdoHcy in the original tissue sample based on the standard curve, accounting for the initial tissue weight and homogenization volume.

  • Calculate the AdoMet/AdoHcy ratio, often referred to as the "methylation index".[20]

Protocol 3: Induction of Hyperhomocysteinemia in a Mouse Model (Dietary Method)

This protocol describes a common method to induce moderate hyperhomocysteinemia in mice, which can subsequently alter AdoHcy levels.[13]

Materials:

• Mice (e.g., C57BL/6J strain)

• Control diet (standard chow)

• High-methionine diet (standard chow supplemented with 1-2% L-methionine)

• Metabolic cages (optional, for urine collection)

• Blood collection supplies (e.g., EDTA-coated tubes)

Procedure:

• Acclimate mice to individual housing and the control diet for one week.

• Divide mice into a control group and an experimental group.

• Provide the control group with the standard chow and the experimental group with the high-methionine diet. Ensure free access to food and water.

• Maintain the diets for a period of 4-8 weeks.

• At the end of the study period, collect blood samples via cardiac puncture or retro-orbital bleeding into EDTA-coated tubes.

• Centrifuge the blood to separate plasma and store at -80°C until analysis.

• Harvest tissues of interest (e.g., liver, brain, kidney) immediately following euthanasia, flash-freeze in liquid nitrogen, and store at -80°C.

• Analyze plasma for total homocysteine levels to confirm the hyperhomocysteinemic state.

• Analyze tissues for AdoMet and AdoHcy concentrations using the LC-MS/MS protocol (Protocol 2) to determine the impact on AdoHcy metabolism.

Section 4: Signaling and Metabolic Pathways

Fig. 3: Core pathway of AdoHcy metabolism and its regulation.

References

• 1. Biological effects of inhibitors of S-adenosylhomocysteine hydrolase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. S-adenosyl-L-homocysteine hydrolase and methylation disorders: Yeast as a model system - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. What are SAHH inhibitors and how do they work? [synapse.patsnap.com]
• 6. Characterization of human S-adenosyl-homocysteine hydrolase in vitro and identification of its potential inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A fluorescence-based assay for the measurement of S-adenosylhomocysteine hydrolase activity in biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Defects in homocysteine metabolism: diversity among hyperhomocyst(e)inemias - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. scispace.com [scispace.com]
• 10. How to Analyze One Carbon Metabolism - Creative Proteomics [creative-proteomics.com]
• 11. S-Adenosyl-L-homocysteine Hydrolase, Key Enzyme of Methylation Metabolism, Regulates Phosphatidylcholine Synthesis and Triacylglycerol Homeostasis in Yeast: IMPLICATIONS FOR HOMOCYSTEINE AS A RISK FACTOR OF ATHEROSCLEROSIS - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Hyperhomocysteinemia: Metabolic Role and Animal Studies with a Focus on Cognitive Performance and Decline—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Murine Models of Hyperhomocysteinemia and their Vascular Phenotypes - PMC [pmc.ncbi.nlm.nih.gov]
• 14. In Silico Modeling of C1 Metabolism [scirp.org]
• 15. integrativesystems.org [integrativesystems.org]
• 16. truthfreedomhealth.com [truthfreedomhealth.com]
• 17. S-adenosylhomocysteine metabolism in various species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. cdnsciencepub.com [cdnsciencepub.com]
• 19. Measurements of S-adenosylmethionine and L-homocysteine metabolism in cultured human lymphoid cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Determination of S-Adenosylmethionine and S-Adenosylhomocysteine by LC–MS/MS and evaluation of their stability in mice tissues - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: The Role of S-Adenosylhomocysteine (AdoHcy) in the Diagnosis of Methylation Cycle Disorders

For Researchers, Scientists, and Drug Development Professionals

Introduction

The methylation cycle is a fundamental metabolic pathway essential for numerous cellular processes, including DNA synthesis and repair, gene expression regulation, neurotransmitter synthesis, and detoxification.[1] Central to this cycle is the transfer of a methyl group from S-adenosylmethionine (SAM), the universal methyl donor, to various substrates. This reaction yields S-adenosylhomocysteine (AdoHcy), a potent inhibitor of methyltransferases.[2][3] The efficient removal of AdoHcy is critical for maintaining cellular methylation capacity. Inherited disorders affecting the enzymes of the methylation cycle can lead to the accumulation of AdoHcy, disrupting cellular homeostasis and causing a range of clinical manifestations, primarily affecting the liver, central nervous system, and muscles.[4]

This document provides detailed application notes and protocols for the use of S-adenosylhomocysteine (AdoHcy) as a key biomarker in the diagnosis of inherited methylation disorders.

The Methylation Cycle and the Central Role of AdoHcy

The methylation cycle begins with the conversion of methionine to SAM by methionine adenosyltransferase (MAT). SAM then donates its methyl group in reactions catalyzed by various methyltransferases, resulting in the formation of AdoHcy. AdoHcy is subsequently hydrolyzed to homocysteine and adenosine (B11128) by AdoHcy hydrolase (AHCY). Homocysteine can then be either remethylated to methionine to continue the cycle or enter the transsulfuration pathway for cysteine synthesis.

The accumulation of AdoHcy acts as a product inhibitor for most methyltransferases, leading to a decrease in the methylation potential of the cell.[2] The ratio of SAM to AdoHcy, often referred to as the "methylation index," is a sensitive indicator of the cellular methylation status.[5]

References

• 1. S-Adenosylhomocysteine hydrolase deficiency: A second patient, the younger brother of the index patient, and outcomes during therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. S-adenosyl-L-homocysteine hydrolase and methylation disorders: Yeast as a model system - PMC [pmc.ncbi.nlm.nih.gov]
• 3. S-adenosyl-L-homocysteine hydrolase and methylation disorders: yeast as a model system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Consensus recommendations for the diagnosis, treatment and follow-up of inherited methylation disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Ratio of S-adenosylmethionine to S-adenosylhomocysteine as a sensitive indicator of atherosclerosis - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Low AdoHcy Detection in Mass Spectrometry

Welcome to the technical support center for S-adenosylhomocysteine (AdoHcy) analysis. This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the mass spectrometry-based detection of AdoHcy.

Frequently Asked Questions (FAQs)

Q1: I am observing a very weak or no signal for AdoHcy. What are the primary factors that could be causing this issue?

A weak or absent AdoHcy signal can be attributed to several factors, spanning from sample handling to the mass spectrometry settings. The most common culprits include degradation of the analyte, inefficient extraction from the sample matrix, insufficient sensitivity of the analytical method, suboptimal chromatographic separation, or incorrect mass spectrometry parameters.[1] A systematic approach to troubleshooting, starting from sample preparation and moving towards instrumentation, is crucial for identifying the root cause.

Q2: How stable is AdoHcy in biological samples, and what are the best practices for sample storage?

AdoHcy can be unstable, and its concentration can be affected by improper handling and storage.[1] Preanalytical steps are critical for obtaining valid data.[2][3] For instance, the ratio of S-adenosylmethionine (SAM) to AdoHcy in liver tissue can decrease significantly within minutes at 4°C or room temperature.[2][3][4] Long-term storage at -80°C is recommended to maintain the integrity of AdoHcy in tissues and other biological samples.[1][2][3] Repeated freeze-thaw cycles should be avoided to prevent degradation.[1]

Q3: What are the most common mass transitions (m/z) monitored for AdoHcy in LC-MS/MS analysis?

For liquid chromatography-tandem mass spectrometry (LC-MS/MS), the most frequently monitored precursor-to-product ion transition for AdoHcy is m/z 385 → 136.[1][5] Another common transition is m/z 385.3 → 136.3.[4] It is essential to confirm and optimize these transitions on your specific instrument for maximal sensitivity.[6]

Q4: What is ion suppression, and how can it affect AdoHcy detection?

Ion suppression is a phenomenon in mass spectrometry where the ionization of the target analyte (AdoHcy) is reduced due to the presence of co-eluting compounds from the sample matrix.[7] This can lead to a decreased signal intensity and inaccurate quantification. Common sources of ion suppression include phospholipids, salts from buffers, and other endogenous metabolites.[7]

Troubleshooting Guides

Issue 1: Weak or No AdoHcy Signal

This guide provides a step-by-step approach to diagnose and resolve issues related to low or undetectable AdoHcy signals.

Troubleshooting Workflow

References

• 1. benchchem.com [benchchem.com]
• 2. Determination of S-Adenosylmethionine and S-Adenosylhomocysteine by LC–MS/MS and evaluation of their stability in mice tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Determination of S-Adenosylmethionine and S-Adenosylhomocysteine by LC-MS/MS and evaluation of their stability in mice tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Quantitation of S-Adenosylmethionine and S-Adenosylhomocysteine in Plasma Using Liquid Chromatography-Electrospray Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Compound optimization in LC-MS/MS—Why does it matter? [restek.com]
• 7. benchchem.com [benchchem.com]

Technical Support Center: S-Adenosyl-L-homocysteine (SAH) Sample Preparation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the degradation of S-adenosyl-L-homocysteine (SAH) during sample preparation. Accurate measurement of SAH is critical for studying methylation processes, and improper handling can lead to significant data variability.

Troubleshooting Guides and FAQs

Q1: What is the primary cause of SAH degradation in biological samples, and how can I prevent it?

A1: The main cause of SAH instability in biological samples is enzymatic degradation by S-adenosyl-L-homocysteine hydrolase (SAHH). This enzyme catalyzes the reversible hydrolysis of SAH into adenosine (B11128) and L-homocysteine.[1] To prevent this, it is crucial to inhibit enzyme activity immediately upon sample collection. The most effective strategies are:

• Temperature Control: Keep samples on ice during collection and processing, and store them at -80°C for long-term stability.[2]

• Acidification: Rapidly homogenize tissue samples or treat plasma/cell extracts with acid (e.g., perchloric acid, acetic acid) to denature and precipitate enzymes.[2]

In non-biological solutions, SAH degradation is primarily influenced by temperature and pH, with instability increasing at room temperature and under neutral or alkaline conditions.

Q2: My SAH measurements are inconsistent. What are the likely sources of variability in my sample preparation?

A2: Inconsistent SAH levels often stem from pre-analytical variables. Key factors to scrutinize in your workflow include:

• Time Delays: Even short delays at room temperature can significantly alter SAH levels. For instance, in liver tissue, the S-adenosylmethionine (SAM) to SAH ratio can decrease by 48% within just 2 minutes at 25°C.[2]

• Inadequate Temperature Control: Failure to keep samples consistently cold (on ice or at 4°C) during every step of the preparation process can allow for enzymatic degradation. A 5-minute incubation of liver tissue at 4°C can lead to a 34% drop in the SAM/SAH ratio.[2]

• Suboptimal Acidification: Incomplete or delayed acidification will not effectively stop enzymatic activity. For tissue samples, immediate homogenization in ice-cold perchloric acid is recommended.[2]

• Choice of Anticoagulant (for blood samples): The type of blood collection tube used can impact SAH stability. Acidic citrate (B86180) tubes have been shown to stabilize homocysteine (and by extension, impact the SAH equilibrium) better than EDTA tubes when stored at room temperature.[3]

• Freeze-Thaw Cycles: Repeatedly freezing and thawing samples can lead to degradation of sensitive analytes. It is best practice to aliquot samples into single-use volumes before long-term storage.

Q3: What is the best method for extracting and stabilizing SAH from tissue samples?

A3: For tissue samples, the most robust and widely cited method involves immediate homogenization in an ice-cold acidic solution to simultaneously extract SAH and precipitate proteins, thereby inactivating degradative enzymes. Perchloric acid (PCA) is highly effective for this purpose.[2][4] The general workflow includes:

• Rapid Freezing: Immediately freeze the excised tissue in liquid nitrogen to halt all metabolic activity.

• Pulverization: Keep the tissue frozen while pulverizing it into a fine powder.

• Acidic Homogenization: Homogenize the frozen powder in ice-cold 0.4 M perchloric acid.

• Centrifugation: Pellet the precipitated proteins by centrifuging at high speed at 4°C.

• Supernatant Collection: The resulting supernatant contains the stabilized SAH and can be used for analysis, typically after neutralization.

Q4: How should I collect and process blood samples for SAH analysis?

A4: For plasma analysis, the choice of anticoagulant and immediate processing are critical.

• Anticoagulant: Using tubes containing an acidic citrate solution can help stabilize homocysteine and SAH by inhibiting SAH hydrolase activity, especially if there are delays in processing at room temperature.[3]

• Processing:

  • Collect whole blood and immediately place it on ice.

  • Centrifuge the blood at 4°C (e.g., 2000 x g for 15-20 minutes) as soon as possible to separate the plasma.

  • Immediately transfer the plasma to a new tube and acidify it (e.g., with acetic acid to a final pH of 4.5-5.0) to stabilize SAH and SAM.[2]

  • Store the acidified plasma at -80°C until analysis.

Q5: What are the optimal storage conditions for SAH in prepared extracts and stock solutions?

A5: For long-term stability, processed samples (acidic extracts) and stock solutions of SAH should be stored at -80°C.[2] Stock solutions are best prepared in an acidic buffer (e.g., 0.02 M HCl or 0.1% formic acid) to improve stability. To avoid degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot both samples and stock solutions into single-use volumes.

Data Presentation

Table 1: Stability of S-Adenosylmethionine (SAM) and S-Adenosylhomocysteine (SAH) in Mouse Liver and Kidney Tissues. [2]

Tissue	Condition	Incubation Time	% Change in SAM	% Change in SAH	% Decrease in SAM/SAH Ratio
Liver	25°C (Room Temp)	2 min	-17%	+60%	48.1%
5 min	-25%	+108%	63.2%
4°C (On Ice)	5 min	-12%	+33%	33.8%
15 min	-16%	+51%	44.9%
-80°C (Storage)	2 months	-21%	+31%	39.8%
6 months	-30%	+46%	51.9%
Kidney	25°C (Room Temp)	2 min	-20%	+35%	40.7%
5 min	-28%	+55%	53.5%
4°C (On Ice)	5 min	-14%	+20%	28.3%
15 min	-19%	+30%	37.7%

Table 2: Effect of Blood Collection Tube and Storage Temperature on Plasma SAH and SAM. [3]

Analyte	Collection Tube	Storage Condition	% Change after 24 hours
SAH	EDTA	Room Temperature	Increased
Acidic Citrate	Room Temperature	Increased (less than EDTA)
Primavette™	Room Temperature	Increased (less than EDTA)
All Tubes	4°C	Changes attenuated
SAM	EDTA	Room Temperature	Decreased
Acidic Citrate	Room Temperature	Decreased (less than EDTA)
Primavette™	Room Temperature	Stable
All Tubes	4°C	Changes attenuated

Experimental Protocols

Protocol 1: Extraction of SAH from Tissue Samples

This protocol is adapted from methods utilizing perchloric acid for rapid deproteinization and stabilization.[2][4]

• Sample Collection: Immediately upon excision, flash-freeze the tissue sample in liquid nitrogen.

• Sample Pulverization: While still frozen (e.g., on a surface chilled with dry ice), pulverize the tissue to a fine powder using a mortar and pestle or a specialized tissue pulverizer.

• Homogenization:

  • Weigh the frozen tissue powder.

  • Transfer the powder to a pre-chilled homogenizer tube.

  • Add 6 volumes of ice-cold 0.4 M perchloric acid (e.g., 600 µL of PCA for 100 mg of tissue).

  • Homogenize thoroughly while keeping the sample on ice.

• Protein Precipitation:

  • Incubate the homogenate on ice for 15 minutes.

  • Centrifuge at 15,000 x g for 10 minutes at 4°C to pellet the precipitated proteins and cell debris.

• Supernatant Collection:

  • Carefully collect the supernatant, which contains SAH and other metabolites.

  • If the downstream analytical method requires a neutral pH, neutralize the extract with a potassium-based buffer (e.g., 2.5 M K₃PO₄) and centrifuge again to remove the potassium perchlorate (B79767) precipitate.

• Storage: Store the final extract at -80°C in single-use aliquots until analysis by LC-MS/MS.

Protocol 2: Preparation of Plasma for SAH Analysis

This protocol outlines the steps for collecting and stabilizing plasma for SAH measurement.

• Blood Collection:

  • Collect whole blood into tubes containing an anticoagulant (acidic citrate is preferred, but EDTA can be used if processed immediately).

  • Immediately place the collection tubes on ice.

• Plasma Separation:

  • Within 30 minutes of collection, centrifuge the blood at 2,000 x g for 15 minutes at 4°C.

• Plasma Extraction and Stabilization:

  • Carefully aspirate the plasma supernatant without disturbing the buffy coat or red blood cells.

  • Transfer the plasma to a new pre-chilled microcentrifuge tube.

  • For every 200 µL of plasma, add an appropriate volume of an acid solution (e.g., 10% acetic acid) to lower the pH to between 4.5 and 5.0. This will precipitate proteins and stabilize SAH.[2]

  • Vortex the mixture for 30 seconds and incubate on ice for 10 minutes.

• Centrifugation: Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Collection: Transfer the clear supernatant to a new tube.

• Storage: Store the plasma extract at -80°C in single-use aliquots until analysis.

Protocol 3: Extraction of SAH from Cultured Cells

This protocol is designed for the extraction of polar metabolites, including SAH, from adherent or suspension cells.

• Cell Washing (Adherent Cells):

  • Place the culture plate on ice and aspirate the media.

  • Quickly wash the cells twice with 1-2 mL of ice-cold 0.9% NaCl solution, aspirating completely after each wash.

• Cell Washing (Suspension Cells):

  • Transfer cells to a pre-chilled tube and pellet by centrifugation (~200 x g) at 4°C.

  • Aspirate the media and wash the cell pellet twice with ice-cold 0.9% NaCl, re-pelleting after each wash.

• Metabolite Extraction:

  • Add 1 mL of ice-cold extraction solution (80% methanol, 20% water) to the washed cells (either the plate for adherent cells or the pellet for suspension cells).

  • For adherent cells, use a cell scraper to detach the cells into the extraction solution.

  • Transfer the cell lysate to a pre-chilled microcentrifuge tube.

• Lysis and Precipitation:

  • Vortex the tube vigorously for 10 minutes at 4°C.

  • Centrifuge at 16,000 x g for 10 minutes at 4°C to pellet cell debris and precipitated proteins.

• Supernatant Collection: Transfer the supernatant to a new tube.

• Drying and Storage:

  • Dry the supernatant using a centrifugal evaporator (SpeedVac) or a stream of nitrogen.

  • Store the dried extracts at -80°C until they are reconstituted in a suitable buffer for LC-MS/MS analysis.

Visualizations

References

• 1. Contemporary management of aneurysmal subarachnoid haemorrhage. An update for the intensivist - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Comparison of extraction methods for intracellular metabolomics of human tissues [frontiersin.org]
• 3. Determination of S-Adenosylmethionine and S-Adenosylhomocysteine by LC–MS/MS and evaluation of their stability in mice tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Optimizing AdoHcy Extraction from Cultured Cells

Welcome to the technical support center for optimizing S-adenosyl-L-homocysteine (AdoHcy) extraction from cultured cells. This resource provides troubleshooting guidance and answers to frequently asked questions to help researchers, scientists, and drug development professionals overcome common challenges in their experiments.

Troubleshooting Guides

This section addresses specific issues that may arise during the AdoHcy extraction process.

Issue 1: Low AdoHcy Yield

Q: My AdoHcy yield is consistently low. What are the potential causes and how can I improve it?

A: Low AdoHcy yield can stem from several factors throughout the experimental workflow. Here are the most common causes and corresponding troubleshooting steps:

• Incomplete Cell Lysis: If cells are not completely lysed, the intracellular AdoHcy will not be fully released, leading to lower yields.

  • Solution: Ensure your lysis method is effective for your specific cell type. For enzymatic lysis, ensure the enzyme concentration and incubation time are optimal. For physical methods like sonication or freeze-thaw cycles, make sure the parameters are sufficient to disrupt the cell membranes.[1] Consider using a lysis buffer known to be effective for metabolite extraction.

• Suboptimal Extraction Solvent: The choice of extraction solvent and its properties are critical for efficiently extracting AdoHcy.

  • Solution: An acidic methanol (B129727) solution (e.g., 80% methanol with 0.1% formic acid) is a widely used and effective method for precipitating proteins while extracting small polar metabolites like AdoHcy.[1] Alternatively, for cleaner samples, a solid-phase extraction (SPE) method can be employed.[1]

• Sample Degradation: AdoHcy is a sensitive molecule and can degrade if not handled properly.

  • Solution: It is crucial to work quickly and keep samples on ice or dry ice at all times to quench metabolic activity.[1][2] Rapidly transitioning from cell harvesting to extraction is critical to prevent enzymatic degradation of AdoHcy.

• Inaccurate Cell Count: An underestimation of the initial cell number will lead to a perceived low yield.

  • Solution: Use a reliable method for cell counting, such as an automated cell counter, to ensure accuracy. Be aware that some cell lines have a tendency to clump, which can lead to underestimation.[3]

Issue 2: Sample Degradation and Inconsistent Results

Q: I'm observing significant variability between my replicate samples. What could be causing this inconsistency?

A: Inconsistent results are often a sign of sample degradation or procedural variability. The stability of AdoHcy is a critical factor that can be influenced by temperature and storage conditions.[2]

• Delayed Quenching of Metabolism: The metabolic state of the cells can change rapidly after harvesting.

  • Solution: Immediately after harvesting, place the cell culture plates or pellets on dry ice to rapidly quench all metabolic activity.[1] This step is crucial for obtaining a snapshot of the intracellular metabolite levels at the time of collection.

• Temperature Fluctuations: AdoHcy is susceptible to degradation at higher temperatures.

  • Solution: Perform all extraction steps on ice. Use pre-chilled solvents and centrifuge at 4°C.[1] Studies have shown that even short incubations at room temperature can lead to significant changes in the ratio of S-adenosylmethionine (SAM) to AdoHcy.[2]

• Improper Storage: Long-term storage conditions can affect the integrity of AdoHcy.

  • Solution: For long-term storage, tissue samples should be kept at -80°C. However, even at this temperature, some degradation can occur over time.[2] If not analyzing immediately, store extracts at -80°C.[2]

Frequently Asked Questions (FAQs)

Q: What is the best method for extracting AdoHcy from cultured cells?

A: The optimal method depends on the specific requirements of your experiment, such as sample purity and throughput. Two commonly used and effective methods are:

• Acidic Methanol Precipitation: This is a rapid and high-throughput method suitable for initial screening and when sample amounts are limited. It effectively precipitates proteins while extracting small polar metabolites.[1]

• Solid-Phase Extraction (SPE): This method provides a cleaner sample by removing salts and other impurities that might interfere with downstream analysis, such as LC-MS/MS.[1]

Q: How many cells do I need for accurate AdoHcy measurement?

A: The required cell number can vary depending on the cell line and the sensitivity of your analytical method. A general guideline is to use 1-10 million cells per extraction.[1] It is always recommended to perform a pilot experiment to determine the optimal cell number for your specific conditions.

Q: How can I prevent the conversion of SAM to AdoHcy during sample preparation?

A: The conversion of SAM to AdoHcy is a major concern as it can artificially inflate the measured AdoHcy levels. To minimize this:

• Rapidly Quench Metabolism: As mentioned previously, immediately placing the cells on dry ice is the most critical step.[1]

• Work at Low Temperatures: Keeping all reagents and samples on ice will significantly slow down enzymatic reactions.

• Use an Acidic Extraction Buffer: The low pH of the extraction buffer helps to denature enzymes, including methyltransferases, that are responsible for the conversion of SAM to AdoHcy.

Data Presentation

Table 1: Comparison of AdoHcy Extraction Methods

Feature	Acidic Methanol Precipitation	Solid-Phase Extraction (SPE)
Principle	Protein precipitation and extraction of polar metabolites.	Chromatographic separation based on affinity.
Speed	Rapid, high-throughput.[1]	More time-consuming.
Sample Purity	Good for many applications.	Higher purity, removes salts and impurities.[1]
Best For	Initial screening, large sample numbers.[1]	Cleaner samples for sensitive downstream analysis (e.g., LC-MS/MS).[1]

Table 2: Typical Intracellular AdoHcy Concentrations in Cultured Cells

Cell Line	Cell Type	Intracellular AdoHcy Concentration (pmol/mg protein)
L-929 (control)	Murine Fibroblast	50
SW480 (control)	Human Colon Cancer	~2 ng/mL in cell lysate
SW480 (AHCY-deficient)	Human Colon Cancer	~4.6 ng/mL in cell lysate[4]

Note: These values are approximate and can vary depending on cell culture conditions and analytical methods.

Experimental Protocols

Protocol 1: Acidic Methanol Precipitation

• Cell Harvesting:

  • For adherent cells, wash twice with ice-cold PBS. Place the culture plate on dry ice.

  • For suspension cells, centrifuge at 500 x g for 5 minutes at 4°C. Wash the pellet twice with ice-cold PBS and place the tube on dry ice.[1]

• Extraction:

  • Add 1 mL of pre-chilled 80% methanol containing 0.1% formic acid per 1-10 million cells.[1]

  • For adherent cells, scrape the cells in the extraction solution.

  • Transfer the cell lysate to a microcentrifuge tube.

• Protein Precipitation:

  • Vortex the tube vigorously for 1 minute.

  • Incubate at -20°C for 30 minutes to precipitate proteins.[1]

• Clarification:

  • Centrifuge at 16,000 x g for 15 minutes at 4°C.[1]

  • Carefully transfer the supernatant to a new tube.

• Sample Preparation for Analysis:

  • Dry the supernatant using a centrifugal vacuum evaporator.

  • Reconstitute the dried extract in a suitable volume (e.g., 50-100 µL) of the initial LC-MS mobile phase (e.g., 0.1% formic acid in water).[1]

  • Centrifuge at 16,000 x g for 5 minutes at 4°C to pellet any insoluble material.

  • Transfer the final supernatant to an autosampler vial for analysis.[1]

Protocol 2: Solid-Phase Extraction (SPE)

• Cell Harvesting and Lysis:

  • Follow steps 1 and 2 from the Acidic Methanol Precipitation protocol.

• Protein Precipitation:

  • Add an equal volume of ice-cold 10% Trichloroacetic Acid (TCA) to the cell lysate.

  • Vortex and incubate on ice for 10 minutes.

  • Centrifuge at 16,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a new tube.[1]

• SPE Cartridge Conditioning:

  • Condition a C18 SPE cartridge by passing 2 mL of methanol followed by 2 mL of water.[1]

• Sample Loading:

  • Load the supernatant from the protein precipitation step onto the conditioned SPE cartridge.[1]

• Washing:

  • Wash the cartridge with 2 mL of water to remove salts and highly polar impurities.[1]

• Elution:

  • Elute AdoHcy with 1 mL of 50% methanol in water containing 0.1% formic acid.[1]

• Sample Preparation for Analysis:

  • Dry the eluate in a centrifugal vacuum evaporator.

  • Reconstitute the dried extract in a suitable volume (e.g., 50-100 µL) of the initial LC-MS mobile phase.

  • Transfer to an autosampler vial for LC-MS/MS analysis.[1]

Visualizations

Caption: General workflow for AdoHcy extraction from cultured cells.

Caption: Troubleshooting logic for low AdoHcy yield.

References

• 1. benchchem.com [benchchem.com]
• 2. Determination of S-Adenosylmethionine and S-Adenosylhomocysteine by LC–MS/MS and evaluation of their stability in mice tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 3. neb.com [neb.com]
• 4. Effects of S-Adenosylhomocysteine Hydrolase Downregulation on Wnt Signaling Pathway in SW480 Cells - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Accurate Measurement of the SAM/SAH Ratio

Welcome to the technical support center for S-Adenosylmethionine (SAM) and S-Adenosylhomocysteine (SAH) analysis. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common challenges encountered during the accurate measurement of the SAM/SAH ratio, a critical indicator of cellular methylation potential.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: What are the most common sources of experimental variability when measuring the SAM/SAH ratio?

A1: Experimental variability in SAM/SAH ratio quantification can arise from several factors throughout the experimental workflow. Key sources include:

• Analyte Instability : SAM is notoriously unstable, particularly under neutral and alkaline conditions and at room temperature.[1][2] This degradation can rapidly decrease the SAM/SAH ratio. SAH is generally more stable but can still be affected by improper handling.

• Sample Collection and Handling : The choice of collection tubes can impact analyte stability. For instance, homocysteine levels can increase in EDTA tubes at room temperature, which can indirectly affect the SAM/SAH ratio.[3][4] Immediate processing of samples on ice and rapid freezing are crucial.

• Storage Conditions : Improper storage is a major source of error. The SAM/SAH ratio can decrease significantly if tissues are not stored at -80°C.[5][6] Long-term storage, even at -80°C, can lead to a decrease in the ratio.[5][6]

• Sample Preparation : The efficiency of the extraction method chosen can influence the recovery of both SAM and SAH.[3] Acidification of plasma samples is often recommended to improve SAM stability.[5][7]

• Matrix Effects : Biological samples are complex matrices. Co-eluting endogenous compounds can interfere with the ionization of SAM and SAH in mass spectrometry-based methods, leading to ion suppression or enhancement and inaccurate quantification.[3][8]

• Analytical Method : The choice of analytical technique (e.g., LC-MS/MS, ELISA, enzymatic assays) significantly impacts sensitivity, specificity, and reproducibility.[3][9]

Q2: My SAM/SAH ratio is unexpectedly low. What are the likely causes and how can I troubleshoot this?

A2: A low SAM/SAH ratio can indicate a true biological effect or an experimental artifact. Here are the first troubleshooting steps to take:

• Review Sample Handling and Storage Procedures :

  • Immediate Processing : Were the samples processed on ice and frozen immediately after collection? Delays can lead to SAM degradation.[5][6]

  • Storage Temperature : Confirm that samples were consistently stored at -80°C.[5][6] Even short periods at higher temperatures can affect the ratio.

  • Freeze-Thaw Cycles : Have the samples undergone multiple freeze-thaw cycles? This can degrade SAM and should be avoided.[1] Aliquoting samples after the initial processing is recommended.

• Evaluate Sample Preparation :

  • Acidification : Was an acidic solution (e.g., perchloric acid, formic acid) used during extraction to stabilize SAM?[7][10] SAM is unstable at neutral or alkaline pH.[1][2]

  • Extraction Efficiency : Is your extraction protocol validated for efficient recovery of both SAM and SAH?

• Check Analytical Instrument Performance :

  • Calibration Curve : Was the calibration curve linear and did it cover the expected concentration range of your samples?

  • Internal Standards : Are you using stable isotope-labeled internal standards for both SAM and SAH? This is crucial for correcting for matrix effects and variations in instrument response.[1][8]

Q3: I am observing high variability between replicate measurements. What could be the reason?

A3: High variability between replicates often points to inconsistencies in the experimental protocol. Consider the following:

• Inconsistent Sample Handling : Ensure that all samples and replicates are treated identically from collection to analysis.

• Pipetting Errors : Given the low endogenous concentrations of SAM and SAH, accurate pipetting is critical.[2][7] Calibrate your pipettes regularly.

• Matrix Effects : Variability in the matrix composition between samples can lead to inconsistent ion suppression or enhancement in LC-MS/MS. The use of stable isotope-labeled internal standards is the best way to mitigate this.[8]

• Instrument Instability : Fluctuations in the performance of the analytical instrument can contribute to variability.[3] Regular maintenance and calibration are essential.

Q4: Which analytical method is best for quantifying the SAM/SAH ratio?

A4: The choice of method depends on the specific research question, required sensitivity, and available equipment.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) : This is considered the gold standard for its high sensitivity and specificity, allowing for the accurate quantification of low nanomolar concentrations of SAM and SAH in complex biological matrices.[2][8]

• Enzyme-Linked Immunosorbent Assay (ELISA) : ELISA kits are available for the quantification of SAH. While they can be high-throughput, they may lack the specificity of LC-MS/MS and are not typically available for SAM.[9][10]

• Enzymatic Assays : These assays measure the activity of enzymes that metabolize SAH.[3][11] They are useful for functional studies but may be less specific for direct quantification.

Experimental Protocols

Protocol 1: Sample Preparation from Plasma/Serum for LC-MS/MS Analysis

This protocol is adapted from established methods for the extraction of SAM and SAH from plasma or serum.[7][10]

• Sample Collection : Collect blood in EDTA tubes and immediately place on ice.

• Plasma Separation : Within 30 minutes of collection, centrifuge the blood at 2,000 x g for 15 minutes at 4°C.

• Aliquoting and Storage : Immediately transfer the plasma supernatant to fresh tubes, aliquot to avoid freeze-thaw cycles, and store at -80°C until analysis.

• Protein Precipitation :

  • Thaw plasma samples on ice.

  • To 100 µL of plasma, add 10 µL of an internal standard working solution (containing deuterated SAM and SAH).

  • Add 200 µL of ice-cold 0.4 M perchloric acid or 10% trichloroacetic acid.

  • Vortex vigorously for 30 seconds.

• Centrifugation : Incubate the mixture on ice for 10 minutes, then centrifuge at 15,000 x g for 10 minutes at 4°C.

• Supernatant Collection : Carefully collect the supernatant for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis

This is a general workflow. Specific parameters will need to be optimized for your instrument.

• Chromatographic Separation : Use a C18 or a specialized column (like a porous graphitic carbon column) for optimal separation of SAM and SAH.[5][6]

• Mobile Phase : A common mobile phase consists of an aqueous solution with a small percentage of formic acid (for ionization) and an organic solvent like methanol (B129727) or acetonitrile.

• Mass Spectrometry : Operate the mass spectrometer in positive ion mode using multiple reaction monitoring (MRM) to detect the specific parent-to-daughter ion transitions for SAM, SAH, and their respective internal standards.[12]

Quantitative Data Summary

The following tables summarize key quantitative data for different SAM and SAH measurement techniques.

Table 1: Performance Characteristics of LC-MS/MS Methods for SAM and SAH Quantification

Parameter	Method 1[12]	Method 2[2][7]
Linear Range	SAM: 8 - 1024 nmol/LSAH: 16 - 1024 nmol/L	SAM & SAH: 0 - 1 µM (extendable to 10 µM)
Limit of Detection (LOD)	SAM: 1 nmol/LSAH: 8 nmol/L	SAM: 5 nMSAH: 1 nM
Limit of Quantification (LOQ)	SAM: 8 nmol/LSAH: 16 nmol/L	SAM: 10 nMSAH: 3 nM
Inter-day Precision (%CV)	SAM: 8.1 - 9.1%SAH: 8.4 - 9.8%	Not Reported
Inter-day Accuracy (%)	SAM: 96.7 - 103.9%SAH: 97.9 - 99.3%	Not Reported
Internal Standard	d3-SAM, d5-SAH	D3-SAM, 13C5-SAH

Table 2: Typical Endogenous Concentrations of SAM and SAH in Healthy Adults

Analyte	Concentration Range	Reference
SAM (Plasma)	120.6 ± 18.1 nM	[7][8]
SAH (Plasma)	21.5 ± 3.2 nM	[7][8]
SAM/SAH Ratio (Plasma)	~5.6	[7]

Visualizations

The SAM Cycle and its Regulation

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Determination of S-Adenosylmethionine and S-Adenosylhomocysteine by LC–MS/MS and evaluation of their stability in mice tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Analysis of S-Adenosylmethionine and S-Adenosylhomocysteine: Method Optimisation and Profiling in Healthy Adults upon Short-Term Dietary Intervention - PMC [pmc.ncbi.nlm.nih.gov]
• 8. SAM and SAH Analysis Service - Creative Proteomics [creative-proteomics.com]
• 9. Immunoassay of S-adenosylmethionine and S-adenosylhomocysteine: the methylation index as a biomarker for disease and health status - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. A simplified characterization of S-adenosyl-l-methionine-consuming enzymes with 1-Step EZ-MTase: a universal and straightforward coupled-assay for in vitro and in vivo setting - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Development and validation of an LC-MS/MS assay for the quantification of the trans-methylation pathway intermediates S-adenosylmethionine and S-adenosylhomocysteine in human plasma - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Improving the Sensitivity of S-Adenosylhomocysteine (SAH) Assays

Welcome to the Technical Support Center for S-adenosylhomocysteine (SAH) assays. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common experimental issues and enhance the sensitivity and reproducibility of SAH measurements.

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of variability in SAH measurements?

A1: Experimental variability in SAH quantification can stem from several stages of the workflow:

• Sample Collection and Handling: The stability of SAH is critical. For instance, the type of collection tube can affect metabolite stability. It is also crucial to minimize the time between sample collection and processing or freezing, as the SAM/SAH ratio can change significantly at room temperature or even at 4°C.[1][2] To prevent degradation, samples should be stored at -80°C.[1][2] Repeated freeze-thaw cycles should also be avoided as they can degrade SAH.[1]

• Sample Preparation: The efficiency of SAH extraction can vary between different protocols.[1] SAH is more stable in acidic conditions and is prone to degradation at neutral or alkaline pH, making the pH of extraction buffers critical.[1]

• Analytical Method: The choice of analytical technique—such as LC-MS/MS, ELISA, or enzymatic assays—greatly influences the sensitivity, specificity, and reproducibility of the results.[1]

Q2: Which analytical method is the most sensitive for SAH quantification?

A2: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is generally considered the gold standard for SAH quantification due to its high sensitivity and specificity.[1] It allows for the precise measurement of low concentrations of SAH in various biological samples. While ELISA and enzymatic assays are also used, they may have limitations in terms of sensitivity and potential for cross-reactivity.

Q3: How can I improve the sensitivity of my LC-MS/MS assay for SAH?

A3: To enhance the sensitivity of your LC-MS/MS analysis, consider the following:

• Optimize Sample Preparation: Ensure efficient extraction and minimize sample loss. Protein precipitation is a critical step; using agents like perchloric acid or trichloroacetic acid followed by centrifugation can effectively remove proteins that may interfere with the analysis.[3]

• Chromatographic Separation: The choice of HPLC column and mobile phase is crucial. A C18 reverse-phase column with a gradient elution using mobile phases containing 0.1% formic acid can provide good separation.[3]

• Mass Spectrometry Parameters: Fine-tune the mass spectrometer settings, including ionization source parameters and collision energies, to maximize the signal for SAH and its fragments.[4] The use of an internal standard, such as deuterated SAH (d4-SAH), is highly recommended to account for variability during sample preparation and analysis.[3]

Q4: My SAH ELISA results show a weak or no signal. What are the possible causes?

A4: In a competitive ELISA for SAH, a low signal indicates a high concentration of SAH. If you observe an unexpectedly low signal across all wells, including the standards, it could be due to:

• Reagent Issues: Expired or improperly stored reagents, including the SAH standard, antibody, or enzyme conjugate, can lead to a loss of activity.[5]

• Procedural Errors: Incorrect preparation of reagents, improper incubation times or temperatures, and insufficient washing can all contribute to a weak signal.[6][7]

• Plate Coating Problems: If you are coating the plates yourself, insufficient coating with the SAH conjugate can result in a low signal.[8]

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during your SAH assays.

LC-MS/MS Troubleshooting

Problem	Possible Cause	Recommended Solution
Low Sensitivity	Ion suppression from co-eluting matrix components.[9]	Optimize chromatographic separation to better resolve SAH from interfering matrix components. Consider using a more efficient sample cleanup method.
Inefficient ionization.[9]	Optimize mobile phase additives. For positive electrospray ionization (ESI), ensure the mobile phase is sufficiently acidic (e.g., using formic acid).[9]
Inconsistent Retention Times	Inadequate column equilibration.[9]	Ensure the column is fully equilibrated with the initial mobile phase conditions before each injection.[9]
Leaks in the HPLC system.[10]	Regularly inspect the system for leaks, especially at fittings and pump seals.[10]
Peak Tailing	Secondary interactions with the silica (B1680970) backbone of the column.[9]	Use a column with a different stationary phase or add a competing base like triethylamine (B128534) (TEA) to the mobile phase.[11]
Column contamination.[9]	Clean the column according to the manufacturer's instructions or replace it if necessary.

ELISA Troubleshooting

Problem	Possible Cause	Recommended Solution
High Background	Insufficient washing or blocking.[6]	Increase the number and duration of wash steps. Optimize the blocking buffer concentration and incubation time.[6]
Cross-reactivity of the antibody.	Ensure the antibody is specific for SAH. Test for cross-reactivity with structurally related molecules like S-adenosylmethionine (SAM).
High Variability Between Replicates	Inconsistent pipetting.	Ensure accurate and consistent pipetting technique. Use calibrated pipettes.
Uneven temperature during incubation ("edge effect").[7]	Ensure the entire plate is at a uniform temperature during incubation by using a plate incubator and avoiding stacking plates.[7]
No Signal or Weak Signal	Degraded reagents (standard, antibody, conjugate).[5]	Check the expiration dates and storage conditions of all kit components. Prepare fresh reagents.[5]
Incorrect assay procedure.	Carefully review and follow the kit protocol, paying close attention to incubation times, temperatures, and the order of reagent addition.[6][7]

Quantitative Data Summary

The following tables summarize key performance parameters of different SAH assay methods.

Table 1: Comparison of SAH Assay Methods

Parameter	LC-MS/MS	ELISA	Enzymatic Assay
Linear Range	16 - 1024 nmol/L[1][12]	0.2 - 12.5 µM[8][13][14]	Varies depending on enzyme kinetics
Limit of Detection (LOD)	~1 nM[1]	~0.2 µM[13][14]	Not widely reported
Limit of Quantification (LOQ)	3 - 16 nmol/L[1][12]	Not always specified	Not always specified
Inter-day Precision (%CV)	8.4 - 9.8%[1][12]	Typically <15%	Varies
Inter-day Accuracy (%)	97.9 - 99.3%[1][12]	Varies	Varies
Internal Standard	Yes (e.g., d4-SAH, 13C5-SAH)[1][3]	No	No

Experimental Protocols

Protocol 1: SAH Quantification in Plasma/Serum by LC-MS/MS

This protocol is adapted from established methods for the analysis of SAH in biological fluids.[3]

• Preparation of Standard Solutions:

  • Prepare a 1 mM stock solution of SAH in 0.1 M HCl. Store in aliquots at -80°C.

  • Prepare a 1 mM stock solution of the internal standard (e.g., d4-SAH) in 0.1 M HCl. Store in aliquots at -80°C.

  • Generate a standard curve by serially diluting the SAH stock solution to concentrations ranging from 10 nM to 1000 nM.

• Sample Preparation:

  • To 100 µL of plasma or serum, add 10 µL of the internal standard working solution.

  • Add 200 µL of ice-cold 10% trichloroacetic acid (TCA) or 0.4 M perchloric acid to precipitate proteins.[3]

  • Vortex vigorously for 30 seconds and incubate on ice for 10 minutes.

  • Centrifuge at 15,000 x g for 10 minutes at 4°C.

  • Carefully collect the supernatant for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • LC System: High-Performance Liquid Chromatography (HPLC) system.

  • Column: C18 reverse-phase column (e.g., 100 x 2.1 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A suitable gradient to separate SAH from other components (e.g., 0-5 min, 2-50% B; 5-6 min, 50-98% B; 6-8 min, 98% B; 8-8.1 min, 98-2% B; 8.1-10 min, 2% B).

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

  • Mass Spectrometer: A tandem mass spectrometer equipped with an electrospray ionization (ESI) source.

  • Ionization Mode: Positive.

  • MRM Transitions: Monitor the appropriate precursor to product ion transitions for SAH (e.g., m/z 385 -> 136) and the internal standard.

• Data Analysis:

  • Calculate the peak area ratio of SAH to the internal standard for each standard and sample.

  • Plot the peak area ratio against the corresponding SAH concentration for the standards to generate a calibration curve.

  • Determine the concentration of SAH in the samples by interpolating their peak area ratios on the calibration curve.

Protocol 2: SAH Quantification by Competitive ELISA

This protocol is a general guideline based on commercially available SAH ELISA kits.[8]

• Reagent Preparation:

  • Prepare all reagents, including wash buffer, standards, and samples, according to the kit manufacturer's instructions.

  • Create a standard curve by performing serial dilutions of the provided SAH standard.

• Assay Procedure:

  • Add 50 µL of the prepared standards and samples to the wells of the SAH-conjugate coated microplate.

  • Add 50 µL of the anti-SAH antibody to each well.

  • Incubate at room temperature for 1 hour on an orbital shaker.

  • Wash the wells three times with 1X Wash Buffer.

  • Add 100 µL of the HRP-conjugated secondary antibody to each well.

  • Incubate at room temperature for 1 hour on an orbital shaker.

  • Wash the wells three times with 1X Wash Buffer.

  • Add 100 µL of TMB Substrate Solution to each well and incubate in the dark until a color develops.

  • Add 100 µL of Stop Solution to each well.

• Data Acquisition and Analysis:

  • Read the absorbance at 450 nm using a microplate reader.

  • Calculate the average absorbance for each standard and sample.

  • Generate a standard curve by plotting the absorbance versus the concentration of the SAH standards. Note that in a competitive ELISA, the signal is inversely proportional to the SAH concentration.

  • Determine the concentration of SAH in the samples from the standard curve.

Visualizations

Caption: LC-MS/MS workflow for SAH quantification.

Caption: The S-adenosylmethionine (SAM) cycle.

References

• 1. benchchem.com [benchchem.com]
• 2. Determination of S-Adenosylmethionine and S-Adenosylhomocysteine by LC–MS/MS and evaluation of their stability in mice tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. 4 Steps to Successful Compound Optimization on LC-MS/MS | Technology Networks [technologynetworks.com]
• 5. benchchem.com [benchchem.com]
• 6. ELISA Troubleshooting Guide | Bio-Techne [bio-techne.com]
• 7. biomatik.com [biomatik.com]
• 8. cellbiolabs.com [cellbiolabs.com]
• 9. benchchem.com [benchchem.com]
• 10. Troubleshooting and Performance Improvement for HPLC | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 11. HPLC Troubleshooting | Thermo Fisher Scientific - US [thermofisher.com]
• 12. Development and validation of an LC-MS/MS assay for the quantification of the trans-methylation pathway intermediates S-adenosylmethionine and S-adenosylhomocysteine in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 13. S-Adenosylhomocysteine (SAH) ELISA Kit [cellbiolabs.com]
• 14. creative-diagnostics.com [creative-diagnostics.com]

addressing matrix effects in AdoHcy quantification

Welcome to the Technical Support Center for AdoHcy Quantification. This guide provides troubleshooting strategies and answers to frequently asked questions to help you address matrix effects and other common issues encountered during the LC-MS/MS analysis of S-adenosyl-L-homocysteine (AdoHcy).

Troubleshooting Guide

This section addresses specific problems you might encounter during AdoHcy quantification. Follow these guides to diagnose and resolve common issues.

Issue: I am seeing poor reproducibility and accuracy in my results.

Poor reproducibility and accuracy are often symptoms of unaddressed matrix effects.[1] Matrix effects occur when co-eluting endogenous components from the sample, such as phospholipids (B1166683) or salts, interfere with the ionization of AdoHcy, leading to ion suppression or enhancement.[1][2][3] This can significantly skew quantitative results.

Recommended Actions:

• Assess for Matrix Effects: First, determine if matrix effects are present. The most common methods are post-column infusion and post-extraction spiking.[3] The post-extraction spiking method is considered the "golden standard" for quantitative assessment.[3]

• Improve Sample Preparation: The most effective way to combat matrix effects is to remove interfering components before analysis. Consider switching from a simple protein precipitation (PPT) method to a more selective technique like solid-phase extraction (SPE).[4][5]

• Optimize Chromatography: Adjust your LC method to better separate AdoHcy from co-eluting matrix components. This can be time-consuming but is a valid strategy.[1]

• Use a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS is the best way to compensate for matrix effects, as it co-elutes with the analyte and is affected by ion suppression or enhancement in nearly the same way.[1] If you are not already using one, such as ²H₄-SAH, incorporating it is highly recommended.[6]

Issue: My AdoHcy signal is low or non-existent.

A consistently low or absent signal can be caused by several factors, ranging from sample degradation to severe ion suppression.

Recommended Actions:

• Check Sample Stability: Ensure that your samples were handled and stored correctly. AdoHcy can be unstable, and proper acidification and storage (e.g., -80°C) are crucial to prevent degradation.[7]

• Verify Instrument Performance: Perform a system suitability test by injecting a neat (pure) standard of AdoHcy to confirm that the LC-MS system is functioning correctly and that the concentration is above the instrument's limit of detection (LOD).[8]

• Investigate Ion Suppression: Severe ion suppression from the sample matrix can completely quench the analyte signal. Use the post-column infusion technique described in the protocols section to visualize regions of ion suppression in your chromatogram.[3] If suppression is detected at the retention time of AdoHcy, your sample cleanup protocol needs to be improved.[5]

• Review Sample Preparation: Inefficient extraction can lead to low recovery of AdoHcy. While protein precipitation is fast, its recovery can be lower compared to more rigorous methods like SPE.[9] Ensure your chosen method is validated for AdoHcy recovery.

Frequently Asked Questions (FAQs)

General Concepts

Q1: What is a matrix effect in LC-MS/MS analysis?

A matrix effect is the alteration of ionization efficiency for a target analyte due to the presence of co-eluting components in the sample matrix.[3] These components, which can include salts, proteins, and phospholipids, do not produce a direct signal but can either suppress or enhance the analyte's signal, leading to inaccurate and imprecise quantification.[1][2]

Q2: Why is a stable isotope-labeled internal standard (SIL-IS) so important for AdoHcy quantification?

A SIL-IS (e.g., ²H₄-SAH) is considered the gold standard for quantification because its chemical and physical properties are nearly identical to the analyte (AdoHcy).[1] This means it experiences the same effects during sample preparation and ionization. By tracking the ratio of the analyte to the SIL-IS, you can accurately correct for both sample loss during preparation and signal fluctuations caused by matrix effects.[10]

Q3: What are the primary sources of AdoHcy background signal?

High background for AdoHcy can originate from several sources:

• Contamination in S-adenosyl-L-methionine (AdoMet) reagents: Commercial AdoMet can contain AdoHcy as an impurity.

• Non-enzymatic degradation of AdoMet: AdoMet can degrade into AdoHcy under certain conditions.

• Enzymatic automethylation: The enzyme being studied may automethylate, producing AdoHcy.[11]

Sample Preparation

Q4: What is the best sample preparation method to reduce matrix effects?

The optimal method balances cleanliness, recovery, cost, and throughput.[4]

• Protein Precipitation (PPT): This is a fast, simple, and inexpensive method using a solvent like acetonitrile (B52724) or methanol (B129727) to crash out proteins.[12] However, it is non-selective and does a poor job of removing phospholipids, which are major contributors to matrix effects.[5]

• Solid-Phase Extraction (SPE): SPE is a more selective technique that can provide much cleaner extracts.[4] It is more effective at removing interfering components, leading to reduced matrix effects and improved assay robustness, but it is also more complex and costly.[4][13]

• HybridSPE: This technique combines the simplicity of PPT with the cleanup power of SPE, specifically targeting the removal of phospholipids and proteins.[5]

Q5: Should I use Protein Precipitation (PPT) or Solid-Phase Extraction (SPE)?

The choice depends on your assay requirements.[4] For research applications where high throughput is needed and some matrix effect can be tolerated (and corrected with a SIL-IS), PPT may be sufficient. For regulated bioanalysis or assays requiring the lowest possible limits of detection, the superior cleanup of SPE is often necessary to ensure accuracy and robustness.[4]

Data & Protocols

Comparison of Sample Preparation Methods

The following table summarizes the key differences between Protein Precipitation and Solid-Phase Extraction for reducing matrix effects in bioanalysis.

Feature	Protein Precipitation (PPT)	Solid-Phase Extraction (SPE)
Selectivity	Low. Removes proteins but leaves salts and phospholipids.[5]	High. Can selectively isolate analytes and remove a wide range of interferences.[4]
Matrix Effect Reduction	Minimal. High risk of ion suppression from remaining phospholipids.[5]	Excellent. Significantly reduces matrix effects by providing cleaner extracts.[4][13]
Recovery	Can be variable and lower than SPE.[5] Recovery for SAM/SAH has been reported around 50%.[9]	Generally higher and more consistent, though method development is required.[13]
Cost & Throughput	Low cost, high throughput.[12]	Higher cost, more labor-intensive, lower throughput.[4]
Ideal Use Case	High-throughput screening, non-regulated research where a SIL-IS is used.	Regulated bioanalysis, assays requiring high sensitivity and accuracy.[4]

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effect (Post-Extraction Spiking)

This method, considered the "golden standard," quantifies the extent of ion suppression or enhancement.[3]

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike AdoHcy and the SIL-IS into the final chromatography mobile phase or reconstitution solvent.

  • Set B (Post-Spike Sample): Process blank biological matrix (e.g., plasma from 6 different sources) through your entire sample preparation procedure. Spike AdoHcy and the SIL-IS into the final, extracted blank matrix.

  • Set C (Pre-Spike Sample): Spike AdoHcy and the SIL-IS into the blank biological matrix before starting the sample preparation procedure.

• Analyze Samples: Inject all samples onto the LC-MS/MS system.

• Calculate Matrix Factor (MF) and Recovery (RE):

  • Matrix Factor (MF) = (Peak Area in Set B) / (Peak Area in Set A)

    • An MF < 1 indicates ion suppression.[3]

    • An MF > 1 indicates ion enhancement.[3]

    • An MF = 1 indicates no matrix effect.

  • Recovery (RE) % = [(Peak Area in Set C) / (Peak Area in Set B)] * 100

• Calculate IS-Normalized MF: To assess how well the internal standard corrects for matrix effects, calculate the IS-Normalized MF:

  • IS-Normalized MF = (MF of Analyte) / (MF of SIL-IS)

  • A value close to 1 indicates effective compensation by the SIL-IS.

Protocol 2: Protein Precipitation (PPT) with Acetonitrile

This is a common, straightforward method for sample cleanup.[12]

• Aliquot Sample: Pipette 50 µL of your biological sample (e.g., plasma) into a microcentrifuge tube.

• Add Internal Standard: Add your SIL-IS solution to the sample.

• Precipitate Proteins: Add 150 µL (a 3:1 ratio) of ice-cold acetonitrile containing 0.1% formic acid to the sample. The acid helps to improve precipitation and analyte stability.

• Vortex: Vortex the mixture vigorously for 30-60 seconds to ensure complete protein precipitation.

• Centrifuge: Centrifuge the tubes at high speed (e.g., >14,000 x g) for 10 minutes at 4°C to pellet the precipitated proteins.

• Collect Supernatant: Carefully transfer the supernatant to a clean tube or a 96-well plate, being careful not to disturb the protein pellet.

• Evaporate & Reconstitute (Optional but Recommended): Evaporate the supernatant to dryness under a stream of nitrogen. Reconstitute the residue in your initial mobile phase. This step helps to concentrate the analyte and ensures compatibility with the LC system.

• Analyze: Inject the final sample into the LC-MS/MS system.

Visual Guides

Troubleshooting Workflow for AdoHcy Quantification

The following diagram provides a logical decision-making process for troubleshooting common issues in AdoHcy quantification.

Caption: Troubleshooting decision tree for addressing matrix effects.

General Workflow for Sample Preparation and Analysis

This diagram illustrates a typical workflow from sample collection to data analysis, highlighting key stages for controlling matrix effects.

Caption: Standard LC-MS/MS workflow for AdoHcy quantification.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. zefsci.com [zefsci.com]
• 3. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. Quantitation of S-Adenosylmethionine and S-Adenosylhomocysteine in Plasma Using Liquid Chromatography-Electrospray Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Development and validation of an LC-MS/MS assay for the quantification of the trans-methylation pathway intermediates S-adenosylmethionine and S-adenosylhomocysteine in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ssi.shimadzu.com [ssi.shimadzu.com]
• 9. mdpi.com [mdpi.com]
• 10. welchlab.com [welchlab.com]
• 11. Sources of S-adenosyl-L-homocysteine background in measuring protein arginine N-methyltransferase activity using tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Comparison of different serum sample extraction methods and their suitability for mass spectrometry analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Comparison of different protein precipitation and solid-phase extraction protocols for the study of the catabolism of peptide drugs by LC-HRMS - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: S-adenosyl-L-homocysteine (SAH) Analysis

Welcome to the technical support center for the analysis of S-adenosyl-L-homocysteine (SAH) in biological samples. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals ensure the stability and accurate quantification of SAH in their experiments.

Frequently Asked Questions (FAQs)

Q1: Why is S-adenosyl-L-homocysteine (SAH) unstable in biological samples?

A1: S-adenosyl-L-homocysteine (SAH) is a product of S-adenosylmethionine (SAM)-dependent methylation reactions and is an inhibitor of these reactions.[1][2] Its instability in biological samples is primarily due to two factors:

• Enzymatic Activity: The enzyme SAH hydrolase catalyzes the reversible hydrolysis of SAH to homocysteine and adenosine.[2] In conditions where homocysteine accumulates, the reaction can be driven in reverse, leading to an increase in SAH concentration.[2]

• Conversion from SAM: S-adenosylmethionine (SAM) is chemically unstable and can degrade to SAH, especially under neutral or alkaline conditions.[3] This conversion can artificially elevate SAH levels in a sample if not properly handled.

The ratio of SAM to SAH, often referred to as the "methylation index," is a critical indicator of cellular methylation capacity.[1][4] Therefore, preventing interconversion and degradation is crucial for accurate measurement.

Q2: What are the immediate steps I should take after collecting biological samples to ensure SAH stability?

A2: Immediate and proper handling of samples post-collection is critical to prevent significant changes in SAH levels. For tissue samples, metabolic changes can occur within seconds to minutes due to ischemia.[1]

Key immediate actions include:

• Rapid Cooling: Place samples on ice immediately after collection to reduce enzymatic activity.[5]

• Acidification (for plasma/serum): Acidifying plasma or serum samples with acetic acid to a pH of 4.5-5.0 can stabilize both SAM and SAH for extended periods.[1]

• Centrifugation: For blood samples, immediate centrifugation to separate plasma or serum from blood cells is necessary to prevent the release of homocysteine and subsequent formation of SAH.[6]

• Flash-Freezing: For tissue samples, flash-freezing in liquid nitrogen is the preferred method to halt metabolic processes instantly.[5]

Q3: What are the recommended long-term storage conditions for samples intended for SAH analysis?

A3: For long-term storage, samples should be kept at ultra-low temperatures.

• -80°C Storage: Storing plasma, serum, and tissue homogenates at -80°C is the standard recommendation.[1][5] However, it's important to note that even at this temperature, some degradation can occur over extended periods. One study observed a 40% decrease in the SAM/SAH ratio in liver tissues after 2 months of storage at -80°C.[1]

• Avoid -20°C: Storage at -20°C is not recommended as significant degradation of SAH and SAM can occur.[1][7]

• Minimize Freeze-Thaw Cycles: Repeated freezing and thawing of samples should be avoided as it can lead to degradation of analytes.[8] It is advisable to aliquot samples into smaller volumes for single-use.

Troubleshooting Guides

Issue 1: Inconsistent or non-reproducible SAH measurements.

Potential Cause	Troubleshooting Step
Variable sample handling procedures	Standardize the entire workflow from sample collection to analysis. Ensure consistent timing for each step, especially the duration between collection and processing.
Inadequate temperature control	Always keep samples on ice during processing.[5] Use pre-chilled tubes and solutions. Perform extractions in a cold room if possible.
Matrix effects in LC-MS/MS analysis	Biological matrices like plasma and urine can cause ion suppression or enhancement, leading to inaccurate quantification.[3][9] Incorporate a stable isotope-labeled internal standard (SIL-IS) for SAH in your assay to normalize for these effects.[10]
Improper storage	Ensure samples are stored at -80°C and that the freezer temperature is stable. Avoid storing samples in the door of the freezer. Aliquot samples to prevent multiple freeze-thaw cycles.

Issue 2: Artificially high SAH levels observed.

Potential Cause	Troubleshooting Step
Degradation of SAM to SAH	Acidify plasma/serum samples immediately after collection to a pH of 4.5-5.0 with acetic acid to stabilize both SAM and SAH.[1]
Delayed processing of blood samples	Process blood samples as quickly as possible. If immediate centrifugation is not possible, consider using specialized collection tubes like acidic citrate (B86180) tubes, which can help stabilize homocysteine and its precursors.[11][12]
Ischemia in tissue samples	Minimize the time between tissue collection and freezing. In one study, a 2-minute incubation of liver tissue at 25°C resulted in a 60% increase in SAH concentration.[1]

Experimental Protocols & Data

Protocol: Stabilization of SAH in Plasma

• Blood Collection: Collect whole blood in tubes containing an anticoagulant (e.g., EDTA).

• Immediate Cooling: Place the collection tubes on ice immediately.

• Centrifugation: Within 15 minutes of collection, centrifuge the blood at 2,000 x g for 15 minutes at 4°C to separate the plasma.

• Plasma Collection: Carefully aspirate the plasma supernatant without disturbing the buffy coat or red blood cells.

• Acidification: For every 1 mL of plasma, add 10 µL of 1M acetic acid to lower the pH to approximately 4.5-5.0. Mix gently.

• Storage: Aliquot the acidified plasma into cryovials and store immediately at -80°C until analysis.

Quantitative Data Summary: SAH Stability in Biological Samples

Sample Type	Storage Condition	Duration	Observed Change in SAH or SAM/SAH Ratio	Reference
Untreated Plasma	Room Temperature	3 hours	Marked decrease in SAM and increase in SAH	[1]
Untreated Plasma	-20°C	1 month	Marked decrease in SAM and increase in SAH	[1]
Acidified Plasma (pH 4.5-5.0)	Not specified	At least 4 months	SAM and SAH stabilized	[1]
Liver Tissue	25°C	2 minutes	60% increase in SAH, 48.1% decrease in SAM/SAH ratio	[1]
Liver Tissue	4°C	5 minutes	33.8% decrease in SAM/SAH ratio	[1]
Liver Tissue	-80°C	2 months	39.8% decrease in SAM/SAH ratio	[1]
Liver Tissue	-80°C	6 months	51.9% decrease in SAM/SAH ratio	[1]
Whole Blood (EDTA tube)	Room Temperature	24 hours	1.8-fold increase in Homocysteine, SAH also increased	[11]

Visualizations

Caption: Recommended workflow for stabilizing SAH in blood and tissue samples.

Caption: Biochemical pathway of SAH metabolism and sources of instability.

References

• 1. Determination of S-Adenosylmethionine and S-Adenosylhomocysteine by LC–MS/MS and evaluation of their stability in mice tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 2. S-adenosyl-L-homocysteine hydrolase and methylation disorders: Yeast as a model system - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Analysis of S-Adenosylmethionine and S-Adenosylhomocysteine: Method Optimisation and Profiling in Healthy Adults upon Short-Term Dietary Intervention - PMC [pmc.ncbi.nlm.nih.gov]
• 4. SAM and SAH: Key Differences, SAM Cycle, and Methylation Regulation - Creative Proteomics Blog [creative-proteomics.com]
• 5. bitesizebio.com [bitesizebio.com]
• 6. researchgate.net [researchgate.net]
• 7. Quantification of serum and urinary S-adenosylmethionine and S-adenosylhomocysteine by stable-isotope-dilution liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. How to Reduce Sample Degradation in Gel Electrophoresis? [eureka.patsnap.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. benchchem.com [benchchem.com]
• 11. Stability of plasma homocysteine, S-adenosylmethionine, and S-adenosylhomocysteine in EDTA, acidic citrate, - Biospecimen Research Database [brd.nci.nih.gov]
• 12. Stability of plasma homocysteine, S-adenosylmethionine, and S-adenosylhomocysteine in EDTA, acidic citrate, and Primavette collection tubes - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming AdoHcyase Inhibitor Specificity Issues

Welcome to the technical support center for researchers working with S-adenosyl-L-homocysteine hydrolase (AdoHcyase or SAHH) inhibitors. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you address challenges related to inhibitor specificity and off-target effects in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of AdoHcyase and why is it a drug target?

A1: S-adenosyl-L-homocysteine hydrolase (AdoHcyase) catalyzes the reversible hydrolysis of S-adenosyl-L-homocysteine (AdoHcy or SAH) into adenosine (B11128) and homocysteine.[1][2] In mammals, this is the only enzyme capable of this reaction.[1] AdoHcy is a product and a potent inhibitor of S-adenosyl-L-methionine (SAM)-dependent methyltransferases.[2] By inhibiting AdoHcyase, intracellular levels of AdoHcy increase, which in turn inhibits cellular methylation reactions that are crucial for various processes, including gene expression and signal transduction. This makes AdoHcyase a significant target for therapeutic intervention in diseases like cancer and viral infections.[3]

Q2: My AdoHcyase inhibitor shows potent activity in a biochemical assay but lacks efficacy in a cell-based assay. What are the possible reasons?

A2: A discrepancy between biochemical and cellular assay results is a common issue. Several factors could be at play:

• Poor Cell Permeability: The inhibitor may not efficiently cross the cell membrane to reach its intracellular target.

• Metabolic Instability: The compound might be rapidly metabolized and inactivated by cellular enzymes.

• Efflux Pump Activity: The inhibitor could be actively transported out of the cell by efflux pumps.

• Off-Target Effects: The inhibitor might be interacting with other cellular components that mask its intended effect on AdoHcyase.[4]

To troubleshoot this, consider performing cell permeability assays, assessing metabolic stability with liver microsomes, and using target engagement assays within the cell, such as the cellular thermal shift assay (CETSA).[4]

Q3: I am observing significant cytotoxicity with my AdoHcyase inhibitor that doesn't seem to be related to its on-target activity. How can I investigate this?

A3: High cytotoxicity at low inhibitor concentrations often suggests off-target effects.[5] The inhibitor may be interacting with other essential cellular proteins.[5] To investigate this, you can:

• Perform a Dose-Response Curve: Determine the concentration at which cytotoxicity occurs and see if it correlates with the IC50 for AdoHcyase inhibition.

• Use a Structurally Related Inactive Analog: If available, an inactive analog of your inhibitor can serve as a negative control to determine if the observed phenotype is due to the specific inhibition of AdoHcyase or an off-target effect.[6]

• Identify Off-Targets: Techniques like activity-based protein profiling (ABPP) can help identify other cellular proteins that your inhibitor binds to.[4]

Q4: My inhibitor's potency (IC50) varies between different experimental setups. Why is this happening?

A4: Variations in IC50 values can arise from several factors:

• Enzyme Concentration: For tight-binding inhibitors, the IC50 can be dependent on the enzyme concentration used in the assay.[7]

• Substrate Concentration: For competitive inhibitors, the apparent IC50 will increase with higher substrate concentrations.[7]

• Assay Conditions: Differences in buffer composition, pH, temperature, and incubation times can all affect enzyme activity and inhibitor potency.[2][8]

• Presence of Cofactors: AdoHcyase activity is dependent on NAD+. Variations in its concentration can impact the results.[8]

It is crucial to standardize your assay conditions and report them in detail.

Troubleshooting Guide

Problem 1: Inconsistent results in AdoHcyase activity assays.

• Possible Cause: Instability of assay components, such as the enzyme or substrates. The reaction products might also be inhibiting the enzyme.[9]

• Troubleshooting Steps:

  • Check Enzyme Stability: Ensure the AdoHcyase enzyme is stored correctly and has not lost activity.[1][10]

  • Substrate Quality: Verify the purity and concentration of your AdoHcy substrate.

  • Product Inhibition: Be aware that the accumulation of adenosine and homocysteine can drive the reaction in reverse.[8] Consider using an assay system that removes one of the products as it is formed.[8] For example, adenosine deaminase can be added to break down adenosine.[8]

  • Assay Linearity: Ensure your measurements are taken within the linear range of the enzymatic reaction.

Problem 2: My inhibitor shows inhibition at lower concentrations, but the effect disappears or decreases at higher concentrations.

• Possible Cause: This is an uncommon but reported phenomenon.[11] It could be due to several factors:

  • Inhibitor Aggregation: At higher concentrations, the inhibitor may form aggregates, reducing its effective concentration.

  • Complex Inhibition Mechanism: The inhibitor might have a complex, non-classical inhibition mechanism, such as uncompetitive inhibition, where its effect is dependent on the substrate concentration.[7][11]

  • Allosteric Effects: The inhibitor might bind to an allosteric site, and at higher concentrations, a second molecule could bind and have an opposing effect.[11]

• Troubleshooting Steps:

  • Test Higher Concentrations: Carefully extend the concentration range of your inhibitor to confirm the trend.[11]

  • Check for Aggregation: Use dynamic light scattering (DLS) or other methods to check for inhibitor aggregation at high concentrations.

  • Detailed Kinetic Analysis: Perform a full kinetic analysis to determine the mode of inhibition (competitive, non-competitive, uncompetitive).

Problem 3: Difficulty in identifying the specific off-targets of my AdoHcyase inhibitor.

• Possible Cause: Off-target identification can be challenging due to the vast number of potential interacting proteins.

• Troubleshooting Steps:

  • Activity-Based Protein Profiling (ABPP): This is a powerful technique to identify the targets of a small molecule inhibitor in a complex proteome.[4] A competitive ABPP experiment can reveal proteins that are no longer labeled by a broad-spectrum probe in the presence of your inhibitor.[4]

  • Computational Prediction: Use online tools and databases to predict potential off-targets based on the chemical structure of your inhibitor.

  • Literature Review: Thoroughly search the literature for known off-targets of compounds with similar chemical scaffolds.[5]

Data Presentation

Table 1: Comparison of AdoHcyase Inhibitor Screening Assays

Assay Type	Principle	Advantages	Disadvantages
Fluorometric	Measures the free thiol group of homocysteine produced in the reaction using a thiol-reactive probe.[1][10]	High sensitivity, suitable for high-throughput screening (HTS).[1][10]	Prone to interference from compounds that react with thiols.[3]
Colorimetric	Quantifies homocysteine production using Ellman's reagent (DTNB), which produces a colored product.[12]	Simple, cost-effective, and allows for continuous monitoring.[12]	Lower sensitivity compared to fluorometric assays.
Mass Spectrometry	Directly measures the formation of adenosine and homocysteine.[3]	High specificity, avoids issues with fluorescent or colorimetric probes.[3]	Requires specialized equipment, lower throughput than other methods.[3]
HPLC-Based	Separates and quantifies the reaction components (AdoHcy, adenosine, homocysteine) by high-performance liquid chromatography.[13]	Accurate and can measure both forward and reverse reactions.[8][13]	Low throughput, requires significant sample preparation.

Experimental Protocols

Protocol 1: Fluorometric AdoHcyase Inhibitor Screening Assay

This protocol is based on the principle of detecting the free thiol group of homocysteine.[1]

Materials:

• AdoHcyase enzyme

• S-Adenosyl-L-homocysteine (AdoHcy) substrate

• Thiol-reactive fluorescent probe

• Assay buffer (e.g., 50 mM potassium phosphate, pH 7.2, 1 mM EDTA)

• Test inhibitors dissolved in DMSO

• 96-well black microplate

• Fluorescence microplate reader

Procedure:

• Prepare a reaction mixture containing the AdoHcyase enzyme and the fluorescent probe in the assay buffer.

• Add the test inhibitor at various concentrations to the wells of the microplate. Include a positive control (known inhibitor) and a negative control (DMSO vehicle).

• Pre-incubate the enzyme with the inhibitor for a defined period (e.g., 15 minutes) at room temperature.

• Initiate the reaction by adding the AdoHcy substrate to all wells.

• Monitor the increase in fluorescence over time using a microplate reader (e.g., Ex/Em = 400/465 nm).[1]

• Calculate the initial reaction rates and determine the percent inhibition for each inhibitor concentration.

• Plot the percent inhibition against the inhibitor concentration to determine the IC50 value.

Protocol 2: Cellular Thermal Shift Assay (CETSA) for Target Engagement

This protocol helps confirm that the inhibitor binds to AdoHcyase inside intact cells.

Materials:

• Cultured cells expressing AdoHcyase

• Test inhibitor

• Cell lysis buffer

• PBS

• Equipment for heating samples precisely

• SDS-PAGE and Western blotting reagents

• Anti-AdoHcyase antibody

Procedure:

• Treat cultured cells with the test inhibitor or vehicle control for a specified time.

• Harvest and wash the cells with PBS.

• Resuspend the cells in PBS and divide them into aliquots.

• Heat the aliquots to a range of different temperatures for a short period (e.g., 3 minutes).

• Lyse the cells by freeze-thawing or with a lysis buffer.

• Separate the soluble and aggregated protein fractions by centrifugation.

• Analyze the amount of soluble AdoHcyase in each sample by SDS-PAGE and Western blotting using an anti-AdoHcyase antibody.

• Plot the amount of soluble AdoHcyase as a function of temperature. A shift in the melting curve to a higher temperature in the presence of the inhibitor indicates target engagement.

Visualizations

Caption: The central role of AdoHcyase in the methylation cycle.

Caption: A workflow for characterizing AdoHcyase inhibitors.

Caption: A logical guide for troubleshooting inhibitor issues.

References

• 1. circcric.com [circcric.com]
• 2. Characterization of human S-adenosyl-homocysteine hydrolase in vitro and identification of its potential inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Identification of AHCY inhibitors using novel high-throughput mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Methods to validate Hsp90 inhibitor specificity, to identify off-target effects, and to rethink approaches for further clinical development - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Mechanism of Action Assays for Enzymes - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Regulation of S-Adenosylhomocysteine Hydrolase by Lysine Acetylation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 10. tribioscience.com [tribioscience.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Frontiers | S-Adenosyl-L-Homocysteine Hydrolase Inhibition by a Synthetic Nicotinamide Cofactor Biomimetic [frontiersin.org]

Technical Support Center: Refining Protocols for AdoHcy Analysis in Limited Sample Volumes

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the analysis of S-adenosyl-L-homocysteine (AdoHcy) from limited sample volumes. It includes detailed troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the critical pre-analytical factors to consider when analyzing AdoHcy in small volume samples?

A1: Several pre-analytical factors can significantly impact the accuracy and reproducibility of AdoHcy measurements, especially in limited sample volumes. Key considerations include:

• Sample Collection and Handling: The choice of collection tube can affect AdoHcy stability. For blood samples, while EDTA is common, acidic citrate (B86180) tubes may offer better stabilization of AdoHcy and related metabolites by inhibiting enzymatic activity.[1][2][3] Immediate processing or appropriate storage is crucial to prevent changes in metabolite levels.

• Storage Conditions: AdoHcy is susceptible to degradation. Samples should be processed quickly and stored at -80°C to minimize analyte degradation.[4][5][6] Repeated freeze-thaw cycles should be avoided as they can lead to a decrease in the S-adenosylmethionine (SAM) to AdoHcy ratio.[7][8]

• Sample Stability: AdoHcy is more stable under acidic conditions.[5] Acidification of plasma samples can help preserve the integrity of AdoHcy during storage and handling.[4][8]

Q2: Which analytical method is most suitable for quantifying AdoHcy in limited sample volumes?

A2: The choice of analytical method depends on the required sensitivity, specificity, and available instrumentation. For limited sample volumes, two primary methods are recommended:

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is considered the gold standard for AdoHcy quantification due to its high sensitivity and specificity, allowing for the analysis of low nanomolar concentrations in small sample volumes (e.g., 20 µL of plasma).[6][8][9]

• Fluorescence-Based Assays: These assays offer a sensitive alternative, often in a high-throughput format.[10][11][12][13] They typically involve enzymatic reactions that lead to a fluorescent product, which can be measured to determine AdoHcy concentration.

Q3: What are "matrix effects" in LC-MS/MS analysis of AdoHcy and how can they be minimized?

A3: Matrix effects are a common issue in LC-MS/MS analysis where components of the biological sample (the "matrix") interfere with the ionization of the analyte of interest, leading to ion suppression or enhancement.[14][15][16][17] This can significantly impact the accuracy and reproducibility of AdoHcy quantification.[14][15]

To minimize matrix effects:

• Effective Sample Preparation: Use robust extraction methods, such as protein precipitation followed by solid-phase extraction (SPE), to remove interfering substances.[18][19]

• Chromatographic Separation: Optimize the liquid chromatography method to separate AdoHcy from co-eluting matrix components.[6]

• Use of Internal Standards: Employing a stable isotope-labeled internal standard (e.g., d5-AdoHcy) is crucial.[5] The internal standard co-elutes with the analyte and experiences similar matrix effects, allowing for accurate correction of the signal.

Troubleshooting Guides

Issue: Poor Reproducibility of AdoHcy Measurements

Q1: My AdoHcy measurements are not reproducible between replicates. What are the likely causes and how can I troubleshoot this?

A1: Poor reproducibility in AdoHcy measurements can stem from inconsistencies in sample handling, preparation, or the analytical method itself.

Potential Cause	Troubleshooting Steps
Inconsistent Sample Handling	Standardize your sample collection and storage procedures. Ensure all samples are treated identically from collection to analysis. Use of automated liquid handling systems can reduce variability.
Variable Extraction Efficiency	Optimize and validate your sample extraction protocol. Ensure consistent mixing, incubation times, and temperatures.
Pipetting Errors	Calibrate and regularly check your pipettes, especially when dealing with small volumes. Use reverse pipetting for viscous samples.
Instrument Instability	Ensure the LC-MS/MS system is properly calibrated and maintained. Monitor system suitability parameters throughout the analytical run.

Issue: Weak or No AdoHcy Signal

Q2: I am observing a very low or no signal for AdoHcy. What should I check?

A2: A weak or absent AdoHcy signal can be due to sample degradation, low analyte concentration, or issues with the analytical method.

Potential Cause	Troubleshooting Steps
AdoHcy Degradation	Ensure samples were properly stored at -80°C and that freeze-thaw cycles were minimized.[4][5] Prepare fresh samples if degradation is suspected.
Low AdoHcy Concentration	AdoHcy is often present at low nanomolar concentrations.[6][8] Consider concentrating the sample extract or using a more sensitive detection method.
Inefficient Extraction	Review and optimize your extraction protocol to ensure efficient recovery of AdoHcy.[5]
Suboptimal LC-MS/MS Parameters	Verify the mass transitions being monitored for AdoHcy (e.g., m/z 385.1 → 136.1).[6] Optimize source parameters, such as ion spray voltage and gas flows, for maximum sensitivity.

Issue: High Background Signal in AdoHcy Measurement

Q3: I am experiencing a high background signal in my AdoHcy analysis. What could be the source and how can I reduce it?

A3: A high background can interfere with accurate quantification and may originate from contamination in the S-adenosyl-L-methionine (AdoMet) reagent or from the non-enzymatic degradation of AdoMet.[20]

Potential Cause	Troubleshooting Steps
AdoHcy Contamination in AdoMet	Use high-purity AdoMet. If contamination is suspected, analyze a blank sample containing only AdoMet to quantify the background AdoHcy.
Non-enzymatic Formation of AdoHcy	Minimize the incubation time of AdoMet at neutral or alkaline pH, as it can degrade to AdoHcy. Prepare AdoMet solutions fresh before use.
Matrix Interferences	Optimize sample cleanup procedures to remove interfering compounds from the sample matrix.[18][19]

Experimental Protocols

Protocol 1: LC-MS/MS for AdoHcy Quantification in Plasma (Limited Volume)

This protocol is adapted for low-volume plasma samples.

1. Sample Preparation (20 µL Plasma)

• To a 1.5 mL microcentrifuge tube, add 20 µL of plasma.

• Add 20 µL of an internal standard solution (e.g., ¹³C₅-AdoHcy).

• Add 100 µL of an extraction solution (e.g., ice-cold methanol (B129727) containing 0.1% formic acid) to precipitate proteins.[8]

• Vortex the mixture for 30 seconds.

• Incubate at -20°C for 20 minutes to enhance protein precipitation.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a new tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitute the dried extract in 50 µL of the initial mobile phase.

2. LC-MS/MS Analysis

• LC Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm) is suitable.

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: A typical gradient would start with a low percentage of mobile phase B, ramping up to elute AdoHcy, followed by a wash and re-equilibration step.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5-10 µL.

• Mass Spectrometry: Operate in positive electrospray ionization (ESI) mode with multiple reaction monitoring (MRM).

  • AdoHcy Transition: m/z 385.1 → 136.1

  • ¹³C₅-AdoHcy Transition: m/z 390.1 → 136.1

Protocol 2: Fluorescence-Based AdoHcy Assay

This protocol describes a general workflow for a coupled-enzyme fluorescence assay.

1. Principle

This assay indirectly measures AdoHcy by converting it to homocysteine, which then reacts with a thiol-reactive fluorescent probe.[10][11]

2. Reagents

• AdoHcy standards

• SAH hydrolase (SAHH)

• Thiol-reactive fluorescent probe (e.g., ThioGlo1)

• Reaction buffer (e.g., phosphate (B84403) buffer, pH 7.4)

3. Assay Procedure

• Prepare AdoHcy standards and samples in the reaction buffer.

• Add SAHH to each well of a microplate to initiate the conversion of AdoHcy to homocysteine and adenosine.

• Incubate at 37°C for a specified time (e.g., 30-60 minutes) to allow for the enzymatic reaction to proceed.

• Add the thiol-reactive fluorescent probe to each well.

• Incubate for a short period (e.g., 5-10 minutes) at room temperature, protected from light.

• Measure the fluorescence intensity using a microplate reader at the appropriate excitation and emission wavelengths for the chosen probe.

• Quantify AdoHcy concentration by comparing the fluorescence of the samples to the standard curve.

Quantitative Data Summary

Table 1: Comparison of Analytical Methods for AdoHcy Quantification

Parameter	LC-MS/MS	Fluorescence-Based Assay
Principle	Separation by chromatography, detection by mass	Enzymatic conversion and fluorescence detection
Sensitivity	High (low nM)[4][8][18]	High (low µM to nM)[11]
Specificity	Very High	Moderate to High (potential for interference)
Sample Volume	Low (as little as 20 µL)[8][21]	Low (microliter range)
Throughput	Moderate	High
Instrumentation	LC system coupled with a tandem mass spectrometer	Microplate reader with fluorescence capabilities

Table 2: Typical LC-MS/MS Parameters for AdoHcy Analysis

Parameter	Typical Value
Ionization Mode	Positive Electrospray Ionization (ESI+)
Precursor Ion (m/z)	385.1
Product Ion (m/z)	136.1
Collision Energy	15-30 eV (instrument dependent)
Declustering Potential	40-60 V (instrument dependent)

Visualizations

Caption: Overview of AdoHcy metabolism and the general workflow for its analysis.

Caption: A decision-making workflow for troubleshooting low AdoHcy signals.

References

• 1. Stability of plasma homocysteine, S-adenosylmethionine, and S-adenosylhomocysteine in EDTA, acidic citrate, - Biospecimen Research Database [brd.nci.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. Stability of plasma homocysteine, S-adenosylmethionine, and S-adenosylhomocysteine in EDTA, acidic citrate, and Primavette collection tubes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Determination of S-Adenosylmethionine and S-Adenosylhomocysteine by LC–MS/MS and evaluation of their stability in mice tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. mdpi.com [mdpi.com]
• 9. Development and validation of an LC-MS/MS assay for the quantification of the trans-methylation pathway intermediates S-adenosylmethionine and S-adenosylhomocysteine in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A fluorescence-based assay for the measurement of S-adenosylhomocysteine hydrolase activity in biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. A general fluorescence-based coupled assay for S-adenosylmethionine-dependent methyltransferases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Fluorescence-Based Portable Assays for Detection of Biological and Chemical Analytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 16. nebiolab.com [nebiolab.com]
• 17. files01.core.ac.uk [files01.core.ac.uk]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. Sources of S-adenosyl-L-homocysteine background in measuring protein arginine N-methyltransferase activity using tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Fully validated LC-MS/MS method for quantification of homocysteine concentrations in samples of human serum: a new approach - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Strategies to Minimize Variability in AdoHcy Measurements

Welcome to the technical support center for S-adenosyl-L-homocysteine (AdoHcy) experimental analysis. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting common issues and minimizing variability in AdoHcy measurements.

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of variability in AdoHcy measurements?

A1: Variability in AdoHcy quantification can stem from several stages of the experimental workflow. The main sources include:

• Pre-analytical Factors: This is the most significant source of error and includes sample collection, handling, and storage.[1] The choice of anticoagulant, the temperature and duration before sample processing, and storage conditions can all significantly impact AdoHcy levels.[2][3]

• Analytical Factors: The analytical method used (e.g., LC-MS/MS, ELISA) has inherent variability.[4] Instrument calibration, the use of appropriate internal standards, and matrix effects can all contribute to measurement differences.[5][6]

• Post-analytical Factors: Data processing, including peak integration and statistical analysis, can introduce variability if not performed consistently.

Q2: How critical is the timing between blood collection and plasma separation?

A2: It is extremely critical. Delays in separating plasma from blood cells can lead to a significant increase in homocysteine levels, at a rate of about 10% per hour when left at room temperature.[7] This is due to the continued metabolic activity of erythrocytes, which produce and export homocysteine into the plasma.[8] Since AdoHcy is metabolically linked to homocysteine, this can alter the AdoHcy concentration and the critical S-adenosylmethionine (AdoMet) to AdoHcy ratio.[9] To minimize this, blood samples should be centrifuged to separate plasma as soon as possible after collection, ideally within 30 minutes.[7]

Q3: What is the recommended procedure for storing plasma and tissue samples for AdoHcy analysis?

A3: Proper storage is crucial for maintaining the integrity of AdoHcy.

• Plasma: After separation, plasma should be stored at -80°C for long-term stability.[2] Acidification of the plasma to a pH of 4.5-5.0 with acetic acid can help stabilize both AdoMet and AdoHcy for at least 4 months.[2] Avoid repeated freeze-thaw cycles by aliquoting samples before freezing.[4]

• Tissues: Tissue samples are highly susceptible to post-excision metabolic changes.[2] They should be flash-frozen in liquid nitrogen immediately after collection and stored at -80°C. Even short delays at room temperature or 4°C can lead to significant decreases in the AdoMet/AdoHcy ratio.[2]

Q4: Which analytical method is considered the gold standard for AdoHcy quantification?

A4: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is widely considered the gold standard for the quantification of AdoHcy.[5][10] This method offers high sensitivity, specificity, and the ability to simultaneously measure related metabolites like AdoMet.[11] The use of stable-isotope labeled internal standards in LC-MS/MS helps to correct for matrix effects and variations in sample preparation and instrument response, leading to more accurate and precise measurements.[6]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Action(s)
High variability between replicate samples	Inconsistent sample handling (e.g., different times on ice).	Standardize the entire sample collection and processing workflow. Ensure all samples are treated identically.
Pipetting errors during sample preparation or standard dilution.	Calibrate pipettes regularly. Use reverse pipetting for viscous solutions.
Instrument instability.	Perform system suitability tests before each run. Check for pressure fluctuations and consistent retention times.
Low AdoHcy recovery	Inefficient protein precipitation or extraction.	Optimize the protein precipitation method (e.g., type of organic solvent, temperature, incubation time).
Degradation of AdoHcy during sample preparation.	Keep samples on ice throughout the process. Use acidic conditions to improve stability.
Adsorption of AdoHcy to labware.	Use low-binding microcentrifuge tubes and pipette tips.
Poor chromatographic peak shape	Column contamination or degradation.	Flush the column with a strong solvent. If the problem persists, replace the column.
Inappropriate mobile phase composition.	Ensure the mobile phase is properly prepared and degassed. Optimize the gradient for better peak resolution.
Sample matrix effects.	Implement a more rigorous sample clean-up procedure, such as solid-phase extraction (SPE).[11]
Inconsistent results across different experimental batches	Variation in reagent quality.	Use reagents from the same lot for the entire study, if possible. Prepare fresh solutions regularly.
Drifting instrument calibration.	Calibrate the mass spectrometer before each batch of samples. Use fresh calibration standards.
Differences in sample collection or storage conditions.	Strictly adhere to standardized protocols for all sample handling and storage.

Experimental Protocols

Detailed Protocol for LC-MS/MS Quantification of AdoHcy in Human Plasma

This protocol is a synthesized example based on common practices in the field.[6][10]

1. Sample Preparation (Protein Precipitation)

• Thaw frozen plasma samples on ice.

• To a 1.5 mL microcentrifuge tube, add 50 µL of plasma.

• Add 50 µL of an internal standard solution (containing deuterated AdoHcy, e.g., d4-AdoHcy, at a known concentration) in 0.1% formic acid.

• Vortex for 5 seconds.

• Add 200 µL of ice-cold acetonitrile (B52724) to precipitate proteins.

• Vortex thoroughly for 10 seconds and incubate at 4°C for 10 minutes.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a new tube for LC-MS/MS analysis.

2. LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column (e.g., Acquity UPLC BEH C18) is commonly used.[11]

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A typical gradient would start with a low percentage of Mobile Phase B, ramping up to elute AdoHcy, followed by a wash and re-equilibration step.

  • Flow Rate: Dependent on the column dimensions, typically in the range of 0.2-0.5 mL/min.

  • Injection Volume: 5-10 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Positive electrospray ionization (ESI+).

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • AdoHcy: m/z 385 → 136[6]

    • d4-AdoHcy (Internal Standard): m/z 389 → 136

3. Data Analysis

• Quantify the peak area of AdoHcy and the internal standard.

• Calculate the ratio of the AdoHcy peak area to the internal standard peak area.

• Generate a standard curve using known concentrations of AdoHcy and the internal standard.

• Determine the concentration of AdoHcy in the samples by interpolating their peak area ratios on the standard curve.

Quantitative Data Summary

Table 1: Impact of Storage Conditions on AdoHcy and Related Metabolites in Liver Tissue [2]

Condition	Change in AdoMet	Change in AdoHcy	Change in AdoMet/AdoHcy Ratio
2 minutes at 25°C	-17%	+60%	-48.1%
5 minutes at 25°C	Not specified	Not specified	-63.2%
5 minutes at 4°C	Not specified	Not specified	-34%
2 months at -80°C	Not specified	Not specified	-39.8%
6 months at -80°C	Not specified	Not specified	-51.9%

Table 2: Impact of Anticoagulant and Storage Time on Plasma Homocysteine [8][12]

Anticoagulant	Storage Time at Room Temperature	Change in Homocysteine Concentration
EDTA	3 hours	+41.9%
EDTA	6 hours	+38%
Acidic Citrate Dextrose	6 hours	Minimized increase

Visualizations

Caption: A generalized workflow for AdoHcy measurement.

Caption: A logical troubleshooting guide for AdoHcy measurement variability.

References

• 1. selectscience.net [selectscience.net]
• 2. Determination of S-Adenosylmethionine and S-Adenosylhomocysteine by LC–MS/MS and evaluation of their stability in mice tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Stability of plasma homocysteine, S-adenosylmethionine, and S-adenosylhomocysteine in EDTA, acidic citrate, - Biospecimen Research Database [brd.nci.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. Quantitation of S-Adenosylmethionine and S-Adenosylhomocysteine in Plasma Using Liquid Chromatography-Electrospray Tandem Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 7. Pre-analytical conditions affecting the determination of the plasma homocysteine concentration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ajms.alameenmedical.org [ajms.alameenmedical.org]
• 9. S-adenosyl-L-homocysteine hydrolase and methylation disorders: Yeast as a model system - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Development and validation of an LC-MS/MS assay for the quantification of the trans-methylation pathway intermediates S-adenosylmethionine and S-adenosylhomocysteine in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Simultaneous quantification of S-adenosyl methionine and S-adenosyl homocysteine in human plasma by stable-isotope dilution ultra performance liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Effects of some pre-analytical conditions on the measurement of homocysteine and cysteine in plasma - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

validating S-adenosylhomocysteine as a biomarker for atherosclerosis

A Comparative Guide for Researchers and Drug Development Professionals

Atherosclerosis, a chronic inflammatory disease characterized by plaque buildup in the arteries, remains a leading cause of cardiovascular disease worldwide. Early and accurate identification of individuals at risk is paramount for effective prevention and treatment. While traditional biomarkers like cholesterol and C-reactive protein (CRP) are widely used, emerging evidence points to S-adenosylhomocysteine (SAH) as a potentially more sensitive and specific indicator of atherosclerotic risk. This guide provides an objective comparison of SAH with other key atherosclerosis biomarkers, supported by experimental data and detailed methodologies, to aid researchers in validating its clinical utility.

Performance Comparison of Atherosclerosis Biomarkers

The utility of a biomarker is determined by its ability to accurately predict disease presence, severity, and future cardiovascular events. Several studies suggest that plasma SAH levels are more closely associated with atherosclerosis than its precursor, homocysteine (Hcy).[1][2] This is significant because while elevated homocysteine is a known risk factor, clinical trials aimed at lowering homocysteine with B vitamins have not consistently resulted in reduced cardiovascular events.[3] This may be because these interventions do not effectively lower SAH levels.[3]

Here, we compare the performance of SAH with other established and emerging biomarkers for atherosclerosis.

Biomarker	Class	Performance Metrics	Key Findings
S-adenosylhomocysteine (SAH)	Methylation Inhibitor	OR for Subclinical Atherosclerosis (highest vs. lowest quartile): 1.279 (95% CI: 1.065–1.535)[4][5]	- More sensitive indicator of cardiovascular disease than homocysteine.[1][3] - Positively correlated with aortic sinus lesion area in animal models (r=0.690, P<0.001).[6] - Elevated levels are associated with endothelial dysfunction and the progression of atherosclerosis.[7]
Homocysteine (Hcy)	Amino Acid	Association with subclinical atherosclerosis becomes non-significant after adjusting for SAH. [4][5]	- Established independent risk factor for cardiovascular disease.[3] - Its toxicity may be secondary to the accumulation of SAH.[4]
High-sensitivity C-reactive protein (hs-CRP)	Inflammatory Marker	HR for Coronary Heart Disease (when elevated with Lp(a)): 1.39 (95% CI: 1.06-1.82)[8]	- A widely used marker of systemic inflammation.[9] - Elevated levels are associated with an increased risk of future cardiovascular events.[10]
Interleukin-6 (IL-6)	Pro-inflammatory Cytokine	Demonstrates high predictive power for mortality in patients undergoing coronary angiography (AUC: 0.638). [10]	- An upstream inflammatory marker that orchestrates the synthesis of hs-CRP.[10] - Associated with dyslipidemia, hypertension, and glucose dysregulation.[9]
Lipoprotein(a) [Lp(a)]	Lipoprotein	HR for Coronary Heart Disease (when elevated with tHcy): 1.58 (95% CI: 1.08-2.30)[8]	- A potent atherogenic lipoprotein.[11] - Elevated levels are an independent risk factor for cardiovascular disease.[11]
Low-density lipoprotein cholesterol (LDL-C)	Lipid	-	- A primary target for atherosclerosis prevention and treatment. - The LDL-C/apoB ratio is an important predictor of significant coronary artery stenosis.

The Pathophysiological Role of SAH in Atherosclerosis

SAH is a critical intermediate in the methionine cycle and a potent inhibitor of S-adenosylmethionine (SAM)-dependent methyltransferases. The ratio of SAM to SAH, often referred to as the "methylation index," is a key indicator of cellular methylation capacity. An elevated level of SAH disrupts this balance, leading to global and gene-specific DNA hypomethylation and altered histone methylation. These epigenetic modifications can promote atherosclerosis through several mechanisms.[4]

One key mechanism involves the epigenetic regulation of endoplasmic reticulum (ER) stress.[6] Elevated SAH has been shown to decrease the expression of histone methyltransferases, leading to reduced methylation of histone H3 lysine (B10760008) 9 (H3K9me3) at the promoters of ER stress marker genes like GRP78 and CHOP.[6][12] This results in the activation of the unfolded protein response and subsequent inflammation, apoptosis, and lipid accumulation within the arterial wall.

Furthermore, SAH-induced hypomethylation of the p66shc gene promoter leads to its overexpression.[7] p66shc is a critical mediator of oxidative stress, and its activation contributes to endothelial dysfunction, a key initiating event in atherosclerosis.[7]

Caption: Signaling pathway of SAH in atherosclerosis.

Experimental Protocols

Accurate and reproducible measurement of plasma SAH is crucial for its validation as a biomarker. Several methods have been developed, with liquid chromatography-tandem mass spectrometry (LC-MS/MS) being the most widely used due to its high sensitivity and specificity.

Measurement of Plasma SAH by LC-MS/MS

This protocol is a synthesis of methodologies described in the literature.[13][14][15][16]

1. Sample Preparation (Protein Precipitation)

• Pipette 20 µL of plasma into a microcentrifuge tube.

• Add 180 µL of an internal standard solution (e.g., ²H₄-SAH in mobile phase A).

• Vortex for 5 minutes and incubate at 4°C for 10 minutes.

• Add 550 µL of ice-cold acetone.

• Vortex for 10 minutes and incubate at 4°C for another 10 minutes.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a new tube or a 96-well plate for analysis.

2. LC-MS/MS Analysis

• Liquid Chromatography:

  • Column: C18 reverse-phase column (e.g., 2.0 mm x 250 mm, 5 µm).

  • Mobile Phase A: 10 mmol/L ammonium (B1175870) formate (B1220265) buffer (pH 3.4) in water.

  • Mobile Phase B: Acetonitrile.

  • Flow Rate: 0.20 mL/min.

  • Gradient: A suitable gradient to separate SAH from other plasma components.

  • Injection Volume: 3 µL.

• Tandem Mass Spectrometry:

  • Ionization Mode: Positive electrospray ionization (ESI+).

  • Monitoring Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • SAH: m/z 385 → 136

    • ²H₄-SAH (Internal Standard): m/z 389 → 136

3. Quantification

• Generate a calibration curve using known concentrations of SAH standards.

• Quantify the SAH concentration in the plasma samples by comparing the peak area ratio of SAH to the internal standard against the calibration curve.

Caption: Experimental workflow for SAH measurement.

Conclusion

The available evidence strongly suggests that S-adenosylhomocysteine is a promising biomarker for atherosclerosis, potentially offering greater sensitivity than homocysteine. Its direct mechanistic link to epigenetic dysregulation, endothelial dysfunction, and ER stress provides a strong biological rationale for its role in the pathogenesis of atherosclerosis. While further large-scale clinical validation is required to establish definitive clinical cutoff values and assess its utility in diverse populations, the data presented in this guide underscores the importance of including SAH in future cardiovascular research and drug development programs. The detailed experimental protocols provided herein offer a standardized approach for its accurate measurement, facilitating the generation of comparable data across different studies.

References

• 1. ahajournals.org [ahajournals.org]
• 2. Notable epigenetic role of hyperhomocysteinemia in atherogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Role of S-adenosylhomocysteine in cardiovascular disease and its potential epigenetic mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | Higher S-adenosylhomocysteine and lower ratio of S-adenosylmethionine to S-adenosylhomocysteine were more closely associated with increased risk of subclinical atherosclerosis than homocysteine [frontiersin.org]
• 5. Higher S-adenosylhomocysteine and lower ratio of S-adenosylmethionine to S-adenosylhomocysteine were more closely associated with increased risk of subclinical atherosclerosis than homocysteine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ahajournals.org [ahajournals.org]
• 7. ahajournals.org [ahajournals.org]
• 8. Lipoprotein(a), high-sensitivity c-reactive protein, homocysteine and cardiovascular disease in the Multi-Ethnic Study of Atherosclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. mdpi.com [mdpi.com]
• 11. Association of Lipoprotein(a) With Major Adverse Cardiovascular Events Across hs-CRP: A Systematic Review and Meta-Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Metabolites and metabolism in vascular calcification: links between adenosine signaling and the methionine cycle - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Quantification of Plasma S-adenosylmethionine and S-adenosylhomocysteine Using Liquid Chromatography-Electrospray-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Quantification of Plasma S-adenosylmethionine and S-adenosylhomocysteine Using Liquid Chromatography-Electrospray-Tandem Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 15. Development and validation of an LC-MS/MS assay for the quantification of the trans-methylation pathway intermediates S-adenosylmethionine and S-adenosylhomocysteine in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]

A Comparative Analysis of Plasma AdoHcy and Homocysteine as Vascular Disease Indicators

For Researchers, Scientists, and Drug Development Professionals

The roles of S-adenosylhomocysteine (AdoHcy) and its metabolic product, homocysteine (Hcy), in the pathogenesis of vascular disease have been the subject of extensive research. While elevated total homocysteine (tHcy) is a well-established independent risk factor for cardiovascular disease, recent evidence suggests that its precursor, AdoHcy, may serve as a more sensitive and mechanistically relevant indicator.[1][2] This guide provides an objective comparison of plasma AdoHcy and homocysteine, supported by experimental data, to aid researchers in the selection and interpretation of these biomarkers in the context of vascular disease.

At a Glance: AdoHcy vs. Homocysteine

Elevated levels of both AdoHcy and homocysteine are associated with vascular disease, but they are believed to contribute to pathology through distinct, albeit related, mechanisms. Homocysteine is thought to induce endothelial dysfunction through oxidative stress and other pathways.[3] AdoHcy, on the other hand, is a potent inhibitor of S-adenosylmethionine (SAM)-dependent methyltransferases.[1] Its accumulation, often a consequence of high homocysteine levels, can lead to global DNA hypomethylation, altering gene expression profiles in vascular cells and promoting an atherosclerotic phenotype.[2][4][5]

Some studies suggest that AdoHcy may be a more sensitive marker for vascular disease than homocysteine, with a smaller overlap in plasma concentrations between healthy individuals and patients with vascular conditions.[1]

Quantitative Data Comparison

The following table summarizes findings from studies investigating the association between plasma concentrations of AdoHcy, homocysteine, and vascular disease.

Biomarker	Study Population	Key Findings	Reference
Plasma AdoHcy	17 patients with vascular disease vs. 15 healthy controls	Patients had significantly higher median AdoHcy levels (38.8 nmol/L) compared to controls (27.6 nmol/L).	--INVALID-LINK--
1003 patients undergoing coronary angiography	For each 1-SD increase in log-transformed AdoHcy, the adjusted hazard ratio for cardiovascular events was 3.38 (95% CI: 2.12, 5.39).	--INVALID-LINK--
Plasma Homocysteine	17 patients with vascular disease vs. 15 healthy controls	Patients had significantly higher median total homocysteine levels (12.8 µmol/L) compared to controls (10.9 µmol/L).	--INVALID-LINK--
Meta-analysis of prospective studies	For each 5 µmol/L increment in homocysteine, the pooled relative risk for cardiovascular mortality was 1.32 (95% CI: 1.08–1.61).	--INVALID-LINK--
45 patients with coronary heart disease vs. 35 healthy controls	The odds ratio for coronary heart disease in patients with elevated fasting homocysteine was 1.85 (95% CI: 1.3-2.5).	--INVALID-LINK--

Signaling Pathways and Experimental Workflows

To provide a clearer understanding of the underlying biology and laboratory procedures, the following diagrams illustrate the key metabolic pathway and a general experimental workflow for biomarker analysis.

References

• 1. S-Adenosylhomocysteine: a better indicator of vascular disease than homocysteine? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. Quantitative, multiplexed workflow for deep analysis of human blood plasma and biomarker discovery by mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]
• 5. Hyperhomocysteinaemia is an independent risk factor for peripheral arterial disease in a Chinese Han population - PMC [pmc.ncbi.nlm.nih.gov]

The Correlation Between SAM/SAH Ratio and DNA Methyltransferase Activity: A Comparative Guide

The ratio of S-adenosylmethionine (SAM) to S-adenosylhomocysteine (B1680485) (SAH) is a critical determinant of cellular methylation capacity and plays a pivotal role in regulating the activity of DNA methyltransferases (DNMTs). This guide provides an objective comparison of the interplay between the SAM/SAH ratio and DNMT activity, supported by experimental data and detailed methodologies for researchers, scientists, and drug development professionals.

The Biochemical Basis of the SAM/SAH Ratio's Influence on DNMT Activity

DNA methylation, a fundamental epigenetic modification, is catalyzed by DNMTs, which transfer a methyl group from a donor molecule to a DNA base, typically cytosine. The universal methyl donor for this reaction is S-adenosylmethionine (SAM).[1][2][3] Upon donating its methyl group, SAM is converted to S-adenosylhomocysteine (SAH).[1][4][5]

Crucially, SAH acts as a potent competitive inhibitor of DNMTs.[1][4][5][6][7][8] An accumulation of SAH in the cell can, therefore, significantly hinder DNMT activity, leading to a state of global hypomethylation.[8][9] Consequently, the intracellular ratio of SAM to SAH, often referred to as the "methylation index," is a sensitive indicator of the cell's potential to carry out DNA methylation.[1][8] A high SAM/SAH ratio favors robust DNMT activity and maintenance of DNA methylation patterns, while a low ratio leads to the inhibition of these enzymes.[4]

The One-Carbon Metabolism Pathway and DNMT Regulation.

Quantitative Relationship Between SAM/SAH Ratio and DNA Methylation

Experimental evidence from various models demonstrates a strong correlation between the SAM/SAH ratio and global DNA methylation status. A decrease in this ratio, particularly when driven by an increase in SAH, is consistently associated with DNA hypomethylation.[9]

Biological System	Experimental Condition	SAM (nmol/mg protein)	SAH (nmol/mg protein)	SAM/SAH Ratio	Global DNA Methylation Status	Reference
Mouse Embryos (E9.5)	Normal Development	1.98	0.031	~64	Baseline	[5]
Mouse Embryos (E10.5)	Normal Development	2.78	0.057	~49	Baseline (relative decrease in ratio)	[5]
Cbs+/- Mice	Methyl-deficient diet	Decreased	Increased	Decreased	Hypomethylation	[9]
Mthfr+/- Mice	High methionine/low folate diet	-	Increased	Decreased	Hypomethylation in brain	[10]
ApoE-/- Mice	Atherogenic Diet	Increased	Increased	Increased	Hypomethylation of specific genes	[11]

Note: The study on ApoE-/- mice showed an unusual case where an increased SAM/SAH ratio correlated with hypomethylation of specific genes, suggesting that the relationship can be complex and gene-specific under certain pathological conditions.[11]

Experimental Protocols

1. Quantification of SAM and SAH in Biological Samples via LC-MS/MS

This protocol provides a general framework for the sensitive and accurate measurement of SAM and SAH using liquid chromatography-tandem mass spectrometry (LC-MS/MS), which is considered the gold standard.[5][12][13]

• Sample Preparation:

  • Thaw frozen tissue, cell pellets, or plasma samples on ice.

  • Homogenize tissue or lyse cells in a cold acidic solution (e.g., 0.4 M perchloric acid) to precipitate proteins and stabilize SAM.[13]

  • Add a known concentration of a stable isotope-labeled internal standard (e.g., ²H₃-SAM and ¹³C₅-SAH) to the homogenate.[12][14] This is crucial for accurate quantification by correcting for sample loss and matrix effects.[12]

  • Vortex the mixture vigorously.

  • Centrifuge at high speed (e.g., 14,000 x g) at 4°C to pellet the precipitated proteins.[15]

  • Transfer the supernatant to a new tube for analysis.[14][15] For some methods, a solid-phase extraction step may be used for further purification.[12]

• LC-MS/MS Analysis:

  • Chromatographic Separation: Use a suitable column (e.g., porous graphitic carbon or pentafluorophenyl) to achieve chromatographic separation of SAM and SAH.[5][13] Employ a gradient elution with a mobile phase containing an acidic modifier like formic acid to ensure good peak shape and ionization efficiency.[12]

  • Mass Spectrometry: Operate the mass spectrometer in positive ion mode using Multiple Reaction Monitoring (MRM).[12] Monitor the specific precursor-to-product ion transitions for SAM, SAH, and their respective internal standards.

  • Quantification: Generate a calibration curve by plotting the peak area ratio of the analyte to its internal standard against the concentration of calibration standards.[12][13] Calculate the concentration of SAM and SAH in the samples from this curve.

2. In Vitro DNA Methyltransferase Activity Assay

This protocol describes a common method to measure the activity of DNMTs, such as DNMT1.

• Reaction Setup:

  • Prepare a reaction buffer containing Tris-HCl, EDTA, and DTT.

  • In a reaction tube, combine the purified recombinant DNMT enzyme, a DNA substrate (e.g., a synthetic oligonucleotide containing CpG sites), and varying concentrations of SAH to test for inhibition.

  • Initiate the reaction by adding a fixed concentration of SAM. A common approach uses radioactively labeled [³H]-SAM for easy detection.

  • Incubate the reaction at 37°C for a specified period (e.g., 1 hour).

• Detection and Quantification:

  • Stop the reaction by adding a stop solution (e.g., containing proteinase K).

  • Spot the reaction mixture onto a filter paper or membrane that binds DNA.

  • Wash the filter paper extensively to remove unincorporated [³H]-SAM.

  • Measure the amount of radioactivity incorporated into the DNA substrate using a scintillation counter.

  • The amount of incorporated radioactivity is directly proportional to the DNMT activity. Plot the activity against the concentration of SAH to determine the inhibitory effect.

Workflow for Correlating SAM/SAH Ratio and DNMT Activity.

Comparison of Measurement Techniques

Technique	Analyte(s)	Principle	Advantages	Disadvantages
LC-MS/MS	SAM & SAH	Chromatographic separation followed by mass-based detection and quantification using stable isotope dilution.[5][12]	High sensitivity, high specificity, accurate quantification, can measure both simultaneously.[5]	Requires expensive equipment, complex method development.
HPLC with UV/Fluorescence Detection	SAM & SAH	Chromatographic separation followed by UV absorbance or fluorescence detection (may require derivatization).[15]	More accessible than LC-MS/MS.	Lower sensitivity and specificity, may have interferences from matrix components.[15]
Enzymatic Assays	SAH	Measures the activity of SAH hydrolase, the enzyme that metabolizes SAH.[15]	Useful for functional studies of SAH hydrolase.	Indirect measurement, less specific for SAH concentration.
Radio-enzymatic DNMT Assay	DNMT Activity	Measures the incorporation of a radiolabeled methyl group from [³H]-SAM onto a DNA substrate.	Highly sensitive, direct measurement of enzyme activity.	Requires handling of radioactive materials, laborious washing steps.
ELISA-based DNMT Assay	DNMT Activity	Uses an antibody specific to 5-methylcytosine (B146107) to detect the product of the DNMT reaction.	Non-radioactive, high-throughput potential.	Indirect detection, potential for antibody cross-reactivity.

Conclusion

The SAM/SAH ratio is a powerful indicator of cellular methylation potential, acting as a key regulator of DNMT activity. The underlying mechanism is straightforward: SAM is the essential substrate for DNMTs, while the reaction product, SAH, is a potent competitive inhibitor.[4][5] A low SAM/SAH ratio, typically caused by the accumulation of SAH, restricts the ability of DNMTs to maintain DNA methylation patterns, which can lead to global hypomethylation and has been implicated in various pathological conditions, including cancer and cardiovascular disease.[4][8] Accurate quantification of SAM and SAH, most reliably achieved through LC-MS/MS, is therefore essential for studies investigating the dynamics of DNA methylation and for the development of therapeutic strategies targeting epigenetic regulation.

References

• 1. Methylation Index, SAM/SAH - DetoxScan® - Oxidative Stress Tests | Diagnostiki Athinon [athenslab.gr]
• 2. One-carbon metabolism in cancer: moonlighting functions of metabolic enzymes and anti-tumor therapy | springermedizin.de [springermedizin.de]
• 3. researchgate.net [researchgate.net]
• 4. SAM and SAH: Key Differences, SAM Cycle, and Methylation Regulation - Creative Proteomics Blog [creative-proteomics.com]
• 5. Quantitative analysis of s-adenosylmethionine and s-adenosylhomocysteine in neurulation-stage mouse embryos by liquid chromatography tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. SAR around (l)-S-adenosyl-l-homocysteine, an inhibitor of human DNA methyltransferase (DNMT) enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Methylation Index (SAM/SAH Ratio) - Methylation Panel - Lab Results explained | HealthMatters.io [healthmatters.io]
• 9. Intracellular S-adenosylhomocysteine concentrations predict global DNA hypomethylation in tissues of methyl-deficient cystathionine beta-synthase heterozygous mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. spandidos-publications.com [spandidos-publications.com]
• 12. benchchem.com [benchchem.com]
• 13. Determination of S-Adenosylmethionine and S-Adenosylhomocysteine by LC–MS/MS and evaluation of their stability in mice tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. benchchem.com [benchchem.com]

S-Adenosylhomocysteine (AdoHcy): A Comparative Analysis of its Levels in Various Disease States

For Researchers, Scientists, and Drug Development Professionals: An Objective Guide to S-Adenosylhomocysteine (AdoHcy) as a Biomarker.

S-adenosylhomocysteine (AdoHcy) is a critical intermediate in methionine metabolism and a potent inhibitor of transmethylation reactions. The ratio of S-adenosylmethionine (SAM), the principal methyl donor, to AdoHcy is a key indicator of the cell's methylation capacity. Dysregulation of this ratio, often reflected in elevated AdoHcy levels, has been implicated in the pathophysiology of a wide range of diseases. This guide provides a comparative analysis of AdoHcy levels across different disease states, supported by experimental data, to aid researchers in evaluating its potential as a diagnostic and therapeutic target.

Quantitative Comparison of Plasma AdoHcy Levels

The following table summarizes plasma AdoHcy concentrations in healthy individuals and in patients with various diseases, as reported in the scientific literature. These values, primarily obtained through liquid chromatography-tandem mass spectrometry (LC-MS/MS), highlight the significant alterations in AdoHcy metabolism associated with pathological conditions.

Disease State	Patient Population	Plasma AdoHcy Concentration (nmol/L)	Control/Healthy Group Concentration (nmol/L)	Fold Change (Approx.)	Reference
Cardiovascular Disease	Patients with proven cardiovascular disease	40.0 ± 20.6	27.0 ± 6.7	1.5x	[1]
Patients with vascular disease	Significantly higher than controls	-	-	[2][3][4]
Chronic Kidney Disease (CKD)	Stage 5 CKD patients	485 (259-2620) (median, range)	-	-	[5]
Stage 5 CKD patients with CVD	683 (201-3057) (median, range)	-	-	[5]
CKD patients (GFR <60 ml/min/1.73m²)	41.5 (26.6-63.9) (median, IQR)	-	-	[6]
Cancer	Hepatocellular Carcinoma (in MASLD)	-	-	Higher SAM/SAH ratio associated with higher odds of MASLD-HCC	[7]
Colorectal Adenoma (Females)	Higher levels associated with increased risk	-	-	[8]
Colorectal Adenoma (Males)	Higher levels associated with decreased risk	-	-	[8]
Neurodegenerative Disease	Parkinson's Disease (Levodopa treated)	Altered, though direct levels vary	-	-	[4][9]
Healthy Individuals	Healthy, age- and sex-matched controls	15 healthy male controls [mean (SD) age, 53 (6.9) years]	27.0 ± 6.7	-	[1]
Healthy Adults	-	21.5 ± 6.5	-	[10]
Healthy Controls	-	13.3 (5.0)	-	[5]

Signaling Pathway: The Methionine Cycle and its Impact on Methylation

AdoHcy plays a pivotal role in the methionine cycle, a fundamental metabolic pathway that regulates cellular methylation. An accumulation of AdoHcy inhibits methyltransferases, leading to global hypomethylation of DNA, RNA, and proteins, which can contribute to disease pathogenesis.[9][11]

Caption: The Methionine Cycle and its link to methylation.

Experimental Protocols: Measurement of AdoHcy

The accurate quantification of AdoHcy is crucial for its evaluation as a biomarker. The most widely accepted and sensitive method is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Protocol: Quantification of Plasma AdoHcy by LC-MS/MS

This protocol provides a general workflow for the analysis of AdoHcy in human plasma. Specific parameters may vary based on the instrumentation and reagents used.

1. Sample Preparation:

• Collection: Collect whole blood in EDTA-containing tubes.

• Centrifugation: Centrifuge at 4°C to separate plasma.

• Acidification: Immediately acidify the plasma with acetic acid to prevent the degradation of S-adenosylmethionine (SAM).[12]

• Storage: Store plasma samples at -80°C until analysis.

• Protein Precipitation: To 200 µL of plasma, add an internal standard solution (e.g., deuterated AdoHcy). Precipitate proteins by adding 550 µL of ice-cold acetone.

• Incubation and Centrifugation: Vortex the mixture and incubate at 4°C. Centrifuge at high speed (e.g., 13,400 x g) for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the clear supernatant to an HPLC vial for analysis.[13]

2. LC-MS/MS Analysis:

• Chromatographic Separation:

  • Column: Use a C18 reverse-phase column (e.g., HPLC SymmetryShield RP18 or Acquity UPLC BEH C18).

  • Mobile Phase: Employ a gradient elution with a mobile phase consisting of an aqueous component with an ion-pairing agent (e.g., ammonium (B1175870) formate (B1220265) with formic acid) and an organic component (e.g., acetonitrile (B52724) or methanol).[13]

  • Flow Rate: Maintain a constant flow rate appropriate for the column dimensions.

• Mass Spectrometry Detection:

  • Ionization: Utilize electrospray ionization (ESI) in the positive ion mode.

  • Detection Mode: Operate the mass spectrometer in the multiple reaction monitoring (MRM) mode.

  • Ion Transitions: Monitor specific precursor-to-product ion transitions for AdoHcy and its deuterated internal standard. A common transition for AdoHcy is m/z 385.1 → 136.1.[13]

• Quantification:

  • Generate a calibration curve using known concentrations of AdoHcy standards.

  • Calculate the concentration of AdoHcy in the plasma samples by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Experimental Workflow

The following diagram illustrates the general workflow for the analysis of plasma AdoHcy levels in a clinical research setting.

Caption: General workflow for AdoHcy comparative analysis.

Discussion and Future Perspectives

The compiled data indicate a consistent elevation of plasma AdoHcy in cardiovascular and chronic kidney diseases. In cancer, the role of AdoHcy appears to be more complex and may be sex-specific, as seen in colorectal adenoma. For neurodegenerative diseases like Parkinson's, while the metabolism is clearly affected, more direct quantitative studies on plasma AdoHcy are needed.

The significant alterations of AdoHcy in various pathologies underscore its potential as a valuable biomarker. However, for diseases such as breast cancer and diabetes mellitus, the current literature predominantly focuses on homocysteine, leaving a gap in our understanding of the specific role of AdoHcy. Future research should aim to provide more direct quantitative measurements of AdoHcy in these and other disease states to fully elucidate its diagnostic and prognostic value. Furthermore, longitudinal studies are required to establish a causal relationship between elevated AdoHcy and disease progression. The development of standardized and high-throughput assays for AdoHcy measurement will be crucial for its integration into clinical practice.

References

• 1. New insights into the regulation of methyl group and homocysteine metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. portal.fis.tum.de [portal.fis.tum.de]
• 3. Circulating homocysteine and folate concentrations and risk of type 2 diabetes: A retrospective observational study in Chinese adults and a Mendelian randomization analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. portlandpress.com [portlandpress.com]
• 5. Quantitation of S-Adenosylmethionine and S-Adenosylhomocysteine in Plasma Using Liquid Chromatography-Electrospray Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Quantification of Plasma S-adenosylmethionine and S-adenosylhomocysteine Using Liquid Chromatography-Electrospray-Tandem Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 7. cdnsciencepub.com [cdnsciencepub.com]
• 8. Circulating level of homocysteine contributes to diabetic retinopathy associated with dysregulated lipid profile and impaired kidney function in patients with type 2 diabetes mellitus - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Quantification of Plasma S-adenosylmethionine and S-adenosylhomocysteine Using Liquid Chromatography-Electrospray-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Circulating homocysteine levels in patients with type 2 diabetes mellitus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Intracellular S-adenosylhomocysteine concentrations predict global DNA hypomethylation in tissues of methyl-deficient cystathionine beta-synthase heterozygous mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Healthy women have cells that resemble breast cancer, study finds | MD Anderson Cancer Center [mdanderson.org]

AHCY as a Prognostic Marker in Neuroblastoma: A Comparative Guide

For researchers, scientists, and drug development professionals, this guide provides a comprehensive validation of S-adenosylhomocysteine hydrolase (AHCY) as a prognostic marker in neuroblastoma. It objectively compares its performance with alternative markers and presents supporting experimental data.

Neuroblastoma, a common pediatric solid tumor, exhibits significant clinical heterogeneity, making accurate risk stratification crucial for therapeutic decision-making. While established prognostic markers such as MYCN amplification, patient age at diagnosis, and International Neuroblastoma Staging System (INSS) stage are routinely used, there is a continuous search for novel biomarkers to improve prognostic accuracy. Recent evidence has pointed to S-adenosylhomocysteine hydrolase (AHCY) as a promising candidate. This guide synthesizes findings from key studies to evaluate the prognostic utility of AHCY in neuroblastoma.

Performance of AHCY in Prognostic Signatures

AHCY has been identified as a recurrent gene in multiple prognostic gene signatures for neuroblastoma, underscoring its potential significance. Two notable studies have incorporated AHCY into prognostic models, demonstrating its ability to stratify patients into different risk groups.

A 2023 study by Chicco et al. identified AHCY, along with DPYSL3 and NME1, as the most frequently occurring genes in published prognostic signatures for neuroblastoma.[1][2] Their validation, based on a meta-analysis of multiple gene expression datasets, confirmed the prognostic capability of this three-gene signature.[1][2]

Another independent study developed a four-gene signature comprising AHCY, ERCC6L, STK33, and NCAN. This signature demonstrated strong prognostic power in predicting patient outcomes.[3] The performance of this four-gene signature was validated across independent datasets.

The following table summarizes the performance of these AHCY-inclusive gene signatures in comparison to established prognostic markers.

Prognostic Marker/Signature	Performance Metric	Value	Patient Cohort/Dataset	Reference
4-Gene Signature (AHCY, ERCC6L, STK33, NCAN)	AUC for predicting vital status	0.86	GSE49710	[3]
Hazard Ratio (High-risk vs. Low-risk)	>1 (p < 0.0001)	GSE49710	[3]
AHCY (High vs. Low Expression)	Estimated Risk Ratio for death	6.4 (p < 0.0001)	Meta-analysis of multiple datasets
MYCN Amplification	AUC for predicting MYCN amplification (by AHCY expression)	0.946	GSE49710	[3]
Hazard Ratio	Varies by study	Multiple	[3]
Age at Diagnosis (≥18 months vs. <18 months)	Hazard Ratio	Varies by study	Multiple	[3]
INSS Stage (e.g., Stage 4 vs. others)	Hazard Ratio	Varies by study	Multiple	[3]

AUC: Area Under the Curve; a measure of the model's ability to distinguish between two classes (e.g., alive vs. deceased). A value of 1.0 indicates perfect prediction, while 0.5 indicates random guessing. Hazard Ratio (HR): A measure of how often a particular event (e.g., death) happens in one group compared to another group over time. An HR > 1 indicates an increased risk. Risk Ratio (RR): The ratio of the probability of an outcome in an exposed group to the probability of an outcome in an unexposed group.

Experimental Protocols

The validation of AHCY as a prognostic marker has been primarily conducted through bioinformatics analysis of large-scale gene expression datasets. The general workflow and key experimental methodologies are outlined below.

Patient Cohort and Data Source

• Datasets: The primary data for these studies were obtained from public gene expression repositories, most notably the Gene Expression Omnibus (GEO). Key datasets utilized include GSE49710, GSE45480, and GSE16476. These datasets contain gene expression profiles (from microarray or RNA-seq) and associated clinical data for large cohorts of neuroblastoma patients.

• Inclusion Criteria: Studies typically include patients with a confirmed diagnosis of neuroblastoma, available gene expression data, and clinical follow-up information, including overall survival (OS) and event-free survival (EFS).

Gene Expression Analysis

• Data Preprocessing: Raw gene expression data (e.g., CEL files for microarrays) are normalized to remove technical variations. Common normalization methods include Robust Multi-array Average (RMA).

• Differential Gene Expression Analysis: To identify genes associated with prognosis, patients are often stratified into groups based on clinical outcomes (e.g., high-risk vs. low-risk, deceased vs. alive). Statistical tests, such as the t-test or LIMMA (Linear Models for Microarray Data), are then used to identify differentially expressed genes between these groups.

• Gene Signature Development: Prognostic gene signatures are developed using machine learning algorithms. In the case of the four-gene signature including AHCY, a Random Forest (RF) model was used to rank the importance of differentially expressed genes in predicting prognosis. The top-ranked genes were then selected for the signature.

Survival Analysis

• Kaplan-Meier Analysis: This statistical method is used to estimate the survival function from lifetime data. Kaplan-Meier curves are generated to visualize the difference in survival probabilities between patient groups stratified by the expression of the gene signature (e.g., high-risk vs. low-risk score). The log-rank test is used to determine the statistical significance of the observed differences.

• Cox Proportional-Hazards Model: This regression model is used to investigate the association between the gene signature and survival time, while adjusting for other clinical variables (e.g., age, MYCN status, INSS stage). This allows for the determination of whether the gene signature is an independent prognostic factor. A risk score is often calculated for each patient based on the expression levels of the genes in the signature and their respective coefficients from the Cox model.

Signaling Pathways and Experimental Workflows

The prognostic significance of AHCY in neuroblastoma is intrinsically linked to its biological function, particularly its role in the methionine cycle and its regulation by the MYCN oncogene.

AHCY in the Methionine Cycle and MYCN Signaling

AHCY is a key enzyme in the methionine cycle, responsible for hydrolyzing S-adenosylhomocysteine (SAH) to homocysteine and adenosine. SAH is a potent inhibitor of methyltransferases. By regulating SAH levels, AHCY plays a crucial role in cellular methylation reactions, which are vital for epigenetic regulation of gene expression.

In the context of neuroblastoma, AHCY expression is directly upregulated by the MYCN oncogene. MYCN is a master transcriptional regulator, and its amplification is a hallmark of high-risk neuroblastoma. The upregulation of AHCY by MYCN suggests a mechanism by which MYCN-driven tumors may alter their epigenetic landscape to promote proliferation and survival.

References

• 1. Distinct transcriptional MYCN/c-MYC activities are associated with spontaneous regression or malignant progression in neuroblastomas - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Identification of Potential Prognostic Genes for Neuroblastoma [frontiersin.org]
• 3. Identification of Potential Prognostic Genes for Neuroblastoma - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of S-adenosyl-L-homocysteine (AdoHcy) Inhibition Across Diverse Methyltransferases

For researchers, scientists, and drug development professionals, understanding the inhibitory landscape of S-adenosyl-L-homocysteine (AdoHcy), a universal product and feedback inhibitor of S-adenosyl-L-methionine (AdoMet)-dependent methyltransferases, is critical for dissecting cellular regulation and developing novel therapeutic strategies. This guide provides an objective comparison of the inhibitory effects of AdoHcy on various methyltransferases, supported by quantitative data and detailed experimental protocols.

S-adenosyl-L-methionine (AdoMet) is a universal methyl group donor for the methylation of a wide array of biological molecules, including DNA, RNA, proteins, and lipids. This process is catalyzed by a large family of enzymes known as methyltransferases. The reaction product, S-adenosyl-L-homocysteine (AdoHcy), is a potent competitive inhibitor of most of these enzymes. The cellular ratio of AdoMet to AdoHcy is therefore a critical determinant of the cell's methylation potential.[1] While AdoHcy is a general inhibitor, its potency varies significantly across different classes of methyltransferases.

Quantitative Comparison of Inhibitory Potency

The inhibitory effect of AdoHcy is typically quantified by its half-maximal inhibitory concentration (IC50) or its inhibition constant (Ki). A lower value for these parameters indicates a higher inhibitory potency. The following table summarizes the available data on the inhibitory effects of AdoHcy on a selection of methyltransferases.

Methyltransferase Class	Specific Enzyme	Substrate Type	IC50 of AdoHcy (µM)	Ki of AdoHcy (µM)	Reference
RNA Methyltransferase	METTL3-METTL14	RNA	0.9	-	[2]
tRNA Methyltransferase	Guanine-1 tRNA methyltransferase	tRNA	-	~0.4 (analogue)	[3]
tRNA Methyltransferase	Adenine-1 tRNA methyltransferase	tRNA	-	~6 (analogue)	[3]
tRNA Methyltransferase	N2-guanine tRNA methyltransferase I	tRNA	-	~100 (analogue)	[3]
Protein Methyltransferase	Protein Arginine Methyltransferases (PRMTs)	Protein	Generally more sensitive than DNMTs	-	[4][5]
DNA Methyltransferase	DNA (cytosine-5)-methyltransferases (DNMTs)	DNA	Generally less sensitive than PRMTs	-	[4][5]

Note: Data for direct AdoHcy inhibition across a wide range of specific methyltransferases is limited in the public domain. The provided values for tRNA methyltransferases are for an AdoHcy analogue, N6-methyl-S-adenosyl-L-homocysteine, and serve as a relative comparison of sensitivity among these enzymes.

The available data suggests that RNA and some protein methyltransferases, particularly Protein Arginine Methyltransferases (PRMTs), are more potently inhibited by AdoHcy compared to DNA methyltransferases (DNMTs). For instance, the METTL3-METTL14 complex, an RNA methyltransferase, exhibits an IC50 in the sub-micromolar range.[2] Studies have also indicated that protein arginine methylation is more susceptible to inhibition by AdoHcy accumulation than DNA methylation.[4][5] This differential sensitivity has significant implications for cellular processes, where modest changes in the AdoMet/AdoHcy ratio could selectively impact specific methylation pathways.

Experimental Protocols

Determining the inhibitory potency of AdoHcy against a specific methyltransferase requires a robust in vitro assay. Below is a detailed protocol for a generic in vitro methyltransferase inhibition assay to determine the IC50 value of AdoHcy. This protocol can be adapted for various methyltransferase types with appropriate substrates and detection methods.

In Vitro Methyltransferase Inhibition Assay (Radioactive Method)

This method measures the incorporation of a radioactively labeled methyl group from [³H]-AdoMet onto a specific substrate.

Materials:

• Purified methyltransferase enzyme of interest

• Specific substrate for the methyltransferase (e.g., DNA, histone protein, specific peptide)

• S-adenosyl-L-[methyl-³H]-methionine ([³H]-AdoMet)

• S-adenosyl-L-homocysteine (AdoHcy)

• Assay buffer (e.g., 50 mM Tris-HCl pH 8.5, 5 mM DTT, 5 mM EDTA)

• Phosphocellulose paper (e.g., P81)

• Scintillation cocktail

• Scintillation counter

• 96-well plates

• Multi-channel pipette

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of AdoHcy in the assay buffer.

  • Perform serial dilutions of the AdoHcy stock solution to create a range of concentrations to be tested.

  • Prepare a reaction master mix containing the assay buffer, purified methyltransferase enzyme, and the specific substrate.

  • Prepare a solution of [³H]-AdoMet. The final concentration in the reaction should be close to the Km of the enzyme for AdoMet.

• Assay Setup:

  • In a 96-well plate, add a fixed volume of the serially diluted AdoHcy solutions to each well. Include a control well with assay buffer instead of AdoHcy (for 0% inhibition).

  • Add the reaction master mix to each well.

  • Pre-incubate the plate at the optimal temperature for the enzyme (e.g., 37°C) for 10-15 minutes to allow AdoHcy to bind to the enzyme.

• Initiation of Reaction:

  • Initiate the methylation reaction by adding the [³H]-AdoMet solution to each well.

• Incubation:

  • Incubate the plate at the optimal temperature for a defined period (e.g., 30-60 minutes), ensuring the reaction is in the linear range.

• Termination and Detection:

  • Stop the reaction by spotting a portion of the reaction mixture from each well onto a phosphocellulose P81 paper.

  • Wash the P81 papers multiple times with a suitable wash buffer (e.g., 50 mM sodium carbonate, pH 9.0) to remove unincorporated [³H]-AdoMet.

  • Dry the papers and place them in scintillation vials with a scintillation cocktail.

  • Measure the incorporated radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the percentage of inhibition for each AdoHcy concentration relative to the control (0% inhibition).

  • Plot the percentage of inhibition against the logarithm of the AdoHcy concentration.

  • Determine the IC50 value by fitting the data to a sigmoidal dose-response curve using appropriate software (e.g., GraphPad Prism).

Signaling Pathway and Experimental Workflow Visualization

PRMT1-Mediated Regulation of the Wnt Signaling Pathway

Protein Arginine Methyltransferase 1 (PRMT1) is a key regulator of various cellular processes, including the Wnt signaling pathway, which is crucial for embryonic development and is often dysregulated in cancer.[6] PRMT1 can methylate components of the Wnt pathway, thereby modulating its activity. Inhibition of PRMT1 by AdoHcy can therefore have significant downstream effects on gene expression.

Caption: PRMT1 regulation of the Wnt signaling pathway and its inhibition by AdoHcy.

Experimental Workflow for Determining AdoHcy IC50

The following diagram illustrates the key steps in an experimental workflow to determine the IC50 value of AdoHcy for a given methyltransferase.

Caption: Workflow for determining the IC50 of AdoHcy on a methyltransferase.

References

• 1. S-adenosyl-L-homocysteine hydrolase and methylation disorders: Yeast as a model system - PMC [pmc.ncbi.nlm.nih.gov]
• 2. selleckchem.com [selleckchem.com]
• 3. S-adenosylhomocysteine analogues as inhibitors of specific tRNA methylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Protein Arginine Methylation Is More Prone to Inhibition by S-Adenosylhomocysteine than DNA Methylation in Vascular Endothelial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]

A Comparative Guide to S-Adenosylhomocysteine (AdoHcy) Measurement Methods

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of S-Adenosylhomocysteine (AdoHcy) is crucial for understanding cellular methylation potential and its role in various disease states. AdoHcy is a product and a potent inhibitor of methyltransferase enzymes, and the ratio of S-Adenosylmethionine (SAM) to AdoHcy is a critical indicator of the cell's methylation capacity.[1][2] Dysregulation of this ratio has been implicated in numerous pathologies, including cardiovascular and neurological disorders, making the precise measurement of AdoHcy essential for both basic research and clinical diagnostics.[1][3] This guide provides an objective comparison of common methods for AdoHcy measurement, supported by experimental data, to assist researchers in selecting the most suitable technique for their needs.

Quantitative Performance of AdoHcy Detection Methods

A variety of analytical techniques are available for the quantification of AdoHcy, each with distinct advantages and limitations. The primary methods include High-Performance Liquid Chromatography (HPLC) with UV or fluorescence detection, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and Enzyme-Linked Immunosorbent Assay (ELISA). The choice of method often depends on the specific requirements of a study, such as sensitivity, throughput, and the nature of the biological matrix.[1]

The following table summarizes the key quantitative performance parameters of these widely used AdoHcy detection methods.

Parameter	HPLC with UV Detection	HPLC with Fluorescence Detection	LC-MS/MS	ELISA
Limit of Detection (LOD)	~22 pmol[4]	4.4 x 10⁻⁹ mol/L[5][6]	0.5 - 15 nM[2][7][8]	~0.2 µM[9]
Limit of Quantitation (LOQ)	~50 pmol[4]	5.7 x 10⁻⁹ mol/L[5][6]	0.5 - 16 nmol/L[8][10]	Not always specified
Linearity Range	50-10000 pmol[4]	R > 0.9993[5][6]	8 - 1024 nmol/L (r² ≥ 0.99)[10]	Varies by kit
Intra-assay Precision (CV%)	≤6.4%[4]	<1.5%[5]	<9%[2][11]	Typically <10%
Inter-assay Precision (CV%)	≤5.9%[4]	≤5%[5]	<13%[2][11]	Typically <15%
Accuracy/Recovery (%)	>98%[4]	99.9-100.6%[4]	97.9-105%[2][10]	Varies by kit
Analysis Time per Sample	~10-30 min	~10-30 min	~3-10 min[8][12]	~2-4 hours
Sample Volume	~25 µL (tissue extract)[4]	~20 µL (plasma)[7]	~20 µL (plasma)[7][12]	~50 µL
Specificity	Moderate	High (with derivatization)	Very High	High (antibody-dependent)
Throughput	Moderate	Moderate	High	High
Cost per Sample	Low	Moderate	High	Moderate

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below. These protocols are generalized procedures, and specific details may vary based on the instrumentation and commercial kits used.

HPLC with Fluorescence Detection (Post-Column Derivatization)

This method involves the derivatization of AdoHcy to a fluorescent compound before chromatographic separation and detection.[1][5][6]

Materials:

• HPLC system with a fluorescence detector

• Reversed-phase C18 column

• AdoHcy standard

• Derivatization agent (e.g., chloroacetaldehyde)

• Mobile phase solvents (e.g., acetonitrile, water, buffers)

• Sample preparation reagents (e.g., perchloric acid for protein precipitation)

• Centrifuge

• Syringe filters

Procedure:

• Sample Preparation:

  • To a known volume of the sample (e.g., plasma), add an internal standard.

  • Precipitate proteins using a suitable deproteinizing agent like cold perchloric acid.

  • Centrifuge to pellet the precipitated proteins.

  • Collect the supernatant.

• Derivatization:

  • Adjust the pH of the supernatant to the optimal range for the derivatization reaction.

  • Add the derivatization agent (e.g., chloroacetaldehyde).

  • Incubate the mixture under specific conditions (e.g., temperature and time) to allow for the formation of the fluorescent derivative.[1]

• HPLC Analysis:

  • Filter the derivatized sample through a syringe filter before injection.

  • Inject a defined volume of the sample onto the HPLC column.

  • Perform chromatographic separation using an appropriate mobile phase gradient.

  • Detect the fluorescent derivative using the fluorescence detector set at the specific excitation and emission wavelengths for the derivative.[1]

• Data Analysis:

  • Identify the peak corresponding to the AdoHcy derivative based on its retention time compared to a derivatized AdoHcy standard.

  • Quantify the amount of AdoHcy by comparing the peak area of the sample to a standard curve generated from known concentrations of the AdoHcy standard.[1]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers high sensitivity and specificity for the quantification of AdoHcy.[2][10][11]

Materials:

• LC-MS/MS system (e.g., ESI-triple quadrupole)

• Reversed-phase column (e.g., C18 or Hypercarb)[2]

• AdoHcy standard and a stable isotope-labeled internal standard (e.g., d4-SAH)

• Mobile phase solvents (e.g., acetonitrile, water, formic acid)

• Sample preparation reagents (e.g., perchloric acid or methanol (B129727) for protein precipitation)

• Centrifuge

Procedure:

• Sample Preparation:

  • To a known volume of sample (e.g., 20 µL of plasma), add the internal standard.[7]

  • Precipitate proteins using a suitable solvent like cold methanol or perchloric acid.[1][7]

  • Vortex and then centrifuge at high speed (e.g., 9447 x g for 10 min) to pellet the proteins.[7]

  • Transfer the supernatant to HPLC vials for analysis.[7]

• LC-MS/MS Analysis:

  • Inject a small volume of the prepared sample (e.g., 3-5 µL) onto the LC column.[7][12]

  • Separate the analytes using an isocratic or gradient elution with a suitable mobile phase.

  • The mass spectrometer is operated in the multiple reaction monitoring (MRM) mode.

  • Monitor the specific precursor-to-product ion transitions for both AdoHcy and the internal standard (e.g., for AdoHcy: m/z = 385.1 [M+H]⁺ → 136.2).[10]

• Data Analysis:

  • Integrate the peak areas for both AdoHcy and the internal standard.

  • Calculate the ratio of the AdoHcy peak area to the internal standard peak area.

  • Generate a standard curve by plotting the peak area ratios of the standards against their known concentrations.

  • Determine the concentration of AdoHcy in the samples from the standard curve.[1]

Enzyme-Linked Immunosorbent Assay (ELISA)

This protocol is a generalized procedure for a competitive ELISA for AdoHcy detection.[1] Specific details may vary depending on the commercial kit used.[9][13]

Materials:

• ELISA kit containing:

  • AdoHcy-coated microplate

  • AdoHcy standards

  • Anti-AdoHcy antibody

  • HRP-conjugated secondary antibody

  • Wash buffer

  • Substrate solution (e.g., TMB)

  • Stop solution

• Microplate reader

Procedure:

• Preparation of Reagents:

  • Reconstitute standards and prepare serial dilutions as per the kit instructions.

  • Prepare wash buffer and other reagents as required.

• Assay Procedure:

  • Add standards and samples to the wells of the AdoHcy-coated microplate.

  • Add the anti-AdoHcy antibody to each well. AdoHcy in the sample competes with the AdoHcy coated on the plate for binding to the antibody.

  • Incubate the plate for a specified time at a specific temperature (e.g., 1 hour at 37°C).[13]

  • Wash the wells multiple times with wash buffer to remove unbound antibodies and sample components.

  • Add the HRP-conjugated secondary antibody to each well and incubate.

  • Wash the wells again to remove any unbound secondary antibody.

• Signal Development and Detection:

  • Add the substrate solution to each well. The HRP enzyme catalyzes a colorimetric reaction. The intensity of the color is inversely proportional to the amount of AdoHcy in the sample.[1]

  • Add the stop solution to terminate the enzymatic reaction.

  • Measure the absorbance of each well at the appropriate wavelength using a microplate reader.[13]

• Data Analysis:

  • Construct a standard curve by plotting the absorbance values of the standards against their known concentrations.

  • Determine the concentration of AdoHcy in the samples by interpolating their absorbance values on the standard curve.[1]

Visualizations

Metabolic Pathway of S-Adenosylmethionine (SAM) and AdoHcy

The following diagram illustrates the central role of S-Adenosylhomocysteine in the S-Adenosylmethionine (SAM) cycle, a critical pathway for cellular methylation.[1][14]

Caption: The S-Adenosylmethionine (SAM) cycle.

Experimental Workflow for Cross-Validation of AdoHcy Measurement Methods

This diagram outlines a logical workflow for comparing and cross-validating different analytical methods for AdoHcy measurement.

Caption: Workflow for cross-validation of AdoHcy assays.

References

• 1. benchchem.com [benchchem.com]
• 2. Determination of S-Adenosylmethionine and S-Adenosylhomocysteine by LC–MS/MS and evaluation of their stability in mice tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. Reversed-phase high-performance liquid chromatography procedure for the simultaneous determination of S-adenosyl-L-methionine and S-adenosyl-L-homocysteine in mouse liver and the effect of methionine on their concentrations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Validated HPLC-Fl method for the analysis of S-adenosylmethionine and S-adenosylhomocysteine biomarkers in human blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Simultaneous quantification of S-adenosyl methionine and S-adenosyl homocysteine in human plasma by stable-isotope dilution ultra performance liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. cellbiolabs.com [cellbiolabs.com]
• 10. Development and validation of an LC-MS/MS assay for the quantification of the trans-methylation pathway intermediates S-adenosylmethionine and S-adenosylhomocysteine in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Determination of S-Adenosylmethionine and S-Adenosylhomocysteine by LC-MS/MS and evaluation of their stability in mice tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Quantitation of S-Adenosylmethionine and S-Adenosylhomocysteine in Plasma Using Liquid Chromatography-Electrospray Tandem Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 13. eaglebio.com [eaglebio.com]
• 14. Functional and Pathological Roles of AHCY - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to AdoHcy and Other Epigenetic Markers in Predicting Disease Risk

For Researchers, Scientists, and Drug Development Professionals

The landscape of disease risk prediction is rapidly evolving, with a growing focus on epigenetic markers that provide a dynamic reflection of the interplay between genetics and environment. Among these, S-adenosylhomocysteine (AdoHcy) is emerging as a potent indicator of cellular metabolic health and methylation status. This guide provides an objective comparison of AdoHcy with other established epigenetic markers—DNA methylation, histone modifications, and non-coding RNAs—in the context of predicting disease risk, supported by experimental data and detailed methodologies.

At a Glance: Comparative Performance of Epigenetic Markers

While direct head-to-head studies quantitatively comparing the predictive power of AdoHcy against all other major epigenetic markers for the same diseases are limited, the existing evidence allows for a strong comparative analysis. AdoHcy's position as a direct inhibitor of methyltransferases suggests its potential as a highly sensitive real-time indicator of cellular methylation capacity.

Marker	Principle	Key Advantages	Key Disadvantages	Predictive Strength (Examples)
AdoHcy	Small molecule inhibitor of methyltransferases, reflecting the cell's methylation potential.	Highly sensitive to metabolic changes; direct mechanistic link to methylation inhibition.[1]	Lower plasma concentrations can make measurement challenging; potential for rapid fluctuation.	A more sensitive indicator of vascular disease than homocysteine.[1] Elevated levels are associated with all-cause and cardiovascular mortality in CAD patients.
DNA Methylation	Covalent addition of a methyl group to DNA, primarily at CpG sites, leading to gene silencing.	Stable and heritable modification; well-established analytical methods.	May not reflect short-term changes in methylation activity; can be tissue-specific.	"Epigenetic clocks" based on DNA methylation strongly predict lifespan and healthspan.[2] DNA methylation patterns are associated with cardiovascular disease risk.[3][4][5][6][7]
Histone Modifications	Post-translational modifications of histone proteins (e.g., acetylation, methylation) that alter chromatin structure and gene accessibility.	Provides a nuanced view of gene regulation; diverse modifications offer a wide range of information.	Dynamic and complex, making analysis and interpretation challenging; less stable than DNA methylation.	Global histone modification patterns can predict prognosis in various cancers, including prostate, lung, and kidney cancer.[8][9][10]
Non-coding RNAs (ncRNAs)	RNA molecules that are not translated into proteins but regulate gene expression at various levels.	Highly specific and can regulate entire gene networks; detectable in body fluids.	Can be less stable than DNA-based markers; the functional role of many ncRNAs is still under investigation.	Specific ncRNAs are promising biomarkers for the diagnosis and prognosis of neurodegenerative diseases and some cancers.[11][12][13][14][15]

Head-to-Head: AdoHcy vs. DNA Methylation in Vascular Disease

A key area of investigation is the interplay between AdoHcy and DNA methylation in cardiovascular disease (CVD). Elevated homocysteine is a known risk factor for vascular disease, and its pathogenic effect is thought to be mediated, at least in part, by the accumulation of its metabolic precursor, AdoHcy. Increased AdoHcy levels directly inhibit DNA methyltransferases, leading to global DNA hypomethylation, which is implicated in the development of atherosclerosis.[1]

A study involving patients with vascular disease and healthy controls found that patients had significantly higher plasma concentrations of both total homocysteine (tHcy) and AdoHcy, along with lower global DNA methylation in their leukocytes.[1] Notably, both plasma tHcy and AdoHcy levels were significantly correlated with the global DNA methylation status.[1] This provides direct evidence of the link between elevated AdoHcy and altered DNA methylation in a disease context. While this study demonstrates a strong correlation, further prospective studies are needed to definitively compare the predictive power of AdoHcy versus DNA methylation for future cardiovascular events.

Signaling Pathways and Regulatory Networks

The interplay between AdoHcy and other epigenetic markers is a complex regulatory network. AdoHcy sits (B43327) at a critical metabolic node, directly influencing the activity of methyltransferases that are responsible for both DNA and histone methylation.

Epigenetic Regulatory Network

Experimental Protocols

Accurate and reproducible measurement of epigenetic markers is paramount for their use in clinical research and diagnostics. Below are summarized methodologies for the key experiments cited.

Measurement of Plasma AdoHcy by LC-MS/MS

This protocol outlines the quantitative analysis of S-adenosylhomocysteine in plasma using liquid chromatography-tandem mass spectrometry.

AdoHcy Measurement Workflow

Methodology:

• Sample Preparation: Plasma samples are thawed on ice. Proteins are precipitated by the addition of an acid, such as perchloric acid.

• Internal Standard: A known concentration of a stable isotope-labeled AdoHcy (e.g., d4-AdoHcy) is added to each sample to serve as an internal standard for quantification.

• Centrifugation: Samples are centrifuged to pellet the precipitated proteins.

• Extraction: The supernatant containing AdoHcy is carefully collected.

• LC Separation: The extracted sample is injected into a liquid chromatography system equipped with a reversed-phase column to separate AdoHcy from other plasma components.

• MS/MS Detection: The eluent from the LC column is introduced into a tandem mass spectrometer. AdoHcy and the internal standard are detected using multiple reaction monitoring (MRM) for high specificity and sensitivity.

• Quantification: The concentration of AdoHcy in the sample is determined by comparing the peak area ratio of endogenous AdoHcy to the internal standard against a calibration curve.

Genome-wide DNA Methylation Analysis by Bisulfite Sequencing

This protocol describes the "gold standard" method for single-base resolution analysis of DNA methylation across the genome.

Bisulfite Sequencing Workflow

Methodology:

• DNA Fragmentation: High-quality genomic DNA is fragmented to a desired size range.

• Library Preparation: The DNA fragments undergo end-repair, A-tailing, and ligation of methylated sequencing adapters.

• Bisulfite Conversion: The adapter-ligated DNA is treated with sodium bisulfite, which converts unmethylated cytosines to uracils, while methylated cytosines remain unchanged.

• PCR Amplification: The bisulfite-converted DNA is amplified by PCR to generate a sequencing library.

• Sequencing: The library is sequenced using a next-generation sequencing platform.

• Data Analysis: Sequencing reads are aligned to a reference genome, and the methylation status of each cytosine is determined by comparing the sequenced base to the reference (a cytosine that remains a 'C' was methylated, while one that is read as a 'T' was unmethylated).

Histone Modification Analysis by ChIP-Sequencing

This protocol details the genome-wide mapping of specific histone modifications using chromatin immunoprecipitation followed by sequencing.

ChIP-Sequencing Workflow

Methodology:

• Cross-linking: Proteins are cross-linked to DNA in vivo using formaldehyde.

• Chromatin Preparation: Cells are lysed, and the chromatin is sheared into small fragments.

• Immunoprecipitation: An antibody specific to the histone modification of interest is used to immunoprecipitate the chromatin fragments.

• Washing: Non-specifically bound chromatin is washed away.

• Elution and Reverse Cross-linking: The immunoprecipitated chromatin is eluted, and the cross-links are reversed.

• DNA Purification: The DNA is purified from the proteins.

• Library Preparation and Sequencing: The purified DNA is used to prepare a sequencing library, which is then sequenced.

• Data Analysis: Sequencing reads are mapped to the genome, and regions enriched for the histone modification are identified ("peak calling").

Conclusion and Future Directions

AdoHcy holds considerable promise as a dynamic and mechanistically informative biomarker for disease risk prediction, particularly for conditions with a strong metabolic and methyl-group-dependent etiology like cardiovascular disease. Its direct role as an inhibitor of methylation provides a real-time snapshot of the cell's capacity to maintain its epigenome.

While DNA methylation, histone modifications, and non-coding RNAs have more established roles as epigenetic biomarkers with a larger body of research supporting their predictive value for a wider range of diseases, the field would greatly benefit from prospective, multi-marker studies. Such studies would allow for a direct quantitative comparison of the predictive power of AdoHcy against these other markers, individually and in combination. The integration of data from these different epigenetic layers will likely provide the most comprehensive and accurate models for predicting disease risk and paving the way for more personalized and preventative medicine.

References

• 1. researchgate.net [researchgate.net]
• 2. DNA methylation GrimAge strongly predicts lifespan and healthspan - PMC [pmc.ncbi.nlm.nih.gov]
• 3. DNA Methylation as a Biomarker for Cardiovascular Disease Risk - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A blood DNA methylation biomarker for predicting short-term risk of cardiovascular events - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. DNA Methylation-based Biomarkers of Protein Levels and Cardiovascular Disease Risk: Opportunities and Challenges for Precision Cardiology - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Global Levels of Histone Modifications Predict Prognosis in Different Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Histone modifications as markers of cancer prognosis: a cellular view - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Histone modifications and cancer: biomarkers of prognosis? - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Frontiers | Long Noncoding RNAs in Neurodegenerative Diseases: Pathogenesis and Potential Implications as Clinical Biomarkers [frontiersin.org]
• 13. Competing Endogenous RNA Networks as Biomarkers in Neurodegenerative Diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Role of non-coding RNAs as biomarkers and the application of omics technologies in Alzheimer's disease (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Frontiers | Editorial: Non-coding RNAs in neurodegenerative diseases [frontiersin.org]

Evaluating the Link Between Elevated S-Adenosyl-L-homocysteine (AdoHcy) and DNA Hypomethylation: A Comparative Guide

This guide provides a comprehensive analysis of the relationship between elevated intracellular concentrations of S-adenosyl-L-homocysteine (AdoHcy) and the resulting DNA hypomethylation. It is intended for researchers, scientists, and drug development professionals investigating epigenetic modifications and their implications in various pathological states. The information presented herein is supported by experimental data from peer-reviewed studies, with detailed methodologies for key experiments.

Introduction

S-adenosyl-L-methionine (AdoMet or SAM) is the universal methyl group donor for a vast array of biological methylation reactions, including the methylation of DNA, RNA, proteins, and lipids. These reactions are catalyzed by methyltransferases. A common byproduct of these reactions is S-adenosyl-L-homocysteine (AdoHcy), a potent product inhibitor of most AdoMet-dependent methyltransferases.[1] The intracellular concentration of AdoHcy is tightly regulated by the enzyme S-adenosyl-L-homocysteine hydrolase (SAHH), which catalyzes its reversible hydrolysis to adenosine (B11128) and homocysteine.[1]

Under normal physiological conditions, SAHH efficiently removes AdoHcy, maintaining a high AdoMet/AdoHcy ratio, which is often considered an indicator of the cell's methylation potential. However, conditions that lead to the inhibition of SAHH or an accumulation of homocysteine can drive the reverse reaction, causing AdoHcy levels to rise.[2] Elevated AdoHcy levels directly inhibit DNA methyltransferases (DNMTs), the enzymes responsible for establishing and maintaining DNA methylation patterns.[3][4][5] This inhibition leads to a state of global DNA hypomethylation, which has been implicated in the pathogenesis of various diseases, including vascular disease.[5][6][7]

This guide will compare experimental findings that substantiate this link, detail the protocols used to generate this data, and provide visual representations of the key pathways and workflows.

Data Presentation

The following tables summarize quantitative data from studies investigating the impact of elevated AdoHcy on DNA methylation and related parameters.

Table 1: Correlation between AdoHcy Levels and DNA Methylation in Human Studies

Population Studied	Parameter Measured	Correlation with DNA Methylation Status	Statistical Significance (p-value)	Reference
17 patients with vascular disease and 15 healthy controls	Plasma AdoHcy	Significant negative correlation (r = -0.54)	< 0.01	[8]
17 patients with vascular disease and 15 healthy controls	Plasma total Homocysteine (tHcy)	Significant negative correlation (r = -0.47)	< 0.01	[8]
17 patients with vascular disease and 15 healthy controls	Plasma AdoMet/AdoHcy ratio	No significant correlation	Not significant	[8]

Table 2: Experimental Induction of Elevated AdoHcy and its Effect on DNA Methylation in Cell Culture

Cell Line	Treatment	Fold Increase in Intracellular AdoHcy	Percentage Decrease in Global DNA Methylation	Reference
Human Umbilical Vein Endothelial Cells (HUVECs)	Adenosine-2,3-dialdehyde (AdOx) - SAHH inhibitor	Dose-dependent increase	Significant negative correlation observed	[2]
Human Umbilical Vein Endothelial Cells (HUVECs)	Adenosine-2,3-dialdehyde (AdOx)	~6-fold	~10%	[9]
Human Aortic Endothelial Cells (HAECs)	SAHH shRNA	Not specified	Not specified, but led to hypomethylation of the p66shc promoter	[4]

Table 3: Effect of SAHH Inhibition on DNMT Activity

Cell Line	Treatment	Effect on DNMT1 Activity	Statistical Significance (p-value)	Reference
Human Aortic Endothelial Cells (HAECs)	Adenosine dialdehyde (B1249045) (ADA; 30 µmol/L)	Reduced DNMT1 activity	P<0.05	[4]
Human Aortic Endothelial Cells (HAECs)	SAHH shRNA	Reduced DNMT1 activity	P<0.05	[4]

Experimental Protocols

Detailed methodologies for key experiments cited in the evaluation of the AdoHcy-DNA hypomethylation link are provided below.

Quantification of S-Adenosylmethionine (SAM) and S-Adenosylhomocysteine (AdoHcy) by LC-MS/MS

This protocol provides a general framework for the quantification of SAM and AdoHcy in biological samples such as plasma or cell lysates, based on stable-isotope dilution liquid chromatography-tandem mass spectrometry (LC-MS/MS).[2][10]

a. Sample Preparation:

• For plasma or cell culture medium, take a small volume (e.g., 20 µL). For cultured cells, lyse a known number of cells (e.g., 500,000) in an appropriate buffer.[10]

• Add an internal standard solution containing stable isotope-labeled SAM (e.g., D₃-SAM) and AdoHcy (e.g., ¹³C₅-SAH) to the sample.

• Precipitate proteins by adding a strong acid, such as perchloric acid or trichloroacetic acid, or an organic solvent like acetonitrile (B52724).

• Vortex the mixture and incubate on ice for approximately 10-15 minutes.

• Centrifuge at high speed (e.g., 10,000 x g) at 4°C for 20 minutes to pellet the precipitated proteins.[11]

• Transfer the supernatant to an HPLC vial for analysis.[10]

b. Chromatographic Separation:

• Use a reverse-phase C18 column for separation.

• Employ a gradient elution with a mobile phase consisting of an aqueous component with an acid (e.g., 0.1% formic acid) and an organic component (e.g., acetonitrile or methanol). The gradient is optimized to separate SAM and AdoHcy from other cellular components.

c. Mass Spectrometry Detection:

• Perform detection using a tandem mass spectrometer operating in positive ion mode with multiple reaction monitoring (MRM).[12]

• Monitor specific precursor-to-product ion transitions for SAM, AdoHcy, and their respective internal standards.

• Quantify the endogenous SAM and AdoHcy concentrations by comparing the peak area ratios of the analytes to their corresponding stable isotope-labeled internal standards against a calibration curve.[10]

Global DNA Methylation Analysis

Several methods can be employed to assess global DNA methylation. The cytosine extension assay and LC-MS/MS-based methods are common alternatives to sequencing-based approaches.

a. Cytosine Extension Assay: [2]

• Isolate genomic DNA from cells or tissues using a standard DNA extraction kit.

• Digest the DNA with a methylation-insensitive restriction enzyme (e.g., MspI) that creates a 5'-CG overhang.

• The assay involves a single-nucleotide extension reaction using a DNA polymerase and radiolabeled [³H]dCTP. The amount of incorporated [³H]dCTP is proportional to the number of unmethylated CpG sites.

• Precipitate the DNA, wash, and measure the incorporated radioactivity using a scintillation counter.

• Quantify the total amount of DNA in parallel samples to normalize the radioactivity counts. A higher incorporation of [³H]dCTP indicates lower global DNA methylation.

b. LC-MS/MS Quantification of 5-Methylcytosine: [9]

• Isolate high-quality genomic DNA.

• Hydrolyze the DNA to its constituent nucleosides using a cocktail of enzymes (e.g., DNase I, nuclease P1, and alkaline phosphatase).

• Separate the resulting deoxynucleosides (including deoxycytidine and 5-methyl-deoxycytidine) using reverse-phase HPLC.

• Quantify the amounts of deoxycytidine and 5-methyl-deoxycytidine using tandem mass spectrometry.

• Calculate the global DNA methylation as the percentage of 5-methyl-deoxycytidine relative to the total deoxycytidine content.

DNMT Activity Assay

This assay measures the activity of DNA methyltransferase 1 (DNMT1), the primary enzyme for maintaining DNA methylation patterns.[4]

• Prepare nuclear extracts from treated and control cells.

• Incubate the nuclear extracts with a hemimethylated DNA substrate. This substrate mimics the state of DNA after replication, which is the natural substrate for DNMT1.

• The reaction mixture should also contain radiolabeled S-adenosyl-L-[methyl-³H]methionine as the methyl donor.

• DNMT1 in the nuclear extract will transfer the ³H-labeled methyl group from AdoMet to the cytosine residues on the hemimethylated DNA.

• After the reaction, spot the mixture onto filter paper and wash extensively to remove unincorporated [³H]AdoMet.

• Measure the radioactivity retained on the filter paper, which corresponds to the amount of methylated DNA, using a scintillation counter.

• DNMT1 activity is expressed as the amount of radioactivity incorporated into the DNA substrate per unit of time and protein amount.

Mandatory Visualizations

The following diagrams illustrate the key molecular pathways, experimental designs, and logical frameworks discussed in this guide.

Caption: Molecular pathway of DNA methylation and AdoHcy metabolism.

Caption: Experimental workflow for studying SAHH inhibition.

Caption: Logical relationship from elevated AdoHcy to pathology.

References

• 1. S-adenosyl-L-homocysteine hydrolase and methylation disorders: Yeast as a model system - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Intracellular S-adenosylhomocysteine increased levels are associated with DNA hypomethylation in HUVEC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. S-adenosylhomocysteine Hydrolase Participates in DNA Methylation Inheritance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ahajournals.org [ahajournals.org]
• 5. Elevation in S-adenosylhomocysteine and DNA hypomethylation: potential epigenetic mechanism for homocysteine-related pathology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Increased homocysteine and S-adenosylhomocysteine concentrations and DNA hypomethylation in vascular disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Analysis of S-Adenosylmethionine and S-Adenosylhomocysteine: Method Optimisation and Profiling in Healthy Adults upon Short-Term Dietary Intervention - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Using S-adenosyl-L-homocysteine capture compounds to characterize S-adenosyl-L-methionine and S-adenosyl-L-homocysteine binding proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]

A Comparative Analysis of S-Adenosylhomocysteine (AdoHcy) Metabolism: Yeast vs. Mammalian Models

For researchers, scientists, and drug development professionals, understanding the nuances of fundamental metabolic pathways across different model organisms is paramount. This guide provides a comparative study of S-adenosylhomocysteine (AdoHcy) metabolism in two widely used models: the budding yeast Saccharomyces cerevisiae and mammalian systems. By examining the key enzymes, metabolic fates, and regulatory mechanisms, this document aims to highlight both the conserved nature and the critical differences in AdoHcy metabolism, offering valuable insights for experimental design and therapeutic development.

S-adenosyl-L-methionine (AdoMet)-dependent methylation is a fundamental biological process, and its by-product, S-adenosyl-L-homocysteine (AdoHcy), is a potent inhibitor of most methyltransferases.[1][2] The efficient removal of AdoHcy is therefore crucial for maintaining cellular methylation capacity. The central enzyme responsible for this clearance is S-adenosyl-L-homocysteine hydrolase (AdoHcy hydrolase), which catalyzes the reversible hydrolysis of AdoHcy to adenosine (B11128) and L-homocysteine.[1] In yeast, this enzyme is known as Sah1, while in mammals, it is referred to as AHCY.[1]

Core Metabolic Pathway Comparison

While the core reaction of AdoHcy hydrolysis is conserved, the surrounding metabolic network exhibits key differences between yeast and mammals, primarily concerning the synthesis and subsequent fate of homocysteine.

Key Differences in Homocysteine Metabolism:

• Sulfur Assimilation: Yeast possesses a sulfur assimilation pathway, enabling it to synthesize homocysteine from inorganic sulfate. Mammals lack this pathway and are therefore reliant on dietary methionine for their sulfur-containing amino acid requirements.[3]

• Reverse Transsulfuration: Yeast can convert cysteine back to homocysteine via a reverse transsulfuration pathway, a metabolic route absent in mammals.[4]

• Homocysteine Remethylation: Both yeast and mammals can remethylate homocysteine to methionine. However, mammals utilize an additional enzyme, betaine-homocysteine methyltransferase (BHMT), for this process, which is not present in yeast.[1]

These distinctions make yeast a valuable model for studying the specific consequences of AdoHcy accumulation, as genetic manipulation can create strains solely dependent on the AdoHcy hydrolase pathway for homocysteine generation, thus mimicking certain aspects of mammalian metabolism more closely.[3]

Quantitative Comparison of AdoHcy Metabolism

The following tables summarize key quantitative parameters related to AdoHcy metabolism in yeast and mammalian models, compiled from various studies. It is important to note that experimental conditions can influence these values.

Parameter	Yeast (S. cerevisiae)	Mammalian	Reference
Enzyme Name	Sah1	AHCY	[1]
Enzyme Structure	Homotetramer	Homotetramer	[5]
Amino Acid Identity	>70% identity with human AHCY	-	[5]

Table 1: Comparison of S-adenosylhomocysteine Hydrolase (Sah1 vs. AHCY)

Parameter	Yeast (S. cerevisiae)	Mammalian (Bovine/Mouse Liver)	Reference
Km for AdoHcy (Hydrolysis)	Not explicitly found	~0.75 µM	[6]
Km for Adenosine (Synthesis)	Not explicitly found	~0.2 µM	[6]
Apparent Km (Hydrolysis)	-	~21.8 µM (Human, recombinant)	[7]
Vmax (Hydrolysis)	-	~22.9 µM/min (Human, recombinant)	[7]
Vmax Ratio (Synthesis/Hydrolysis)	Not explicitly found	~4 (Mouse liver), ~6 (Bovine liver)	[6]

Table 2: Kinetic Parameters of AdoHcy Hydrolase. Note: Direct comparative kinetic data under identical conditions is limited. The provided values are from different studies and experimental setups.

Condition	Organism/Cell Type	AdoHcy Concentration	Reference
Wild-Type	S. cerevisiae	~0.16 nmol/mg dry cells	[8]
sah1-1 mutant	S. cerevisiae	~1.35 nmol/mg dry cells	[8]
Unstimulated peripheral blood mononuclear cells	Human	3.3-8.1 nmol/ml cell volume	[9]
WI-L2 lymphoblasts	Human	59 nmol/ml cell volume	[9]
Brain (regional variation)	Rat	20-60 nmol/g	[10]
HUVEC (control)	Human	Intracellular levels increase with inhibitor	[11]

Table 3: Cellular Concentrations of AdoHcy. These values highlight the dynamic range of AdoHcy concentrations under different physiological and genetic states.

Experimental Protocols

Detailed methodologies are crucial for reproducible research. Below are summaries of key experimental protocols for studying AdoHcy metabolism.

Quantification of AdoHcy and AdoMet by HPLC-MS/MS

This is the gold standard for accurate quantification of AdoHcy and AdoMet.

1. Sample Preparation (from cell culture):

• Harvest cells by centrifugation.

• Wash with an appropriate buffer (e.g., PBS).

• Lyse cells (e.g., by sonication or freeze-thaw cycles) in a suitable extraction buffer, often containing an acid (e.g., perchloric acid or formic acid) to precipitate proteins and stabilize the analytes.

• Include internal standards (e.g., deuterated AdoHcy and AdoMet) for accurate quantification.

• Centrifuge to pellet protein debris.

• The supernatant can be directly analyzed or further purified by solid-phase extraction.

2. HPLC Separation:

• Use a C18 reversed-phase column.

• Employ a gradient elution with a mobile phase consisting of an aqueous component (e.g., water with formic acid or ammonium (B1175870) acetate) and an organic component (e.g., acetonitrile (B52724) or methanol).

3. MS/MS Detection:

• Use a tandem mass spectrometer with an electrospray ionization (ESI) source in positive ion mode.

• Monitor specific precursor-to-product ion transitions for AdoHcy, AdoMet, and their respective internal standards in multiple reaction monitoring (MRM) mode.

AdoHcy Hydrolase Activity Assay (Spectrophotometric)

This assay measures the production of homocysteine in the hydrolytic direction of the AdoHcy hydrolase reaction.

1. Principle: The free thiol group of the newly formed homocysteine reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent) to produce 2-nitro-5-thiobenzoate (TNB), which has a strong absorbance at 412 nm.

2. Reagents:

• Assay buffer (e.g., 50 mM potassium phosphate, pH 7.2-8.0)

• AdoHcy (substrate)

• DTNB

• Adenosine deaminase (to prevent the reverse reaction by removing adenosine)

• Enzyme sample (cell lysate or purified protein)

3. Procedure:

• Combine the assay buffer, AdoHcy, DTNB, and adenosine deaminase in a cuvette.

• Initiate the reaction by adding the enzyme sample.

• Monitor the increase in absorbance at 412 nm over time using a spectrophotometer.

• Calculate the rate of reaction using the molar extinction coefficient of TNB.

Visualizing the Pathways and Workflows

The following diagrams, generated using Graphviz, illustrate the key metabolic pathways and experimental workflows.

AdoHcy Metabolism in Yeast.

AdoHcy Metabolism in Mammalian Cells.

References

• 1. S-adenosyl-L-homocysteine hydrolase and methylation disorders: Yeast as a model system - PMC [pmc.ncbi.nlm.nih.gov]
• 2. S-adenosyl-L-homocysteine hydrolase and methylation disorders: yeast as a model system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. S-Adenosyl-L-homocysteine Hydrolase, Key Enzyme of Methylation Metabolism, Regulates Phosphatidylcholine Synthesis and Triacylglycerol Homeostasis in Yeast: IMPLICATIONS FOR HOMOCYSTEINE AS A RISK FACTOR OF ATHEROSCLEROSIS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Regulation of S-Adenosylhomocysteine Hydrolase by Lysine Acetylation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Comparison of some physicochemical and kinetic properties of S-adenosylhomocysteine hydrolase from bovine liver, bovine adrenal cortex and mouse liver - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Characterization of human S-adenosyl-homocysteine hydrolase in vitro and identification of its potential inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pnas.org [pnas.org]
• 9. Measurements of S-adenosylmethionine and L-homocysteine metabolism in cultured human lymphoid cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. S-Adenosyl-L-homocysteine in brain : Regional concentrations, catabolism, and the effects of methionine sulfoximine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Intracellular S-adenosylhomocysteine increased levels are associated with DNA hypomethylation in HUVEC - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safe Disposal of S-Adenosyl-L-homocysteine (Adohcy)

This guide provides essential safety and logistical information for the proper disposal of S-Adenosyl-L-homocysteine (Adohcy), also known as SAH. The following procedures are designed to ensure the safety of laboratory personnel and compliance with standard regulations.

Pre-Disposal Handling and Storage

Proper handling and storage are critical to minimize risks associated with Adohcy. No special precautions are necessary if used correctly, but it is important to avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][2] Prolonged or repeated exposure should be avoided.[1][2] Store the compound in a dry, cool place according to the product insert information.[1][3]

Personal Protective Equipment (PPE)

Before handling Adohcy for disposal, ensure that appropriate personal protective equipment is worn. This includes:

• Gloves: Impervious and fire/flame resistant gloves should be used.[4]

• Eye Protection: Tightly fitting safety goggles with side-shields are necessary.[4]

• Protective Clothing: Wear appropriate protective clothing to prevent skin contact.[2]

• Respiratory Protection: If ventilation is inadequate or dust is present, a NIOSH-approved self-contained breathing apparatus or respirator should be used.[2]

Spill and Contamination Cleanup

In the event of a spill, contain the material to prevent it from entering drains or water courses.[3][4] Spilled material should be collected mechanically.[3] The affected area should then be cleaned, and all cleanup materials disposed of as hazardous waste.

Adohcy Disposal Procedures

Waste material must be disposed of in accordance with national and local regulations. It is recommended to leave chemicals in their original containers and not mix them with other waste. Uncleaned containers should be treated as the product itself.

Step-by-Step Disposal Guide:

• Consult Regulations: Before initiating disposal, consult all applicable federal, state, and local regulations for chemical waste disposal.

• Containerize Waste: Ensure that any Adohcy waste, including expired or excess material, is securely stored in its original or a clearly labeled, appropriate chemical waste container.[2]

• Licensed Disposal Company: Arrange for the collection and disposal of the chemical waste through a licensed hazardous material disposal company.[4]

• Incineration: Where permissible, Adohcy may be burned in a chemical incinerator equipped with an afterburner and scrubber.[4]

Quantitative Data Summary

There is no quantitative data available in the provided search results regarding specific disposal limits or waste codes for Adohcy.

Precaution Category	Specific Recommendations
Handling	Avoid breathing dust, fumes, and vapors.[1][2] Avoid prolonged or repeated exposure.[1][2]
Storage	Store in a dry, cool place as per the product insert.[1][3]
Personal Protective Equipment	Wear protective gloves, safety goggles, and appropriate clothing.[2][4]
Disposal Method	Dispose of in accordance with national and local regulations. Use a licensed hazardous material disposal company.[4]
Container Handling	Keep waste in original, labeled containers. Do not mix with other waste.

Adohcy Disposal Workflow

Caption: Workflow for the proper disposal of Adohcy.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. safety365.sevron.co.uk [safety365.sevron.co.uk]
• 3. carlroth.com [carlroth.com]
• 4. cleanchemlab.com [cleanchemlab.com]

Essential Safety and Logistical Information for Handling S-Adenosyl-L-homocysteine (AdoHcy)

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount, especially when handling chemical compounds such as S-Adenosyl-L-homocysteine (AdoHcy or SAH).[1] This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to foster a safe and efficient research environment.

Hazard Identification: S-Adenosyl-L-homocysteine is considered a hazardous substance with the following potential effects:

• Harmful if swallowed[1][2]

• Causes skin irritation[1][2]

• Causes serious eye irritation[1][2]

• May cause respiratory irritation[1][2]

Until more comprehensive toxicological data is available, it is crucial to handle this material as hazardous.[1]

Personal Protective Equipment (PPE)

Adherence to the following PPE guidelines is mandatory to minimize exposure when handling AdoHcy.

Protection Type	Required Equipment	Specifications and Best Practices
Eye and Face	Safety glasses with side shields or goggles.	Must be worn at all times. A face shield may be necessary if there is a splash hazard.[1][3]
Hand	Chemical-resistant gloves.	Nitrile or latex gloves are generally suitable. For prolonged or extensive handling, consider double gloving. Do not reuse disposable gloves.[1]
Body	Laboratory coat.	Must be fully buttoned with sleeves tucked into gloves to prevent skin exposure. An impermeable gown is recommended for larger quantities.[1]
Respiratory	Use in a well-ventilated area.	Work should be conducted in a chemical fume hood.[1] If dust or aerosols may be generated, a NIOSH-approved respirator is necessary.[1]
Foot	Closed-toe shoes.	Shoes must fully cover the feet to protect from spills.[1]

Operational and Disposal Plans

Handling and Storage:

• Avoid contact with skin and eyes.[3]

• Avoid the formation of dust and aerosols.[3]

• Use in a well-ventilated area, preferably in a laboratory fume hood.[3]

• Store in a tightly closed container in a dry and well-ventilated place.[3] Recommended storage temperature is -20°C.[4][5]

• AdoHcy is often supplied as a crystalline solid.[4] Stock solutions can be prepared by dissolving it in a suitable solvent, such as 1M HCl, and should be purged with an inert gas.[4]

Spill Response:

• Evacuate personnel from the immediate spill area.[3]

• Ensure the area is well-ventilated.[3]

• Wear the full personal protective equipment as outlined in the table above.[3]

• Contain the spill. For liquid spills, absorb the solution with an inert material like diatomite or a universal binder.[3] For solid spills, carefully sweep or vacuum the material, avoiding dust generation.[3]

• Collect the absorbed material and any contaminated surfaces into a sealed container for hazardous waste disposal.[3]

• Decontaminate the spill area and any affected equipment by scrubbing with a suitable solvent like alcohol.[3]

Waste Disposal: All waste materials contaminated with S-Adenosyl-L-homocysteine must be treated as hazardous chemical waste.[3] Disposal should strictly follow all local, state, and federal regulations for hazardous waste.[3] Consider offering excess and expired materials to a licensed hazardous material disposal company.[3]

First-Aid Measures

• If Inhaled: Move the person to fresh air. If breathing is difficult, seek medical attention.[3]

• In Case of Skin Contact: Immediately wash off with soap and plenty of water. Remove contaminated clothing. Consult a doctor.[3]

• In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.[3]

• If Swallowed: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison Control Center immediately.[3]

Biological Role and Experimental Context

S-Adenosyl-L-homocysteine is a key intermediate in cellular metabolism, particularly in methylation pathways.[4][6] It is formed from the demethylation of S-adenosyl-L-methionine (SAM), a universal methyl group donor for the methylation of DNA, RNA, histones, and other proteins.[4][7] The ratio of SAM to SAH is often used as an indicator of the cell's methylation potential.[7] AdoHcy itself can act as an inhibitor of methyltransferases, and its accumulation can impede methylation reactions.[7][8] It is hydrolyzed to homocysteine and adenosine (B11128) by the enzyme SAH hydrolase.[5]

Below is a diagram illustrating the central role of AdoHcy in the activated methyl cycle.

The role of AdoHcy in the activated methyl cycle.

This procedural guidance is intended to equip laboratory professionals with the necessary information to handle S-Adenosyl-L-homocysteine safely and effectively, thereby building a foundation of trust and reliability in laboratory safety practices.

References

• 1. benchchem.com [benchchem.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. cleanchemlab.com [cleanchemlab.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. caymanchem.com [caymanchem.com]
• 7. taylorandfrancis.com [taylorandfrancis.com]
• 8. S-Adenosyl-L-homocysteine - Wikipedia [en.wikipedia.org]